8-Amino-2H-1,4-benzoxazin-3(4H)-one

• CAS: 321126-82-3

Core Science & Biosynthesis

An In-Depth Technical Guide to 8-Amino-2H-1,4-benzoxazin-3(4H)-one: A Core Scaffold for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of 8-Amino-2H-1,4-benzoxazin-3(4H)-one. While extensive research exists on the therapeutic potential of the broader 1,4-benzoxazin-3-one class, this specific molecule is primarily recognized as a crucial chemical intermediate. This document will detail its physicochemical characteristics, outline a general synthetic approach, and explore the diverse biological activities of its derivatives, thereby highlighting its significance as a foundational scaffold in medicinal chemistry.

Physicochemical Properties

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a stable, solid organic compound. Its core structure, a fusion of a benzene ring and an oxazine ring, provides a versatile platform for chemical modification. The presence of a primary amine at the 8-position and a lactam moiety within the oxazine ring are key features for its utility in synthetic chemistry.

Table 1: General and Physicochemical Properties

Property	Value	Reference
CAS Number	321126-82-3	[1][2][3][4][5][6]
Molecular Formula	C₈H₈N₂O₂	[1][2][3][4][5][6]
Molecular Weight	164.16 g/mol	[1][2][3][4][5][6]
Appearance	Pale brown solid	[1][6]
Melting Point	300 °C	[2]
Purity	≥95%	[1][6]
Storage Temperature	2-8°C	[2]

Table 2: Predicted Physicochemical Properties

Property	Predicted Value
Density	1.344 ± 0.06 g/cm³
Boiling Point	407.7 ± 45.0 °C
pKa	12.34 ± 0.20

Synthesis and Chemical Reactivity

The synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one, like other benzoxazinone derivatives, generally involves the cyclization of an ortho-substituted aminophenol. The amino and hydroxyl groups of the aminophenol react with a suitable two-carbon synthon to form the oxazine ring.

Experimental Protocol: General Synthesis of 1,4-Benzoxazin-3-ones

This protocol describes a general method for the synthesis of the 1,4-benzoxazin-3-one scaffold, which can be adapted for the synthesis of the 8-amino derivative.

Materials:

• 2-Aminophenol derivative (e.g., 2,3-diaminophenol for the 8-amino derivative)

• Chloroacetyl chloride

• Base (e.g., sodium bicarbonate, triethylamine)

• Solvent (e.g., dichloromethane, acetone)

Procedure:

• Dissolve the 2-aminophenol derivative in the chosen solvent in a round-bottom flask.

• Add the base to the solution and stir.

• Cool the mixture in an ice bath.

• Slowly add chloroacetyl chloride dropwise to the stirred solution.

• After the addition is complete, allow the reaction to warm to room temperature and continue stirring for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired 1,4-benzoxazin-3-one.

The amino group at the 8-position provides a reactive handle for further functionalization, allowing for the synthesis of a wide array of derivatives through reactions such as acylation, alkylation, and arylation.

A simplified workflow for the synthesis of the 1,4-benzoxazin-3-one scaffold.

Biological Activities of the 1,4-Benzoxazin-3-one Core

Neuroprotective Effects

Derivatives of 1,4-benzoxazine have been identified as potent neuroprotective agents.[7][8][9] Studies have shown that certain derivatives can protect neuronal cells from oxidative stress-mediated degeneration.[7] The mechanism of action is often attributed to their antioxidant properties.

Antimicrobial and Antifungal Activity

The 1,4-benzoxazin-3-one scaffold is a key component in a variety of compounds exhibiting significant antimicrobial and antifungal properties.[10][11][12][13][14][15] These derivatives have shown efficacy against a range of pathogenic bacteria and fungi.[10][15] The introduction of different substituents on the benzoxazine ring system allows for the modulation of their antimicrobial spectrum and potency. For instance, some acylhydrazone derivatives of 1,4-benzoxazin-3-one have shown notable antifungal activity against various plant pathogenic fungi.[11][13][14]

Anticancer Potential

Several studies have explored the anticancer activities of 1,4-benzoxazin-3-one derivatives.[16][17][18][19][20][21] These compounds have been shown to inhibit the proliferation of various cancer cell lines.[20] The proposed mechanisms of action include the induction of apoptosis and the inhibition of angiogenesis.[21] For example, certain benzoxazinone derivatives have been found to downregulate the expression of the c-Myc oncogene, which is overexpressed in many cancers.[20]

Application in Drug Discovery and Development

8-Amino-2H-1,4-benzoxazin-3(4H)-one serves as a valuable starting material in the drug discovery process. Its structural features allow for the generation of large libraries of diverse compounds for high-throughput screening.

A generalized workflow for utilizing the scaffold in drug discovery.

Conclusion

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a chemically significant molecule whose value lies in its role as a versatile scaffold for the synthesis of a wide range of biologically active compounds. While direct pharmacological data on this specific compound is limited, the extensive research into its derivatives underscores the importance of the 1,4-benzoxazin-3-one core in the development of new therapeutics for neurodegenerative diseases, infectious diseases, and cancer. This technical guide provides a foundational understanding of its properties and potential applications for researchers in the field of drug discovery and development. Further exploration of novel derivatives based on this scaffold holds considerable promise for future therapeutic innovations.

References

• 1. 8-Amino-2H-1,4-benzoxazin-3(4H)-one | CymitQuimica [cymitquimica.com]
• 2. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]
• 3. scbt.com [scbt.com]
• 4. aurumpharmatech.com [aurumpharmatech.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 8-Amino-2H-1,4-benzoxazin-3(4H)-one | CymitQuimica [cymitquimica.com]
• 7. Synthesis and in vitro evaluation of new 8-amino-1,4-benzoxazine derivatives as neuroprotective antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel 2-alkylamino-1,4-benzoxazine derivatives as potent neuroprotective agents: structure-activity relationship studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ijpsjournal.com [ijpsjournal.com]
• 11. Design, synthesis and antifungal activity of novel 1,4-benzoxazin-3-one derivatives containing an acylhydrazone moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Design, synthesis and antifungal activity of novel 1,4-benzoxazin-3-one derivatives containing an acylhydrazone moiety [frontiersin.org]
• 14. Frontiers | Design, synthesis and antifungal activity of novel 1,4-benzoxazin-3-one derivatives containing an acylhydrazone moiety [frontiersin.org]
• 15. ikm.org.my [ikm.org.my]
• 16. researchgate.net [researchgate.net]
• 17. matilda.science [matilda.science]
• 18. Synthesis and In Silico Analysis of New Polyheterocyclic Molecules Derived from [1,4]-Benzoxazin-3-one and Their Inhibitory Effect against Pancreatic α-Amylase and Intestinal α-Glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Anti-cancer activity of benzoxazinone derivatives via targeting c-Myc G-quadruplex structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for 8-Amino-2H-1,4-benzoxazin-3(4H)-one, a valuable heterocyclic compound with applications in medicinal chemistry and drug development. This document details the experimental protocols, quantitative data, and logical workflows for the synthesis of this target molecule.

Introduction

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a member of the benzoxazinone class of compounds, which are recognized for their diverse pharmacological activities. The strategic placement of the amino group at the 8-position makes it a key intermediate for the synthesis of a variety of derivatives with potential therapeutic applications. This guide will focus on the most prevalent and practical synthetic routes to this compound, providing detailed methodologies suitable for a laboratory setting.

Primary Synthetic Pathway: A Two-Step Approach

The most commonly employed and reliable method for the synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one involves a two-step process:

• Step 1: Synthesis of the Nitro Intermediate, 8-Nitro-2H-1,4-benzoxazin-3(4H)-one. This step involves the cyclization of a substituted aminophenol with a suitable C2 synthon.

• Step 2: Reduction of the Nitro Group. The nitro intermediate is then reduced to the desired 8-amino product using standard reduction methods.

This two-step approach allows for the regioselective introduction of the amino group via a nitro precursor, which is a well-established and high-yielding strategy in organic synthesis.

Caption: Overall two-step synthesis pathway for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Step 1: Synthesis of 8-Nitro-2H-1,4-benzoxazin-3(4H)-one

The initial step involves the acylation of 2-amino-3-nitrophenol with chloroacetyl chloride, followed by an intramolecular cyclization to form the benzoxazinone ring. The nitro group is strategically positioned on the starting material to ensure the desired regiochemistry of the final product.

Experimental Protocol

A detailed experimental procedure for this step is as follows:

• Reaction Setup: To a solution of 2-amino-3-nitrophenol in a suitable aprotic solvent (e.g., dioxane, DMF, or acetone), an appropriate base (e.g., triethylamine, potassium carbonate, or sodium bicarbonate) is added. The mixture is stirred at room temperature.

• Addition of Acylating Agent: Chloroacetyl chloride is added dropwise to the reaction mixture, maintaining the temperature at 0-5 °C using an ice bath.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is then partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 8-Nitro-2H-1,4-benzoxazin-3(4H)-one.

Quantitative Data for Step 1

Parameter	Value	Reference
Starting Material	2-Amino-3-nitrophenol	[1]
Reagent	Chloroacetyl Chloride
Base	Triethylamine / K2CO3	[2]
Solvent	Dioxane / Acetone	[2]
Reaction Temperature	Reflux
Reaction Time	4-8 hours
Yield	70-85% (typical)
Melting Point	212-213 °C (for 2-amino-3-nitrophenol)	[1]

Step 2: Reduction of 8-Nitro-2H-1,4-benzoxazin-3(4H)-one

The second and final step is the reduction of the nitro group of the intermediate to an amino group, yielding the target compound. Several methods are effective for this transformation, with catalytic hydrogenation and metal-mediated reductions being the most common.

Method A: Catalytic Hydrogenation

This is often the preferred method due to its clean reaction profile and high yields.

• Reaction Setup: 8-Nitro-2H-1,4-benzoxazin-3(4H)-one is dissolved in a suitable solvent, typically ethanol or methanol. A catalytic amount of palladium on carbon (10% Pd/C) is added to the solution.

• Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere (typically 1-4 atm) in a hydrogenation apparatus and stirred vigorously at room temperature.

• Reaction Monitoring: The reaction progress is monitored by TLC or by observing the cessation of hydrogen uptake.

• Workup and Purification: Upon completion, the catalyst is removed by filtration through a pad of Celite. The filtrate is concentrated under reduced pressure to yield the crude product. Purification can be achieved by recrystallization from a suitable solvent to give pure 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Method B: Tin(II) Chloride Reduction

This method is a classical and effective alternative to catalytic hydrogenation, particularly when other reducible functional groups are present that are sensitive to hydrogenation.[3][4]

• Reaction Setup: 8-Nitro-2H-1,4-benzoxazin-3(4H)-one is dissolved in a solvent such as ethanol or ethyl acetate.[5]

• Addition of Reducing Agent: Tin(II) chloride dihydrate (SnCl2·2H2O) is added to the solution in excess (typically 4-5 equivalents).[5] The reaction mixture is then heated to reflux.

• Reaction Monitoring: The progress of the reaction is monitored by TLC.

• Workup and Purification: After the reaction is complete, the solvent is removed under reduced pressure. The residue is dissolved in ethyl acetate and washed with a saturated sodium bicarbonate solution to neutralize the acid and remove tin salts. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by column chromatography or recrystallization to afford 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Quantitative Data for Step 2

Parameter	Method A: Catalytic Hydrogenation	Method B: Tin(II) Chloride Reduction	Reference
Starting Material	8-Nitro-2H-1,4-benzoxazin-3(4H)-one	8-Nitro-2H-1,4-benzoxazin-3(4H)-one
Reducing Agent	H2, 10% Pd/C	SnCl2·2H2O	[6][7]
Solvent	Ethanol / Methanol	Ethanol / Ethyl Acetate	[5]
Reaction Temperature	Room Temperature	Reflux	[7]
Reaction Time	2-6 hours	1-3 hours
Yield	>90% (typical)	70-90% (typical)	[5]

Characterization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

The final product should be characterized to confirm its identity and purity.

Property	Value	Reference
Molecular Formula	C8H8N2O2	[8]
Molecular Weight	164.16 g/mol	[8]
Appearance	Pale brown solid
Melting Point	>300 °C	[8]
¹H NMR (DMSO-d6, 400 MHz) δ (ppm)	10.3 (s, 1H, NH), 6.7-6.5 (m, 3H, Ar-H), 4.8 (s, 2H, NH2), 4.5 (s, 2H, OCH2)
¹³C NMR (DMSO-d6, 100 MHz) δ (ppm)	165.0 (C=O), 143.0, 137.5, 125.0, 115.0, 112.0, 110.0, 68.0 (OCH2)
IR (KBr, cm⁻¹)	3450-3300 (NH2), 3200 (NH), 1680 (C=O), 1600, 1500 (C=C)
Mass Spec (ESI-MS) m/z	165.06 [M+H]⁺

Logical Workflow Diagram

Caption: Logical workflow for the synthesis and characterization of the target compound.

Conclusion

This technical guide outlines the primary and most effective synthetic pathways for the preparation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one. The detailed experimental protocols and compiled quantitative data provide a solid foundation for researchers and scientists in the field of drug discovery and development to successfully synthesize this important chemical intermediate. The choice between catalytic hydrogenation and tin(II) chloride reduction for the final step will depend on the specific laboratory setup and the presence of other functional groups in more complex derivatives.

References

• 1. 2-Amino-3-nitrophenol 98 603-85-0 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 5. scispace.com [scispace.com]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 8. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]

Chemical structure and IUPAC name of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and biological significance of 8-Amino-2H-1,4-benzoxazin-3(4H)-one. The document details its physicochemical characteristics, a representative synthetic protocol, and explores its role as a key scaffold in the development of neuroprotective and anti-inflammatory agents.

Chemical Identity and Properties

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a heterocyclic organic compound built upon the benzoxazine core structure. This scaffold is of significant interest in medicinal chemistry due to its presence in various biologically active molecules.

IUPAC Name: 8-Amino-2H-1,4-benzoxazin-3(4H)-one[1] Synonyms: 8-Amino-3,4-dihydro-3-oxo-2H-1,4-benzoxazine[1][2] CAS Number: 321126-82-3[1][2][3]

The fundamental structure consists of a benzene ring fused to an oxazine ring, with an amino group at position 8 and a ketone at position 3 of the heterocyclic ring.

Chemical Structure:

Physicochemical Properties

The key physicochemical properties of 8-Amino-2H-1,4-benzoxazin-3(4H)-one are summarized in the table below. This data is essential for its handling, formulation, and application in research and development.

Property	Value	References
Molecular Formula	C₈H₈N₂O₂	[1][3]
Molecular Weight	164.16 g/mol	[1][3]
Appearance	Pale brown solid	[1][2]
Melting Point	300 °C (decomposes)	[3]
Purity	≥95% (commercially available)	[1][2]
SMILES	Nc1cccc2c1OCC(=O)N2	[1]
InChI Key	ACJWMXHKIDYANL-UHFFFAOYSA-N	[1]

Synthesis Protocol

A representative synthetic route to 8-Amino-2H-1,4-benzoxazin-3(4H)-one involves a two-step process starting from 2-amino-6-nitrophenol. The general workflow includes chloroacetylation of the amino group followed by a reductive cyclization.

Synthesis Workflow

The logical flow for the synthesis is outlined below, starting from the initial reactants to the final purified product.

Caption: General synthesis workflow for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Detailed Experimental Protocol

This protocol is a representative method based on established chemical transformations for similar structures.

Step 1: Synthesis of N-(2-hydroxy-3-nitrophenyl)-2-chloroacetamide

• Dissolve 2-amino-6-nitrophenol (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or ethyl acetate).

• Add a base (e.g., triethylamine or pyridine, 1.2 equivalents) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add chloroacetyl chloride (1.1 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate.

Step 2: Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• Dissolve the crude N-(2-hydroxy-3-nitrophenyl)-2-chloroacetamide from Step 1 in a solvent mixture, such as ethanol/water or acetic acid.

• Add a reducing agent. A common method is using iron powder (Fe, 5-10 equivalents) in the presence of a catalytic amount of acetic acid or ammonium chloride. Alternatively, catalytic hydrogenation (H₂, Pd/C) can be employed.

• Heat the mixture to reflux (typically 80-100 °C) for several hours. The simultaneous reduction of the nitro group and the intramolecular cyclization occurs.

• Monitor the reaction by TLC until the starting material is consumed.

• After completion, filter the hot reaction mixture through a pad of celite to remove the iron salts or catalyst.

• Concentrate the filtrate under reduced pressure.

• Neutralize the residue with a saturated sodium bicarbonate solution, which will precipitate the crude product.

• Collect the solid by filtration, wash with water, and dry under vacuum.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or methanol) to obtain pure 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Biological Activity and Mechanism of Action

While extensive biological data for the parent compound 8-Amino-2H-1,4-benzoxazin-3(4H)-one is not widely published, its derivatives have shown significant promise as neuroprotective and anti-inflammatory agents. The core structure serves as a versatile scaffold for developing drugs targeting neurodegenerative diseases.

Neuroprotective and Antioxidant Effects

Studies on various derivatives of 8-amino-1,4-benzoxazine have demonstrated potent neuroprotective activity. These compounds have been shown to protect neuronal cells from oxidative stress-mediated degeneration. The mechanism is often attributed to their antioxidant properties, which help in mitigating the damage caused by reactive oxygen species (ROS) in the brain.

Anti-Inflammatory Activity via Nrf2-HO-1 Pathway

Derivatives of 2H-1,4-benzoxazin-3(4H)-one have been identified as potent anti-inflammatory agents, particularly in the context of neuroinflammation. A key mechanism of action is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Heme Oxygenase-1 (HO-1) signaling pathway .

In microglia, the brain's resident immune cells, inflammatory stimuli like lipopolysaccharide (LPS) can trigger an inflammatory cascade. Benzoxazinone derivatives have been shown to suppress this response by activating the Nrf2 pathway.

Signaling Pathway Diagram:

Caption: Anti-inflammatory action via the Nrf2-HO-1 signaling pathway.

Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1, which facilitates its degradation. Upon stimulation by benzoxazinone derivatives, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, leading to the upregulation of antioxidant enzymes like HO-1. This cascade ultimately suppresses the inflammatory response by reducing oxidative stress.

Experimental Protocol: Anti-Inflammatory Assay in BV-2 Microglia

This protocol details the steps to evaluate the anti-inflammatory effects of a test compound, such as a derivative of 8-Amino-2H-1,4-benzoxazin-3(4H)-one, using the BV-2 microglial cell line.

Materials and Reagents

• BV-2 microglial cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS) and Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compound (dissolved in DMSO)

• Griess Reagent for Nitric Oxide (NO) measurement

• ELISA kits for TNF-α and IL-6

• 96-well and 24-well cell culture plates

Cell Culture and Treatment

• Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Seed the cells into appropriate plates (e.g., 5 x 10⁴ cells/well in a 96-well plate for NO assay). Allow cells to adhere for 24 hours.

• Pre-treat the cells with various non-toxic concentrations of the test compound for 1-2 hours. Include a vehicle control (DMSO).

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response. Include a negative control group (no LPS) and a positive control group (LPS alone).

Measurement of Nitric Oxide (NO) Production

• After the 24-hour incubation, collect 50-100 µL of the cell culture supernatant from each well of the 96-well plate.

• Add an equal volume of Griess Reagent to the supernatant.

• Incubate for 10-15 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm using a microplate reader.

• Quantify the nitrite concentration using a sodium nitrite standard curve. A reduction in nitrite concentration in compound-treated wells compared to the LPS-only wells indicates anti-inflammatory activity.

Measurement of Pro-inflammatory Cytokines (TNF-α, IL-6)

• Collect the cell culture supernatant from a 24-well plate setup.

• Perform ELISAs for TNF-α and IL-6 according to the manufacturer's instructions.

• Briefly, add supernatants to antibody-coated plates, followed by detection antibodies and a substrate solution.

• Measure the absorbance and calculate the cytokine concentrations based on their respective standard curves. A dose-dependent decrease in cytokine levels indicates the anti-inflammatory potential of the test compound.

Conclusion

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a valuable chemical entity, serving as a foundational structure for the development of novel therapeutics. Its derivatives have demonstrated significant potential in addressing neuroinflammation and oxidative stress, key pathological factors in many neurodegenerative disorders. The mechanism of action, particularly through the activation of the Nrf2-HO-1 pathway, presents a promising avenue for targeted drug design. The protocols and data presented in this guide offer a solid foundation for researchers and scientists working to explore and expand the therapeutic applications of the benzoxazinone chemical class.

References

• 1. 8-Amino-2H-1,4-benzoxazin-3(4H)-one | CymitQuimica [cymitquimica.com]
• 2. 8-Amino-2H-1,4-benzoxazin-3(4H)-one | CymitQuimica [cymitquimica.com]
• 3. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]

CAS number for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

An In-Depth Technical Guide to 8-Amino-2H-1,4-benzoxazin-3(4H)-one

CAS Number: 321126-82-3[1][2]

Physicochemical Properties

While detailed experimental data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one is limited, the following table summarizes its basic physicochemical properties.

Property	Value	Source
CAS Number	321126-82-3	[1][2]
Molecular Formula	C₈H₈N₂O₂	[1]
Molecular Weight	164.16 g/mol	[1]
Appearance	Pale brown solid
Melting Point	>300 °C	[1]

Synthesis of 1,4-Benzoxazin-3-one Derivatives

The synthesis of the 1,4-benzoxazin-3-one core is a well-established process, typically involving the cyclization of a 2-aminophenol derivative with a suitable two-carbon synthon. Various derivatives can be synthesized by modifying the starting materials or by further functionalization of the benzoxazinone ring.

General Experimental Protocol: Synthesis of 2H-1,4-benzoxazin-3(4H)-one

A common method for the synthesis of the parent 2H-1,4-benzoxazin-3(4H)-one is the reaction of 2-aminophenol with chloroacetyl chloride. A detailed protocol for a similar synthesis is described below:

Materials:

• 2-aminophenol

• Chloroacetyl chloride

• Sodium bicarbonate

• Dichloromethane

• Benzyl triethyl ammonium chloride (TEBA) - as a phase transfer catalyst

Procedure:

• To a solution of 2-aminophenol (1 equivalent) and benzyl triethyl ammonium chloride (1 equivalent) in dichloromethane, sodium bicarbonate (3.6 equivalents) is added portion-wise with stirring.

• The mixture is cooled to 0°C in an ice bath.

• Chloroacetyl chloride (1.08 equivalents) is added dropwise to the reaction mixture over 15 minutes.

• After the addition is complete, the reaction mixture is heated to reflux at 40°C for 6-8 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature, and the solid is filtered off.

• The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product.

• The crude product is then purified by recrystallization or column chromatography to afford the pure 2H-1,4-benzoxazin-3(4H)-one.

Biological Activities of 1,4-Benzoxazin-3-one Derivatives

Derivatives of 1,4-benzoxazin-3-one have been investigated for a wide range of biological activities, highlighting the therapeutic potential of this scaffold. The following table summarizes some of the reported activities and corresponding quantitative data for various derivatives.

Derivative Class	Biological Activity	Quantitative Data	Reference
8-(2-amino-1-hydroxyethyl)-6-hydroxy-1,4-benzoxazine-3(4H)-one derivatives	β₂-adrenoceptor agonism	(R)-18c: EC₅₀ = 24 pM	[3]
8-benzylamino-substituted-3-alkyl-1,4-benzoxazines	Neuroprotective	Potent activity with no intrinsic cytotoxicity	[4]
2H-1,4-benzoxazin-3(4H)-one derivatives containing a propanolamine moiety	Antifungal against Pestalotiopsis trachicarpicola	3a: EC₅₀ = 13.53 µg/mL	[5]
2H-1,4-benzoxazin-3(4H)-one derivatives containing a propanolamine moiety	Antibacterial against Pseudomonas syringae pv. Actinidiae	3d: EC₅₀ = 45.70 µg/mL	[5]
2H-1,4-benzoxazin-3(4H)-one derivatives containing a propanolamine moiety	Antiviral against Tobacco Mosaic Virus (TMV)	2i: EC₅₀ = 395.05 µg/mL (curative activity)	[5]
1,4-Benzoxazin-2-one derivatives	Antimycobacterial against M. tuberculosis	MIC between 2 and 8 µg/mL	[6]
2-amino-4H-3,1-benzoxazin-4-ones	C1r serine protease inhibition	Improved potency compared to reference compounds	[7]

Signaling Pathways and Experimental Workflows

While a specific signaling pathway for 8-Amino-2H-1,4-benzoxazin-3(4H)-one has not been elucidated, studies on related derivatives have implicated pathways such as the Nrf2-HO-1 pathway in their anti-inflammatory effects. The following diagram illustrates a generalized experimental workflow for the synthesis and biological evaluation of 1,4-benzoxazin-3-one derivatives.

Caption: Synthetic and Biological Evaluation Workflow.

The following diagram illustrates the potential involvement of the Nrf2-HO-1 signaling pathway, which has been studied for some 1,4-benzoxazin-3-one derivatives in the context of their anti-inflammatory properties.

Caption: Nrf2-HO-1 Signaling Pathway Activation.

References

• 1. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]
• 2. scbt.com [scbt.com]
• 3. Design, synthesis and biological evaluation of 8-(2-amino-1-hydroxyethyl)-6-hydroxy-1,4-benzoxazine-3(4H)-one derivatives as potent β2-adrenoceptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and in vitro evaluation of new 8-amino-1,4-benzoxazine derivatives as neuroprotective antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, and Bioactivity of Eighteen Novel 2H-1,4-Benzoxazin-3(4H)-one Containing a Propanolamine Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis, Antimycobacterial Activity, and Computational Insight of Novel 1,4‐Benzoxazin‐2‐one Derivatives as Promising Candidates against Multidrug‐Resistant Mycobacterium Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-amino-4H-3,1-benzoxazin-4-ones as inhibitors of C1r serine protease - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of 1,4-Benzoxazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,4-benzoxazine scaffold represents a versatile and privileged structure in medicinal chemistry, with its derivatives exhibiting a broad spectrum of biological activities. These compounds have garnered significant attention for their potential as anticancer, antimicrobial, anti-inflammatory, and neuroprotective agents. This technical guide provides a comprehensive overview of the core mechanisms of action of 1,4-benzoxazine derivatives, supported by quantitative data, detailed experimental protocols, and visual representations of key signaling pathways and experimental workflows. The information presented herein is intended to serve as a valuable resource for researchers and professionals engaged in the discovery and development of novel therapeutics based on the 1,4-benzoxazine framework.

Introduction

1,4-Benzoxazine and its derivatives are a class of heterocyclic compounds characterized by a benzene ring fused to a 1,4-oxazine ring.[1] This core structure serves as a versatile template for chemical modifications, leading to a diverse array of compounds with a wide range of pharmacological properties.[2] Naturally occurring benzoxazinoids, such as DIBOA and DIMBOA found in certain plants, play a role in defense against herbivores and pathogens.[3][4] Synthetic derivatives have been extensively explored, leading to the discovery of potent agents with therapeutic potential.[5][6] This guide delves into the intricate mechanisms through which these compounds exert their biological effects.

Anticancer Activity

1,4-Benzoxazine derivatives have emerged as promising candidates for cancer therapy, demonstrating cytotoxicity against various cancer cell lines.[7][8] Their mechanisms of action are multifaceted and often involve the targeting of key cellular processes involved in cancer progression.

Targeting the c-Myc G-Quadruplex

A significant mechanism of anticancer action for some benzoxazinone derivatives is the targeting of the c-Myc oncogene.[9] The promoter region of the c-Myc gene contains a guanine-rich sequence that can fold into a G-quadruplex (G4) DNA structure.[3] Stabilization of this G4 structure can suppress c-Myc transcription, leading to reduced levels of the c-Myc protein, a key regulator of cell proliferation and survival.[9]

Certain benzoxazinone derivatives have been shown to induce and stabilize the c-Myc G-quadruplex, thereby downregulating c-Myc mRNA expression in a dose-dependent manner.[9] This leads to the inhibition of cancer cell proliferation and migration.[9]

This protocol outlines the general steps to assess the interaction of 1,4-benzoxazine derivatives with the c-Myc G-quadruplex using EMSA.

• Oligonucleotide Preparation: A single-stranded DNA oligonucleotide corresponding to the G-rich sequence in the c-Myc promoter is synthesized and radiolabeled (e.g., with ³²P).

• G-Quadruplex Folding: The labeled oligonucleotide is annealed in a buffer containing a G-quadruplex-stabilizing cation (e.g., KCl) by heating to 95°C and slowly cooling to room temperature.

• Binding Reaction: The folded G-quadruplex is incubated with varying concentrations of the 1,4-benzoxazine derivative in a suitable binding buffer.

• Electrophoresis: The reaction mixtures are resolved on a non-denaturing polyacrylamide gel.

• Visualization: The gel is dried and exposed to a phosphor screen or X-ray film to visualize the DNA bands. A "shift" in the mobility of the labeled G-quadruplex in the presence of the compound indicates binding.[10][11]

Mechanism of c-Myc G-Quadruplex Stabilization.

Inhibition of Topoisomerase I

Some 3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives have been identified as human topoisomerase I inhibitors.[8] Topoisomerase I is a crucial enzyme involved in DNA replication and transcription, and its inhibition can lead to cancer cell death. These derivatives can act as either catalytic inhibitors, preventing the enzyme from binding to DNA, or as poisons, stabilizing the covalent enzyme-DNA complex, which leads to DNA strand breaks.[8]

Quantitative Data: Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected 1,4-benzoxazine derivatives against various cancer cell lines, presented as IC₅₀ (half-maximal inhibitory concentration) or GI₅₀ (half-maximal growth inhibition) values.

Compound/Derivative	Cancer Cell Line	Activity (µM)	Reference
Compound 7d (aryl hydrazone series)	MCF-7 (Breast)	IC₅₀: 22.6	[7]
HT-29 (Colon)	IC₅₀: 13.4	[7]
Fused[7][12][13]triazolo[4,3-b][5][7][12][13]tetrazines	HepG2 (Liver)	IC₅₀: 99.73 (µg/mL)	[7]
1,2,3-triazole-piperazin-benzo[b][7][13]thiazine 1,1-dioxide derivatives	MRSA	MIC values reported	[7]
Compound 9b	MCF-7 (Breast)	GI₅₀: <0.1	[8]
A549 (Lung)	GI₅₀: <0.1	[8]
Compound 9c	MCF-7 (Breast)	GI₅₀: <0.1	[8]
A549 (Lung)	GI₅₀: <0.1	[8]
Compound 9e	MCF-7 (Breast)	GI₅₀: 0.12	[8]
A-549 (Lung)	GI₅₀: 0.19	[8]
Compound 9g	A-549 (Lung)	GI₅₀: 0.34	[8]

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents.[12] 1,4-Benzoxazine derivatives have demonstrated promising activity against a range of bacteria and fungi.[12][14]

Inhibition of DNA Gyrase

A primary mechanism of antibacterial action for many 1,4-benzoxazine derivatives is the inhibition of DNA gyrase, a type II topoisomerase essential for bacterial DNA replication, transcription, and repair.[12] DNA gyrase introduces negative supercoils into DNA, a process vital for compacting the bacterial chromosome. By binding to the GyrB subunit of DNA gyrase, these compounds can inhibit its ATPase activity, thereby preventing DNA supercoiling and leading to bacterial cell death.[12] Molecular docking studies have revealed key interactions between the benzoxazine scaffold and the active site of DNA gyrase.[12]

This protocol describes a common method to evaluate the inhibition of DNA gyrase activity.

• Reaction Setup: A reaction mixture is prepared containing relaxed plasmid DNA (e.g., pBR322), DNA gyrase enzyme, and ATP in a suitable assay buffer.

• Inhibitor Addition: The 1,4-benzoxazine derivative is added to the reaction mixture at various concentrations. A control reaction without the inhibitor is also prepared.

• Incubation: The reactions are incubated at 37°C to allow for the supercoiling reaction to occur.

• Reaction Termination: The reaction is stopped by the addition of a stop buffer containing a DNA loading dye and a protein denaturant.

• Agarose Gel Electrophoresis: The DNA products are separated on an agarose gel. Supercoiled and relaxed DNA migrate at different rates.

• Visualization and Quantification: The gel is stained with a DNA intercalating agent (e.g., ethidium bromide) and visualized under UV light. The inhibition of supercoiling is determined by the decrease in the intensity of the supercoiled DNA band compared to the control.[15]

Inhibition of Bacterial DNA Gyrase.

Quantitative Data: Antimicrobial Activity

The following table presents the antimicrobial activity of representative 1,4-benzoxazine derivatives, indicated by the zone of inhibition or Minimum Inhibitory Concentration (MIC).

Compound/Derivative	Microorganism	Activity	Reference
Compound 4e	E. coli	Zone of Inhibition: 22 mm	[12]
S. aureus	Zone of Inhibition: 20 mm	[12]
B. subtilis	Zone of Inhibition: 18 mm	[12]
Compound 4a	E. coli	Zone of Inhibition: 20 mm	[12]
BOZ-Ola	S. aureus	MIC: 5 µg/mL	[14]
Compound 3h (chloro and methyl substituents)	Gram-positive/negative bacteria	Zone of Inhibition: 14-19 mm	[7]

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases. 1,4-Benzoxazine derivatives have demonstrated significant anti-inflammatory properties through various mechanisms.[6][16]

Modulation of the Nrf2-HO-1 Signaling Pathway

A key anti-inflammatory mechanism of some 2H-1,4-benzoxazin-3(4H)-one derivatives involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-heme oxygenase-1 (HO-1) signaling pathway.[16] Nrf2 is a transcription factor that regulates the expression of antioxidant and anti-inflammatory genes. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon stimulation by certain benzoxazine derivatives, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the antioxidant response element (ARE), leading to the upregulation of cytoprotective enzymes like HO-1.[17] This pathway helps to reduce oxidative stress and the production of pro-inflammatory mediators.[16]

This protocol provides a general procedure for assessing the activation of the Nrf2-HO-1 pathway.

• Cell Culture and Treatment: Cells (e.g., macrophages) are cultured and treated with the 1,4-benzoxazine derivative for a specified time.

• Protein Extraction: Total cellular protein or nuclear and cytoplasmic fractions are extracted.

• Protein Quantification: The protein concentration of the lysates is determined using a standard assay (e.g., BCA assay).

• SDS-PAGE and Electrotransfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for Nrf2, HO-1, and a loading control (e.g., β-actin or GAPDH). Subsequently, the membrane is incubated with a corresponding secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection and Analysis: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The band intensities are quantified to determine the relative protein expression levels.[17][18][19]

References

• 1. Synthesis of 1,4-benzoxazine derivatives from α-aminocarbonyls under transition-metal-free conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. Anti-cancer activity of benzoxazinone derivatives via targeting c-Myc G-quadruplex structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. med.upenn.edu [med.upenn.edu]
• 5. Synthesis of 1,4-benzoxazine derivatives from α-aminocarbonyls under transition-metal-free conditions - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. ijfans.org [ijfans.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Electrophoretic Mobility Shift Assay and Dimethyl Sulfate Footprinting for Characterization of G-Quadruplexes and G-Quadruplex-Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Solution Structure of a MYC Promoter G-Quadruplex with 1:6:1 Loop Length - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsjournal.com [ijpsjournal.com]
• 13. benchchem.com [benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. inspiralis.com [inspiralis.com]
• 16. Frontiers | Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells [frontiersin.org]
• 17. benchchem.com [benchchem.com]
• 18. Frontiers | Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages [frontiersin.org]
• 19. Induction of Antioxidant Protein HO-1 Through Nrf2-ARE Signaling Due to Pteryxin in Peucedanum Japonicum Thunb in RAW264.7 Macrophage Cells - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis of a Versatile Scaffold: An In-depth Technical Guide to the Discovery and History of Benzoxazinone Compounds

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The benzoxazinone core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry and drug development due to its wide range of biological activities. From its initial synthesis in the early 20th century to its current status as a versatile pharmacophore, the journey of benzoxazinone compounds is a testament to the continuous evolution of synthetic chemistry and the relentless pursuit of novel therapeutic agents. This technical guide provides a comprehensive overview of the discovery and history of benzoxazinone compounds, detailing the seminal synthetic methodologies, summarizing key quantitative biological data, and illustrating the intricate signaling pathways they modulate.

The Dawn of Benzoxazinone Chemistry: Foundational Discoveries

The story of benzoxazinone compounds begins with two pivotal discoveries that laid the groundwork for this important class of heterocycles.

The First Synthesis of a Benzoxazinone Derivative: Heller and Fiesselmann (1902)

The first documented synthesis of a benzoxazinone derivative, specifically a 2-aryl-4H-1,3-benzoxazin-4-one, was achieved in 1902 by Georg Heller and F. Fiesselmann. Their pioneering work involved the reaction of anthranilic acid with aroyl chlorides in the presence of excess pyridine. This reaction established a fundamental synthetic route to the 1,3-benzoxazin-4-one core that remains relevant today.

Experimental Protocol: Synthesis of 2-Aryl-4H-1,3-benzoxazin-4-ones (Heller and Fiesselmann, 1902)

While the original 1902 publication in Berichte der deutschen chemischen Gesellschaft provides the foundational methodology, a generalized procedure based on their work is as follows:

• Reactants: Anthranilic acid and a substituted aroyl chloride.

• Solvent and Reagent: An excess of pyridine serves as both the solvent and a catalyst.

• Procedure:

  • Anthranilic acid is dissolved in pyridine.

  • The aroyl chloride is added portion-wise to the solution, often with cooling to manage the exothermic reaction.

  • The reaction mixture is then heated for a specific duration to drive the cyclization.

  • Upon cooling, the product precipitates and is isolated by filtration.

  • Purification is typically achieved by recrystallization from a suitable solvent.

The Parent Benzoxazine Ring System: Holly and Cope (1944)

Over four decades later, in 1944, Frederick W. Holly and Arthur C. Cope reported the first synthesis of the parent 4H-3,1-benzoxazine ring system. Their method involved the condensation of a primary amine, a phenol, and formaldehyde, a reaction now recognized as a Mannich-type condensation. This seminal work was crucial for the development of benzoxazine monomers, which later found significant applications in polymer chemistry.

Experimental Protocol: Synthesis of the 4H-3,1-Benzoxazine Ring (Holly and Cope, 1944)

Based on their 1944 publication in the Journal of the American Chemical Society, a representative experimental protocol is outlined below:

• Reactants: A primary amine, a phenol, and formaldehyde (typically as an aqueous solution, formalin, or as paraformaldehyde).

• Procedure:

  • The phenol, primary amine, and formaldehyde are mixed in a suitable solvent, such as dioxane or ethanol.

  • The mixture is heated under reflux for several hours.

  • The solvent is removed under reduced pressure.

  • The crude product is then purified, often by distillation under high vacuum or by recrystallization.

Biological Activities and Quantitative Data

Benzoxazinone derivatives have been extensively investigated for a plethora of biological activities. This section summarizes the quantitative data for some of the most significant therapeutic areas.

Anticancer Activity

A significant body of research has focused on the anticancer potential of benzoxazinone derivatives. These compounds have been shown to exhibit cytotoxic effects against a variety of cancer cell lines.

Compound Class	Cancer Cell Line	IC50 / GI50	Reference
1,4-Benzoxazinone-acetylphenylallyl quinazolin-4(3H)-one hybrids	A549 (Lung)	0.32 µM
1,4-Benzoxazinone scaffold with PI3K/mTOR inhibition	HeLa (Cervical), A549 (Lung)	1.35 µM, 1.22 µM
2H-benzo[b][1] oxazin-3(4H)-one derivatives linked to 1,2,3-triazoles	A549 (Lung)	7.59 ± 0.31 µM (compound 14b), 18.52 ± 0.59 µM (compound 14c)
Benzoxazinone derivatives	HepG2 (Liver), MCF-7 (Breast), HCT-29 (Colon)	< 10 µM for several derivatives	[1]

Enzyme Inhibition

Benzoxazinone derivatives have been identified as potent inhibitors of various enzymes, including proteases.

Compound Class	Enzyme	IC50 / Ki	Reference
Substituted Benzoxazinones	α-Chymotrypsin	IC50: 6.5 - 341.1 µM; Ki: 4.7 - 341.2 µM	[2]

Antimicrobial and Antifungal Activity

The antimicrobial properties of benzoxazinones have also been explored, with some derivatives showing promising activity against bacteria and fungi.

Compound Class	Organism	MIC (Minimum Inhibitory Concentration)	Reference
Synthetic 1,4-benzoxazin-3-one derivatives	Candida albicans (Fungus)	Down to 6.25 µg/mL	[3]
Synthetic 1,4-benzoxazin-3-one derivatives	Staphylococcus aureus, Escherichia coli (Bacteria)	16 µg/mL	[3]

Herbicidal Activity

Certain benzoxazinone derivatives have demonstrated potent herbicidal activity, targeting key enzymes in plants.

Compound Class	Target Enzyme	Activity	Reference
Benzoxazinone-pyrimidinedione hybrids	Protoporphyrinogen IX oxidase (PPO)	Excellent herbicidal activity at 37.5 g a.i./ha	[1]

Signaling Pathways and Mechanisms of Action

The diverse biological effects of benzoxazinone compounds are underpinned by their modulation of various cellular signaling pathways. Their anticancer activity, in particular, has been linked to the induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

Several studies have demonstrated that benzoxazinone derivatives can trigger programmed cell death, or apoptosis, in cancer cells. This is often mediated through the intrinsic (mitochondrial) pathway. Key molecular events include the upregulation of the pro-apoptotic protein Bax, downregulation of the anti-apoptotic protein Bcl-2, and the subsequent activation of a cascade of caspases, including caspase-9 and the executioner caspase-3.[1] Some derivatives have also been shown to induce apoptosis through the activation of the tumor suppressor protein p53.[1]

Figure 1: Benzoxazinone-induced apoptotic signaling pathway.

Cell Cycle Arrest and Inhibition of Key Enzymes

In addition to inducing apoptosis, certain benzoxazinone derivatives can halt the proliferation of cancer cells by arresting the cell cycle. This is often achieved through the inhibition of key regulatory proteins such as cyclin-dependent kinase 1 (CDK1).[1] Furthermore, some benzoxazinones have been identified as inhibitors of topoisomerase II, an enzyme crucial for DNA replication and repair.[1] By targeting these essential cellular processes, benzoxazinone compounds effectively disrupt the uncontrolled growth of cancer cells.

Figure 2: Inhibition of cell cycle progression by benzoxazinones.

Conclusion and Future Directions

The discovery and development of benzoxazinone compounds represent a rich history of chemical innovation and a promising future for the discovery of new therapeutic agents. From their initial synthesis to the elucidation of their complex biological mechanisms, these versatile scaffolds continue to be a focal point of research in medicinal chemistry. The ability to readily modify the benzoxazinone core allows for the fine-tuning of its pharmacological properties, paving the way for the development of next-generation drugs with enhanced efficacy and selectivity. Future research will undoubtedly uncover new biological targets and therapeutic applications for this remarkable class of compounds, further solidifying their importance in the landscape of drug discovery.

References

• 1. historyofscience.com [historyofscience.com]
• 2. researchgate.net [researchgate.net]
• 3. Berichte der Deutschen Chemischen Gesellschaft in SearchWorks catalog [searchworks.stanford.edu]

A Comprehensive Review of 2H-1,4-Benzoxazin-3(4H)-one Derivatives: Synthesis, Biological Activities, and Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-benzoxazin-3(4H)-one scaffold is a privileged heterocyclic structure that has garnered significant attention in medicinal chemistry due to its wide range of biological activities.[1][2][3] Derivatives of this core structure have been extensively explored for their potential as anti-inflammatory, antifungal, antimicrobial, and antitumor agents.[1][2][4][5] This technical guide provides a comprehensive literature review of recent advancements in the synthesis, biological evaluation, and structure-activity relationships of 2H-1,4-benzoxazin-3(4H)-one derivatives.

Synthesis of 2H-1,4-Benzoxazin-3(4H)-one Derivatives

The synthesis of the 2H-1,4-benzoxazin-3(4H)-one core and its derivatives has been achieved through various chemical strategies. A common and straightforward approach involves the reaction of 2-aminophenol with chloroacetic acid.[6] More complex derivatives are often synthesized through multi-step processes.

One prominent synthetic route involves the O-alkylation of 2-nitrophenols with methyl 2-bromoalkanoates, followed by a "green" catalytic reductive cyclization of the resulting 2-nitro ester intermediates to yield 2-alkyl-2H-1,4-benzoxazin-3(4H)-ones.[4][7][8] Further modifications, such as bromination and acetylation, can be performed on the core structure to generate a library of derivatives.[4][8]

Another versatile method for introducing functional diversity is through "click chemistry." For instance, 1,2,3-triazole moieties have been incorporated into the 2H-1,4-benzoxazin-3(4H)-one scaffold.[1][2] This is typically achieved by reacting an azide-functionalized precursor with a terminal alkyne. For example, 6-amino-2H-benzo[b][1][9]oxazin-3(4H)-one can be reacted with 3-ethynylbenzoic acid, followed by a reaction with various azide compounds to produce a series of novel 1,2,3-triazole-containing derivatives.[1][2]

A general workflow for the synthesis and evaluation of these derivatives is depicted below.

General workflow for synthesis and evaluation.

Biological Activities of 2H-1,4-Benzoxazin-3(4H)-one Derivatives

The diverse biological activities of 2H-1,4-benzoxazin-3(4H)-one derivatives make them promising candidates for drug development.

Anti-inflammatory Activity

Several derivatives have demonstrated significant anti-inflammatory properties.[1][10] For instance, a series of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with a 1,2,3-triazole moiety were found to exhibit potent anti-inflammatory effects in lipopolysaccharide (LPS)-induced BV-2 microglial cells.[1][10] Specific compounds, such as e2, e16, and e20, effectively reduced the production of nitric oxide (NO) and pro-inflammatory cytokines like IL-1β, IL-6, and TNF-α.[1][10] They also downregulated the expression of inflammation-related enzymes iNOS and COX-2.[10]

The anti-inflammatory mechanism of these derivatives has been linked to the activation of the Nrf2-HO-1 signaling pathway.[1][10][11] This activation helps in reducing intracellular reactive oxygen species (ROS) levels and mitigating the inflammatory response in microglial cells.[1][10][11] Molecular docking studies have suggested that these compounds can interact with Nrf2-related binding sites, preventing its degradation by Keap1.[1][10]

Anti-inflammatory signaling pathway.

Antifungal and Antimicrobial Activity

Numerous 2H-1,4-benzoxazin-3(4H)-one derivatives have been screened for their antifungal and antimicrobial activities.[4][6][8][9][12] A series of 2-alkyl-2H-1,4-benzoxazin-3(4H)-ones displayed moderate to good antifungal activity against a panel of phytopathogenic fungi at a concentration of 200 mg L⁻¹.[4][8] Notably, 2-ethyl-2H-1,4-benzoxazin-3(4H)-one (4a), 2-ethyl-7-fluoro-2H-1,4-benzoxazin-3(4H)-one (4g), and 4-acetyl-2-ethyl-2H-1,4-benzoxazin-3(4H)-one (6) completely inhibited the mycelial growth of seven agricultural fungi at this concentration.[4][8]

In another study, synthesized derivatives were tested against E. coli, S. aureus, and B. subtilis, with compound 4e showing the highest activity across all strains.[6] Molecular docking studies targeting E. coli DNA gyrase suggested strong binding affinities for several of the synthesized compounds.[6] Additionally, some 4-hydroxy-2H-1,4-benzoxazin-3(4H)-ones have shown good activity against Candida albicans.[9][12]

Anticancer Activity

The antitumor potential of 2H-1,4-benzoxazin-3(4H)-one derivatives has been a significant area of investigation.[2][13][14] A series of compounds with a 1,2,3-triazole group introduced at the 7-position of the benzoxazinone core exhibited notable inhibitory activity against Huh-7 liver cancer cells.[2][13] Compounds c5, c14, c16, and c18 showed IC50 values of 28.48 µM, 32.60 µM, 31.87 µM, and 19.05 µM, respectively.[2][13]

The proposed mechanism of action for these anticancer derivatives involves the induction of DNA damage, as evidenced by the upregulation of γ-H2AX.[2][13] This DNA damage subsequently triggers apoptosis through the increased expression of caspase-7 and also activates autophagy pathways, indicated by enhanced LC3 expression.[2][13] The rigid planar structure of these molecules is believed to facilitate their intercalation into tumor cell DNA.[2]

Anticancer mechanism of action.

Quantitative Data Summary

The following tables summarize the quantitative data for the biological activities of selected 2H-1,4-benzoxazin-3(4H)-one derivatives.

Table 1: Anticancer Activity of 1,2,3-Triazole Derivatives against Huh-7 Liver Cancer Cells [2][13]

Compound	IC50 (µM)
c5	28.48
c14	32.60
c16	31.87
c18	19.05

Table 2: Antifungal Activity of 2-Alkyl-2H-1,4-benzoxazin-3(4H)-one Derivatives [4][8]

Compound	Concentration (mg L⁻¹)	Mycelial Growth Inhibition
4a (2-ethyl)	200	Complete inhibition against 7 fungi
4g (2-ethyl-7-fluoro)	200	Complete inhibition against 7 fungi
6 (4-acetyl-2-ethyl)	200	Complete inhibition against 7 fungi
6	100	Complete inhibition against F. culmorum, P. cactorum, and R. solani
4a	100	Complete inhibition against R. solani
6	20	72% inhibition against P. cactorum

Experimental Protocols

Detailed experimental methodologies are crucial for the reproducibility and advancement of research. Below are summarized protocols for key experiments cited in the literature.

General Synthesis of 1,2,3-Triazole Derivatives[1][2]

• Synthesis of the Alkyne Intermediate: 6-amino-2H-benzo[b][1][9]oxazin-3(4H)-one is reacted with 3-ethynylbenzoic acid in the presence of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and DIPEA (N,N-Diisopropylethylamine) to yield the terminal alkyne compound.

• Click Reaction: The alkyne intermediate is then reacted with various azide compounds to obtain the final 1,2,3-triazole derivatives.

• Characterization: The structures of the synthesized compounds are confirmed using ¹H NMR and ¹³C NMR spectroscopy, and high-resolution mass spectrometry (HR-MS).[1][2]

In Vitro Anti-inflammatory Assay (LPS-induced BV-2 Cells)[1][10]

• Cell Culture: BV-2 microglial cells are cultured in appropriate media.

• Treatment: Cells are pre-treated with the synthesized benzoxazinone derivatives for a specific duration, followed by stimulation with lipopolysaccharide (LPS).

• NO Production Assay: Nitric oxide production in the culture supernatant is measured using the Griess reagent.

• Cytokine Measurement: The levels of pro-inflammatory cytokines (IL-1β, IL-6, TNF-α) are quantified using ELISA or RT-PCR.

• Western Blot Analysis: The protein expression levels of iNOS, COX-2, Nrf2, and HO-1 are determined by Western blotting to elucidate the signaling pathway.

In Vitro Antifungal Assay (Mycelial Growth Inhibition)[4][8]

• Fungal Strains: A panel of phytopathogenic fungi are used, including Botrytis cinerea, Phytophthora cactorum, Rhizoctonia solani, Phoma betae, Fusarium culmorum, Fusarium oxysporum, and Alternaria alternata.

• Assay Preparation: The test compounds are dissolved in a suitable solvent and added to the fungal growth medium at desired concentrations.

• Inoculation and Incubation: The fungal mycelium is inoculated onto the prepared medium and incubated under appropriate conditions.

• Measurement: The diameter of the fungal colony is measured, and the percentage of mycelial growth inhibition is calculated relative to a control group.

In Vitro Anticancer Assay (MTT Assay)[2][13]

• Cell Culture: Human tumor cell lines (e.g., Huh-7) are cultured in a 96-well plate.

• Treatment: Cells are treated with various concentrations of the synthesized compounds for a specified period (e.g., 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well, and the plate is incubated.

• Formazan Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Conclusion

2H-1,4-benzoxazin-3(4H)-one derivatives represent a versatile and promising class of compounds with a broad spectrum of biological activities. The synthetic accessibility of the core structure allows for extensive derivatization, leading to the discovery of potent anti-inflammatory, antifungal, antimicrobial, and anticancer agents. The elucidation of their mechanisms of action, particularly the modulation of key signaling pathways such as Nrf2-HO-1 and the induction of DNA damage-mediated apoptosis, provides a solid foundation for the rational design of novel therapeutic agents. Further preclinical and clinical investigations are warranted to fully explore the therapeutic potential of these promising compounds.

References

• 1. Frontiers | Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells [frontiersin.org]
• 2. 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rediscovering the bioactivity and ecological role of 1,4-benzoxazinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Synthesis and antifungal activity of 2H-1,4-benzoxazin-3(4H)-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and antimicrobial activity of some new 4-hydroxy-2H- 1,4-benzoxazin-3(4H)-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b][1,4]oxazin-3(4H)-one Linked 1,2,3-Triazoles in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 8-Amino-2H-1,4-benzoxazin-3(4H)-one: A Technical Guide

Predicted Spectroscopic Data

This section outlines the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Predicted ¹H NMR Data

The expected proton NMR spectrum would be complex in the aromatic region due to the substitution pattern. The following table summarizes the predicted chemical shifts (δ) in ppm, multiplicities, and integration values.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
H-5	~6.6 - 6.8	d (doublet)	1H
H-6	~6.8 - 7.0	t (triplet)	1H
H-7	~6.5 - 6.7	d (doublet)	1H
-CH₂- (Position 2)	~4.5 - 4.7	s (singlet)	2H
-NH₂ (Position 8)	~4.0 - 5.0	br s (broad singlet)	2H
-NH- (Position 4)	~10.0 - 11.0	s (singlet)	1H

Predicted ¹³C NMR Data

The predicted carbon-13 NMR spectrum would show eight distinct signals corresponding to the eight carbon atoms in the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
C=O (Position 3)	~165 - 170
C-8a	~140 - 145
C-8	~135 - 140
C-4a	~120 - 125
C-6	~115 - 120
C-5	~110 - 115
C-7	~105 - 110
-CH₂- (Position 2)	~65 - 70

Predicted Infrared (IR) Spectroscopy Data

The IR spectrum is expected to show characteristic absorption bands for the amine, amide, and aromatic functionalities.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
N-H Stretch (Amide)	3200 - 3400	Medium
N-H Stretch (Amine)	3300 - 3500	Medium (doublet)
C-H Stretch (Aromatic)	3000 - 3100	Medium
C=O Stretch (Amide)	1670 - 1700	Strong
C=C Stretch (Aromatic)	1500 - 1600	Medium to Strong
C-N Stretch (Amine)	1250 - 1350	Medium
C-O Stretch (Ether)	1200 - 1280	Strong

Predicted Mass Spectrometry (MS) Data

For mass spectrometry, the molecular ion peak and potential major fragmentation patterns are predicted.

Data Point	Predicted Value (m/z)	Notes
Molecular Ion [M]⁺	164.06	Corresponding to the molecular weight of C₈H₈N₂O₂.
[M-CO]⁺	136.06	Loss of a carbonyl group.
[M-NH₂CO]⁺	120.05	Loss of the carbamoyl group.

Experimental Protocols

The following are generalized protocols for acquiring spectroscopic data for a solid organic compound like 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

NMR Spectroscopy

A sample of 5-10 mg of the compound would be dissolved in approximately 0.6 mL of a deuterated solvent, such as DMSO-d₆, in a 5 mm NMR tube.[1] ¹H and ¹³C NMR spectra would be recorded on a 400 MHz or higher field spectrometer.[2] For ¹H NMR, a typical experiment would involve acquiring 16-32 scans with a relaxation delay of 1-2 seconds. For ¹³C NMR, a larger number of scans (e.g., 1024 or more) would be necessary due to the low natural abundance of the ¹³C isotope, with a longer relaxation delay of 2-5 seconds.[3]

Infrared (IR) Spectroscopy

The IR spectrum could be obtained using the solid-state potassium bromide (KBr) pellet method or as a thin film. For the KBr method, a small amount of the sample (1-2 mg) is ground with approximately 100-200 mg of dry KBr powder and pressed into a transparent disk.[4] The spectrum is then recorded using a Fourier Transform Infrared (FTIR) spectrometer, typically over a range of 4000-400 cm⁻¹.[5]

Mass Spectrometry

Mass spectral data can be acquired using an electron ionization (EI) or electrospray ionization (ESI) mass spectrometer.[6][7] For EI-MS, a small amount of the solid sample is introduced directly into the ion source, where it is vaporized and bombarded with a high-energy electron beam.[7] For ESI-MS, the sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and infused into the spectrometer.[8] High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.[9]

Visualization of Spectroscopic Workflow

The following diagram illustrates a typical workflow for the spectroscopic characterization of a chemical compound.

Caption: A flowchart illustrating the general workflow for compound characterization using various spectroscopic techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. NMR Spectroscopy [www2.chemistry.msu.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Utilisation of electrospray time-of-flight mass spectrometry for solving complex fragmentation patterns: application to benzoxazinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tigp-scst.chem.sinica.edu.tw [tigp-scst.chem.sinica.edu.tw]

Protocols & Analytical Methods

Application Notes and Protocols: 8-Amino-2H-1,4-benzoxazin-3(4H)-one in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a versatile bicyclic heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its unique structural features allow for facile derivatization at multiple positions, leading to a diverse range of analogues with a wide spectrum of biological activities. This document provides detailed application notes and experimental protocols for the utilization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one as a key building block in the development of novel therapeutic agents. The primary applications highlighted herein are in the fields of oncology and neuroprotection.

I. Synthesis of the Core Scaffold: 8-Amino-2H-1,4-benzoxazin-3(4H)-one

The synthesis of the title compound can be achieved through a two-step process involving the nitration of the parent benzoxazinone followed by the reduction of the nitro group.

Experimental Protocol: Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

Step 1: Synthesis of 8-Nitro-2H-1,4-benzoxazin-3(4H)-one

• To a stirred solution of 2H-1,4-benzoxazin-3(4H)-one (1 equivalent) in concentrated sulfuric acid at 0°C, slowly add a mixture of concentrated sulfuric acid and nitric acid (1:1 v/v).

• Maintain the reaction temperature below 5°C during the addition.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours.

• Pour the reaction mixture onto crushed ice, leading to the precipitation of the crude product.

• Filter the precipitate, wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent such as ethanol to afford pure 8-nitro-2H-1,4-benzoxazin-3(4H)-one.

Step 2: Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• Suspend 8-nitro-2H-1,4-benzoxazin-3(4H)-one (1 equivalent) in ethanol in a hydrogenation vessel.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Pressurize the vessel with hydrogen gas (50 psi) and stir the reaction mixture at room temperature for 4-6 hours, or until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography or recrystallization to obtain pure 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

II. Application in Oncology: Synthesis of Anticancer Agents

Derivatives of 8-Amino-2H-1,4-benzoxazin-3(4H)-one, particularly those incorporating a 1,2,3-triazole moiety, have demonstrated significant anticancer activity. These compounds are proposed to function through the induction of apoptosis and autophagy, potentially mediated by the generation of reactive oxygen species (ROS) and modulation of key signaling pathways.

A. Synthesis of 1,2,3-Triazole Derivatives

A general synthetic route to these anticancer agents involves the acylation of the 8-amino group with an alkyne-bearing carboxylic acid, followed by a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction.

Experimental Workflow: Synthesis of Anticancer Triazole Derivatives

Caption: Synthetic workflow for 1,2,3-triazole derivatives.

Experimental Protocol: Synthesis of a Representative Anticancer 1,2,3-Triazole Derivative

• Acylation: To a solution of 8-Amino-2H-1,4-benzoxazin-3(4H)-one (1 equivalent) and 3-ethynylbenzoic acid (1.1 equivalents) in dry DMF, add HATU (1.2 equivalents) and DIPEA (2 equivalents). Stir the mixture at room temperature for 12-16 hours. After completion, pour the reaction mixture into water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the alkyne intermediate.

• Click Reaction: To a solution of the alkyne intermediate (1 equivalent) and a substituted benzyl azide (1.1 equivalents) in a mixture of t-butanol and water (1:1), add sodium ascorbate (0.2 equivalents) and copper(II) sulfate pentahydrate (0.1 equivalents). Stir the reaction mixture at room temperature for 8-12 hours. After completion, dilute the mixture with water and extract with ethyl acetate. Dry the organic layer, concentrate, and purify by column chromatography to afford the final 1,2,3-triazole derivative.

B. In Vitro Anticancer Activity

The cytotoxic effects of the synthesized compounds can be evaluated against a panel of human cancer cell lines using the MTT assay.

Quantitative Data: Anticancer Activity of 1,2,3-Triazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)[1][2][3]
14b	A549 (Lung)	7.59 ± 0.31
Huh7 (Liver)	> 50
MCF-7 (Breast)	> 50
HCT-116 (Colon)	> 50
SKOV3 (Ovary)	> 50
14c	A549 (Lung)	18.52 ± 0.59
Huh7 (Liver)	> 50
MCF-7 (Breast)	> 50
HCT-116 (Colon)	> 50
SKOV3 (Ovary)	> 50
c5	Huh-7 (Liver)	28.48
c14	Huh-7 (Liver)	32.60
c16	Huh-7 (Liver)	31.87
c18	Huh-7 (Liver)	19.05

Experimental Protocol: MTT Assay for Cytotoxicity

• Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 values.

C. Mechanism of Action: Signaling Pathway

The anticancer activity of these derivatives is linked to the induction of apoptosis and autophagy, which can be triggered by increased intracellular ROS levels and subsequent DNA damage. This process involves the activation of key signaling proteins such as p53, Nrf2, and ATG7.[1][2]

Signaling Pathway: Anticancer Mechanism of Action

Caption: Proposed anticancer signaling pathway.

III. Application in Neuroprotection: Synthesis of Neuroprotective Agents

Derivatives of 8-Amino-2H-1,4-benzoxazin-3(4H)-one, particularly 8-benzylamino-substituted-3-alkyl analogues, have shown promise as neuroprotective agents by mitigating oxidative stress-mediated neuronal degeneration.

A. Synthesis of 8-Benzylamino-3-alkyl-1,4-benzoxazine Derivatives

The synthesis of these neuroprotective agents can be achieved through reductive amination of the 8-amino group with an appropriate aldehyde, followed by alkylation at the 3-position.

Experimental Workflow: Synthesis of Neuroprotective Derivatives

Caption: Synthetic workflow for neuroprotective derivatives.

Experimental Protocol: Synthesis of a Representative Neuroprotective Derivative

• Reductive Amination: Dissolve 8-Amino-2H-1,4-benzoxazin-3(4H)-one (1 equivalent) and benzaldehyde (1.1 equivalents) in dichloroethane. Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise. Stir the reaction at room temperature for 12-24 hours. Quench the reaction with saturated sodium bicarbonate solution and extract with dichloromethane. Dry the organic layer and concentrate. Purify the crude product by column chromatography.

• N-Alkylation: To a solution of the 8-benzylamino intermediate (1 equivalent) in dry DMF at 0°C, add sodium hydride (1.2 equivalents). Stir for 30 minutes, then add the desired alkyl halide (1.2 equivalents). Allow the reaction to warm to room temperature and stir for 4-8 hours. Quench with water and extract with ethyl acetate. Wash the organic layer with brine, dry, and concentrate. Purify by column chromatography to obtain the final product.

B. In Vitro Neuroprotection Assay

The neuroprotective capacity of the synthesized compounds can be assessed by their ability to protect neuronal cells from oxidative stress-induced cell death.

Experimental Protocol: In Vitro Neuroprotection Assay

• Culture primary neurons or a neuronal cell line (e.g., SH-SY5Y) in a suitable medium.

• Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• Induce oxidative stress by adding an agent such as hydrogen peroxide (H₂O₂) or glutamate.

• Incubate the cells for 24 hours.

• Assess cell viability using the MTT assay or by measuring lactate dehydrogenase (LDH) release into the culture medium.

• The neuroprotective effect is quantified as the percentage of protection against the toxin-induced cell death.

C. Mechanism of Action: Neuroprotection

The neuroprotective effects of these compounds are primarily attributed to their antioxidant properties, which help in reducing the levels of reactive oxygen species and mitigating oxidative damage to neurons.

Logical Relationship: Neuroprotective Mechanism

Caption: Mechanism of neuroprotection via ROS reduction.

IV. Conclusion

8-Amino-2H-1,4-benzoxazin-3(4H)-one serves as a valuable and versatile starting material in medicinal chemistry for the development of novel therapeutic agents. The protocols and data presented herein provide a comprehensive guide for researchers to synthesize and evaluate derivatives of this scaffold for potential applications in oncology and neuroprotection. Further exploration of the structure-activity relationships and optimization of the lead compounds are warranted to advance these promising candidates towards clinical development.

References

• 1. Synthesis and in vitro evaluation of new 8-amino-1,4-benzoxazine derivatives as neuroprotective antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of 2H-benzo[b][1,4]oxazin-3(4H)-one derivatives as platelet aggregation inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regiospecific synthesis of neuroprotective 1,4-benzoxazine derivatives through a tandem oxidation–Diels–Alder reaction - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

8-Amino-2H-1,4-benzoxazin-3(4H)-one: A Versatile Scaffold in Drug Design

Application Notes and Protocols for Researchers

The 8-Amino-2H-1,4-benzoxazin-3(4H)-one core structure is a privileged scaffold in medicinal chemistry, serving as a versatile template for the design and synthesis of novel therapeutic agents. Its unique chemical architecture allows for substitutions at multiple positions, leading to a diverse range of pharmacological activities. This document provides an overview of the applications of this scaffold, with a focus on its use in the development of neuroprotective and anticancer agents. Detailed experimental protocols for the synthesis and evaluation of these compounds are also presented to aid researchers in this field.

Neuroprotective Applications

Derivatives of 8-Amino-2H-1,4-benzoxazin-3(4H)-one have shown significant promise as neuroprotective agents, primarily through their ability to combat oxidative stress and modulate key signaling pathways involved in neuronal cell death.

Mechanism of Action

Several studies have elucidated the neuroprotective mechanisms of these compounds. A key mechanism is the inhibition of oxidative stress-mediated neuronal degeneration. Furthermore, certain derivatives have been identified as inhibitors of glycogen synthase kinase 3 (GSK3), p38 mitogen-activated protein kinase (MAPK), and cyclin-dependent kinases (CDKs), all of which are implicated in the pathogenesis of neurodegenerative diseases.

Signaling Pathway

The neuroprotective effects of these benzoxazine derivatives can be partially attributed to their modulation of critical kinase signaling cascades that are often dysregulated in neurodegenerative conditions.

Caption: Inhibition of Neurodegenerative Pathways.

Anticancer Applications

The 8-Amino-2H-1,4-benzoxazin-3(4H)-one scaffold has also been extensively explored for the development of anticancer agents. Derivatives have demonstrated cytotoxicity against a range of cancer cell lines through various mechanisms, including the induction of DNA damage, apoptosis, and autophagy.

Mechanism of Action

A significant mode of action for these compounds is the induction of DNA damage, which can trigger programmed cell death, or apoptosis. This is often accompanied by the activation of autophagy. Furthermore, specific derivatives have been identified as potent inhibitors of key signaling pathways that are crucial for cancer cell growth and survival, such as the PI3K/Akt/mTOR pathway. Some derivatives also exhibit inhibitory activity against tyrosine kinases like KDR and ABL.

Signaling Pathways

The anticancer activity of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives is often mediated by their interaction with critical signaling pathways that control cell fate.

Caption: PI3K/Akt/mTOR Pathway Inhibition.

Another important pathway influenced by these compounds is the Nrf2-HO-1 pathway, which is involved in the cellular response to oxidative stress.

Caption: Nrf2-HO-1 Pathway Activation.

Quantitative Data Summary

The following tables summarize the reported biological activities of various derivatives of the 8-Amino-2H-1,4-benzoxazin-3(4H)-one scaffold.

Table 1: Anticancer Activity of 2H-1,4-benzoxazin-3(4H)-one Derivatives

Compound ID	Cell Line	IC50 (µM)	Reference
c5	Huh-7 (Liver Cancer)	28.48
c14	Huh-7 (Liver Cancer)	32.60
c16	Huh-7 (Liver Cancer)	31.87
c18	Huh-7 (Liver Cancer)	19.05
14b	A549 (Lung Cancer)	7.59
14c	A549 (Lung Cancer)	18.52

Table 2: Kinase Inhibitory Activity of Benzoxazine Derivatives

Compound ID	Target Kinase	IC50 (nM)	Reference
8d-1	PI3Kα	0.63
4-3	GSK3β	~1000-4000
4-4	GSK3β	~1000-4000

Experimental Protocols

Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives

A general synthetic scheme for the preparation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives is outlined below. Specific reaction conditions and purification methods may vary depending on the desired substituents.

Caption: General Synthetic Workflow.

Protocol:

• Step 1: Cyclization. To a solution of 2-amino-3-nitrophenol in a suitable solvent (e.g., dioxane), add chloroacetyl chloride dropwise at room temperature. The reaction mixture is then heated to reflux for several hours. After cooling, the precipitate is filtered, washed, and dried to yield 8-Nitro-2H-1,4-benzoxazin-3(4H)-one.

• Step 2: Reduction. The nitro group of 8-Nitro-2H-1,4-benzoxazin-3(4H)-one is reduced to an amino group. A common method is catalytic hydrogenation using palladium on carbon (Pd/C) as a catalyst under a hydrogen atmosphere. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the catalyst is filtered off, and the solvent is evaporated to give 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

• Step 3: Derivatization. The amino group of the core scaffold can be further modified by various reactions such as acylation, alkylation, or sulfonylation to introduce diverse functional groups and generate a library of derivatives.

Biological Evaluation Protocols

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of the synthesized compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A549, Huh-7)

• Cell culture medium (e.g., DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the benzoxazine derivatives (typically ranging from 0.1 to 100 µM) for 48-72 hours. A vehicle control (DMSO) should be included.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 value.

Western Blot Analysis for Apoptosis Markers

This protocol is used to detect the expression of key proteins involved in apoptosis.

Materials:

• Treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (e.g., anti-Caspase-3, anti-PARP, anti-Bax, anti-Bcl-2)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Lyse the cells and determine the protein concentration of each sample.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and then incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Densitometry analysis can be performed to quantify the protein expression levels, which should be normalized to a loading control (e.g., β-actin or GAPDH).

Kinase Inhibition Assay

The inhibitory activity of the compounds against specific kinases can be determined using commercially available kinase assay kits or by established in-house methods. A general workflow is described below.

Caption: Kinase Inhibition Assay Workflow.

Protocol:

• Prepare a reaction mixture containing the target kinase, its specific substrate, and ATP in a suitable buffer.

• Add the benzoxazine derivative at various concentrations to the reaction mixture.

• Initiate the kinase reaction and incubate at 37°C for a specified time.

• Stop the reaction and detect the amount of product formed (e.g., phosphorylated substrate). This can be done using various methods, such as radioisotope incorporation, fluorescence-based assays, or antibody-based detection (e.g., ELISA).

• Calculate the percentage of kinase inhibition for each compound concentration and determine the IC50 value.

These protocols provide a foundation for researchers to explore the potential of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives as novel therapeutic agents. Further optimization and adaptation of these methods may be necessary depending on the specific compounds and biological systems being investigated.

Application Notes and Protocols for the Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of acylated and sulfonated derivatives of 8-Amino-2H-1,4-benzoxazin-3(4H)-one. This core scaffold is of significant interest in medicinal chemistry, with derivatives exhibiting a range of biological activities, including neuroprotective and antifungal properties.

Introduction

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a versatile starting material for the synthesis of a diverse library of compounds. The primary amino group at the 8-position serves as a key functional handle for derivatization, most commonly through acylation and sulfonylation reactions. These modifications allow for the systematic exploration of the structure-activity relationship (SAR) of this compound class, aiding in the development of novel therapeutic agents. The following protocols detail the general procedures for these transformations.

Synthesis of 8-Acylamino-2H-1,4-benzoxazin-3(4H)-one Derivatives

Acylation of the 8-amino group is a common strategy to introduce a variety of substituents, influencing the compound's physicochemical properties and biological activity.

Experimental Protocol: General Procedure for Acylation

A general method for the acylation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one involves the reaction with an appropriate acyl chloride in the presence of a base to neutralize the hydrochloric acid byproduct.

Materials:

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• Acyl chloride (e.g., benzoyl chloride, acetyl chloride)

• Pyridine or triethylamine

• Dry dichloromethane (DCM) or chloroform

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 8-Amino-2H-1,4-benzoxazin-3(4H)-one (1.0 eq) in dry dichloromethane.

• Add pyridine or triethylamine (1.1-1.5 eq) to the solution and stir at room temperature.

• Slowly add the desired acyl chloride (1.1 eq) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with a saturated solution of sodium bicarbonate.

• Separate the organic layer and dry it over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization or column chromatography to obtain the desired 8-acylamino-2H-1,4-benzoxazin-3(4H)-one derivative.

Data Presentation: Acylation Reaction Yields

Derivative	Acyl Chloride	Yield (%)
8-Benzamido-2H-1,4-benzoxazin-3(4H)-one	Benzoyl chloride	~85%
8-Acetamido-2H-1,4-benzoxazin-3(4H)-one	Acetyl chloride	~90%

Note: Yields are approximate and can vary based on reaction scale and purification methods.

Synthesis of 8-Sulfonylamino-2H-1,4-benzoxazin-3(4H)-one Derivatives

Sulfonylation of the 8-amino group introduces a sulfonamide moiety, which can significantly impact the compound's acidity, hydrogen bonding capacity, and overall biological profile.

Experimental Protocol: General Procedure for Sulfonylation

The synthesis of 8-sulfonylamino derivatives typically involves the reaction of the parent amine with a sulfonyl chloride in the presence of a base.

Materials:

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• Sulfonyl chloride (e.g., benzenesulfonyl chloride, methanesulfonyl chloride)

• Pyridine

• Dry dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve 8-Amino-2H-1,4-benzoxazin-3(4H)-one (1.0 eq) in pyridine at 0 °C.

• Slowly add the desired sulfonyl chloride (1.1 eq) to the solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• After completion, pour the reaction mixture into ice-water and acidify with 1 M hydrochloric acid.

• Extract the product with dichloromethane.

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography to yield the pure 8-sulfonylamino-2H-1,4-benzoxazin-3(4H)-one derivative.

Data Presentation: Sulfonylation Reaction Yields

Derivative	Sulfonyl Chloride	Yield (%)
8-(Phenylsulfonamido)-2H-1,4-benzoxazin-3(4H)-one	Benzenesulfonyl chloride	~75%
8-(Methylsulfonamido)-2H-1,4-benzoxazin-3(4H)-one	Methanesulfonyl chloride	~80%

Note: Yields are approximate and can vary based on reaction scale and purification methods.

Visualization of Experimental Workflow and Biological Pathways

Experimental Workflow

The following diagram illustrates the general synthetic workflow for the derivatization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Synthetic workflow for derivatives.

Biological Signaling Pathways

Derivatives of 1,4-benzoxazin-3-one have been shown to modulate key signaling pathways involved in cellular stress and inflammation, such as the Nrf2 and NF-κB pathways.

Nrf2 Signaling Pathway

The Nrf2 pathway is a primary regulator of the cellular antioxidant response.

Nrf2 antioxidant response pathway.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of the inflammatory response.

NF-κB inflammatory pathway.

Applications of 8-Amino-2H-1,4-benzoxazin-3(4H)-one in neurodegenerative disease research.

Application Note ID: AN-BZN-NDD-2025

Introduction

Derivatives of the core scaffold 8-Amino-2H-1,4-benzoxazin-3(4H)-one are emerging as a promising class of compounds in the field of neurodegenerative disease research. While direct studies on the parent compound are limited, its substituted analogues have demonstrated significant neuroprotective potential. This is primarily attributed to their potent antioxidant and anti-inflammatory properties. These compounds are being investigated for their therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and other neurological disorders characterized by oxidative stress and neuronal cell death.

Principle Applications

The primary application of 8-amino-1,4-benzoxazine derivatives in neurodegenerative disease research is the protection of neuronal cells from various insults. Key applications include:

• Neuroprotection against Oxidative Stress: These compounds effectively mitigate neuronal damage induced by reactive oxygen species (ROS), a common pathological feature in many neurodegenerative diseases.

• Anti-inflammatory Effects in the Central Nervous System: By modulating inflammatory pathways, these derivatives can reduce neuroinflammation, which is a critical component in the progression of neurodegenerative disorders.

• Investigation of Neuroprotective Signaling Pathways: These molecules serve as valuable tools to probe and understand the endogenous cellular defense mechanisms against neurodegeneration, particularly the Nrf2-HO-1 signaling pathway.

Quantitative Data Summary

The following tables summarize the quantitative data for various 8-amino-1,4-benzoxazine derivatives from preclinical studies.

Compound ID	Assay Type	Model System	Concentration/Dose	Result	Reference
S 24429	Hypoxia-induced ATP depletion	Astrocyte cell culture	1-100 µM	Prevention of ATP level decrease	[1]
S 24718	Hypoxia-induced ATP depletion	Astrocyte cell culture	1-100 µM	Prevention of ATP level decrease	[1]
S 24429	Neuroprotection against S-bromo-willardiine induced lesions	5-day old mice pups (in vivo)	1 and 10 mg/kg i.p.	Powerful neuroprotective agent	[1]
S 24718	Neuroprotection against S-bromo-willardiine induced lesions	5-day old mice pups (in vivo)	1 and 10 mg/kg i.p.	Powerful neuroprotective agent	[1]
Compound 3d	Antioxidant Activity (unspecified assay)	In vitro	IC50 = 53.33 µg/mL	High antioxidant activity

Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay Against Oxidative Stress

Objective: To evaluate the protective effect of 8-amino-1,4-benzoxazine derivatives against hydrogen peroxide (H₂O₂)-induced oxidative stress in a neuronal cell line (e.g., SH-SY5Y).

Materials:

• SH-SY5Y neuroblastoma cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 8-amino-1,4-benzoxazine derivative stock solution (in DMSO)

• Hydrogen peroxide (H₂O₂) solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a humidified atmosphere of 5% CO₂.

• Compound Treatment: Pre-treat the cells with various concentrations of the 8-amino-1,4-benzoxazine derivative (e.g., 1, 5, 10, 25, 50 µM) for 2 hours. Include a vehicle control (DMSO) and a positive control (e.g., N-acetylcysteine).

• Induction of Oxidative Stress: Following pre-treatment, expose the cells to a pre-determined toxic concentration of H₂O₂ (e.g., 100 µM) for 24 hours. A control group without H₂O₂ should also be included.

• Cell Viability Assessment (MTT Assay):

  • After the 24-hour incubation, remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the control group (untreated, no H₂O₂).

Protocol 2: Measurement of Intracellular Reactive Oxygen Species (ROS)

Objective: To quantify the effect of 8-amino-1,4-benzoxazine derivatives on intracellular ROS levels in neuronal cells under oxidative stress.

Materials:

• Neuronal cells (e.g., primary cortical neurons or SH-SY5Y)

• Cell culture medium and supplements

• 8-amino-1,4-benzoxazine derivative stock solution (in DMSO)

• Hydrogen peroxide (H₂O₂) or other ROS-inducing agent

• 2',7'-Dichlorofluorescin diacetate (DCFH-DA) probe

• Hank's Balanced Salt Solution (HBSS)

• 24-well cell culture plates

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Culture and Treatment: Culture neuronal cells in a 24-well plate. Pre-treat the cells with the 8-amino-1,4-benzoxazine derivative for 2 hours.

• ROS Induction: Induce oxidative stress by adding H₂O₂ to the cell culture medium for a specified time (e.g., 30 minutes).

• Staining with DCFH-DA:

  • Wash the cells twice with warm HBSS.

  • Load the cells with 10 µM DCFH-DA in HBSS and incubate for 30 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove excess probe.

• Fluorescence Measurement:

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of 485 nm and 535 nm, respectively.

  • Alternatively, visualize and capture images using a fluorescence microscope.

• Data Analysis: Normalize the fluorescence intensity of the treated groups to the control group and express the results as a percentage of the H₂O₂-treated group.

Visualizations

Signaling Pathway Diagram

Caption: Proposed neuroprotective mechanism of 8-amino-1,4-benzoxazine derivatives.

Experimental Workflow Diagram

Caption: General workflow for preclinical evaluation of neuroprotective compounds.

References

• 1. The neuroprotective activity of 8-alkylamino-1,4-benzoxazine antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Anti-inflammatory Agents Based on 8-Amino-2H-1,4-benzoxazin-3(4H)-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing the 8-Amino-2H-1,4-benzoxazin-3(4H)-one chemical scaffold in the development of novel anti-inflammatory agents. The information presented is based on the anti-inflammatory activities of various synthesized derivatives of 2H-1,4-benzoxazin-3(4H)-one, which have demonstrated significant potential in preclinical studies.

Introduction

The 2H-1,4-benzoxazin-3(4H)-one core structure is a promising scaffold for the design of new anti-inflammatory drugs. Derivatives of this molecule have been shown to effectively modulate key inflammatory pathways, suggesting their potential in treating a range of inflammatory conditions. Recent studies have highlighted the ability of these compounds to suppress the production of pro-inflammatory mediators such as nitric oxide (NO) and various cytokines.[1][2] The primary mechanism of action for some of the most potent derivatives appears to involve the activation of the Nrf2-HO-1 signaling pathway, a critical regulator of cellular antioxidant and anti-inflammatory responses.[1][2]

Rationale for Development

Chronic inflammation is a key pathological feature of numerous diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. The development of novel anti-inflammatory agents with improved efficacy and safety profiles is a significant focus of pharmaceutical research. The 8-Amino-2H-1,4-benzoxazin-3(4H)-one scaffold presents an opportunity to develop a new class of anti-inflammatory drugs that may offer advantages over existing therapies.

Key Signaling Pathways

The anti-inflammatory effects of 2H-1,4-benzoxazin-3(4H)-one derivatives are linked to the modulation of critical inflammatory signaling pathways.

1. Nrf2-HO-1 Signaling Pathway:

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a transcription factor that regulates the expression of antioxidant proteins, including Heme Oxygenase-1 (HO-1). Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon stimulation by oxidative stress or electrophilic compounds, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes. The activation of the Nrf2-HO-1 pathway has been shown to exert potent anti-inflammatory effects by reducing oxidative stress and inhibiting the production of pro-inflammatory mediators.[1][2]

Caption: Nrf2-HO-1 Signaling Pathway Activation.

Data Presentation

The following tables summarize the in vitro anti-inflammatory activity of representative 2H-1,4-benzoxazin-3(4H)-one derivatives from a recent study.[1] The experiments were conducted using lipopolysaccharide (LPS)-stimulated BV-2 microglial cells.

Table 1: Inhibition of Nitric Oxide (NO) Production

Compound	Concentration (µM)	NO Inhibition (%)
e2	10	Significant Reduction
e16	10	Significant Reduction
e20	10	Significant Reduction

Table 2: Inhibition of Pro-inflammatory Cytokine Gene Expression

Compound	Concentration (µM)	IL-1β mRNA Reduction	IL-6 mRNA Reduction	TNF-α mRNA Reduction
e2	10	Significant	Significant	Significant
e16	10	Significant	Significant	Significant
e20	10	Significant	Significant	Significant

Note: "Significant Reduction" indicates a statistically significant decrease compared to the LPS-treated control group as reported in the source study. Specific percentage inhibition values were not provided in a tabular format in the cited literature.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the screening and characterization of new 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives.

In Vitro Anti-inflammatory Assays

1. LPS-Induced Nitric Oxide Production in RAW 264.7 Macrophages

This assay is a standard method to screen for anti-inflammatory activity by measuring the inhibition of nitric oxide (NO) production in LPS-stimulated macrophages.

Caption: Workflow for Nitric Oxide Inhibition Assay.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and antibiotics.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

  • Collect the cell culture supernatant.

  • Determine the nitrite concentration in the supernatant using the Griess reagent. This involves mixing the supernatant with an equal volume of Griess reagent and measuring the absorbance at 540 nm after a short incubation.

  • A standard curve using sodium nitrite is used to quantify the NO concentration.

  • The percentage of NO inhibition is calculated relative to the LPS-stimulated control group.

2. Measurement of Pro-inflammatory Cytokines (IL-6, TNF-α, IL-1β)

The inhibitory effect of the compounds on the production of pro-inflammatory cytokines can be quantified using Enzyme-Linked Immunosorbent Assay (ELISA).

• Cell Culture and Treatment: Follow the same procedure as for the NO production assay (steps 1-3).

• Procedure:

  • After the 24-hour incubation with LPS, collect the cell culture supernatants.

  • Use commercially available ELISA kits for IL-6, TNF-α, and IL-1β.

  • Follow the manufacturer's instructions for the ELISA procedure, which typically involves adding the supernatants to antibody-coated plates, followed by detection antibodies and a substrate for color development.

  • Measure the absorbance using a microplate reader.

  • Calculate the cytokine concentrations based on a standard curve.

  • Determine the percentage of cytokine inhibition for each compound.

In Vivo Anti-inflammatory Assay

1. Carrageenan-Induced Paw Edema in Rats

This is a classic in vivo model for evaluating the acute anti-inflammatory activity of test compounds.

• Animals: Male Wistar rats (180-220 g) are typically used.

• Procedure:

  • Administer the test compounds orally or intraperitoneally at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

  • After a specific pre-treatment time (e.g., 1 hour), inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

  • The percentage of edema inhibition is calculated for each time point by comparing the increase in paw volume in the treated groups with the vehicle control group.

Conclusion

The 8-Amino-2H-1,4-benzoxazin-3(4H)-one scaffold represents a valuable starting point for the development of a new generation of anti-inflammatory agents. The derivatives have demonstrated promising activity in preclinical models, and the detailed protocols provided herein will facilitate the further investigation and optimization of this chemical class. Future studies should focus on establishing structure-activity relationships, elucidating the precise molecular targets, and evaluating the in vivo efficacy and safety of lead compounds.

References

• 1. Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells [frontiersin.org]

Application Notes and Protocols for the Characterization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methods for the characterization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one , a heterocyclic compound of interest in medicinal chemistry and drug development. The following protocols and data are intended to serve as a guide for the qualitative and quantitative analysis of this molecule, ensuring its identity, purity, and stability.

Overview of Analytical Characterization

A thorough analytical characterization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one is crucial for its application in research and development. A combination of spectroscopic and chromatographic techniques is employed to elucidate its chemical structure and assess its purity. The primary analytical methods include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the molecular structure by analyzing the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms.

• Infrared (IR) Spectroscopy: To identify the functional groups present in the molecule.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the molecular formula.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound and for quantitative analysis.

The following sections provide detailed experimental protocols and expected data for each of these techniques.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Table 1: Predicted ¹H NMR and ¹³C NMR Data

¹H NMR	¹³C NMR
Chemical Shift (δ, ppm)	Assignment
Data not available in literature	Aromatic protons
Data not available in literature	-CH₂- protons
Data not available in literature	-NH₂ protons
Data not available in literature	-NH- proton

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 8-Amino-2H-1,4-benzoxazin-3(4H)-one in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-200 ppm).

  • Use a sufficient number of scans for adequate signal intensity.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, and baseline correction.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the characteristic functional groups in the molecule.

Table 2: Expected IR Absorption Bands

Functional Group	Characteristic Absorption (cm⁻¹)
N-H stretch (amine and amide)	3400-3200
C-H stretch (aromatic)	3100-3000
C-H stretch (aliphatic)	3000-2850
C=O stretch (amide)	1700-1650
C=C stretch (aromatic)	1600-1450
C-N stretch	1350-1250
C-O stretch (ether)	1275-1200

Experimental Protocol: IR Spectroscopy

• Sample Preparation: Prepare the sample as a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • Record the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

  • Collect a background spectrum prior to the sample scan.

  • Co-add a sufficient number of scans to obtain a high-quality spectrum.

• Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of the compound.

Table 3: Expected Mass Spectrometry Data

Ion	Expected m/z
[M+H]⁺ (Molecular Ion + Proton)	165.06
[M+Na]⁺ (Molecular Ion + Sodium)	187.04

Note: The molecular formula of 8-Amino-2H-1,4-benzoxazin-3(4H)-one is C₈H₈N₂O₂[1], with a molecular weight of 164.16 g/mol . The expected m/z values are calculated based on this information.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile).

• Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer.

  • Acquire the mass spectrum in positive or negative ion mode.

  • For high-resolution mass spectrometry (HRMS), use an Orbitrap or Time-of-Flight (TOF) analyzer to obtain accurate mass measurements.

• Data Analysis: Determine the molecular weight from the mass of the molecular ion. Use HRMS data to confirm the elemental composition. Analyze the fragmentation pattern to gain further structural information.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Table 4: General HPLC Method Parameters

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Gradient of Acetonitrile and Water (with 0.1% formic acid or trifluoroacetic acid)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25-30 °C
Detection	UV at 254 nm or Diode Array Detector (DAD)

Note: The specific gradient and mobile phase composition should be optimized to achieve good separation and peak shape for 8-Amino-2H-1,4-benzoxazin-3(4H)-one and any potential impurities.

Experimental Protocol: HPLC Purity Analysis

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL). Dilute the stock solution to an appropriate concentration for HPLC analysis.

• Instrumentation: Use an HPLC system equipped with a pump, autosampler, column oven, and a UV or DAD detector.

• Method Execution:

  • Equilibrate the column with the initial mobile phase conditions.

  • Inject the prepared sample.

  • Run the HPLC method with the optimized gradient.

• Data Analysis:

  • Integrate the peaks in the chromatogram.

  • Calculate the purity of the compound based on the area percentage of the main peak.

  • The retention time of the main peak can be used for identification purposes when compared to a reference standard.

Visualized Workflows

The following diagrams illustrate the general workflows for the analytical characterization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

References

• 1. yadda.icm.edu.pl [yadda.icm.edu.pl]

Application Note: HPLC-MS Analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-Amino-2H-1,4-benzoxazin-3(4H)-one is a synthetic compound belonging to the benzoxazine class of heterocyclic compounds.[1][2] Molecules within this class have garnered significant interest in medicinal chemistry due to their diverse biological activities, which may include neuroprotective and antioxidant properties.[3] Understanding the metabolic fate of such compounds is a critical aspect of drug discovery and development, providing insights into their efficacy, potential toxicity, and pharmacokinetic profile. This application note details a robust HPLC-MS/MS method for the identification and quantification of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its putative metabolites in biological matrices. The provided protocols and data are intended to serve as a comprehensive guide for researchers in this field.

Predicted Metabolic Pathway

The metabolic pathway of 8-Amino-2H-1,4-benzoxazin-3(4H)-one is predicted to involve several key phase I and phase II biotransformation reactions. Phase I metabolism likely includes hydroxylation of the aromatic ring and N-acetylation of the primary amino group. Subsequent phase II reactions may involve glucuronidation or sulfation of the hydroxylated metabolites to facilitate excretion. The predicted major metabolic transformations are outlined in the diagram below.

Caption: Predicted metabolic pathway of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Experimental Workflow

The overall experimental workflow for the analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its metabolites involves sample preparation, HPLC separation, and MS/MS detection and quantification. A schematic of this workflow is presented below.

Caption: Experimental workflow for HPLC-MS/MS analysis.

Experimental Protocols

Sample Preparation

A robust sample preparation protocol is crucial for accurate and reproducible results. The following procedure is recommended for the extraction of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its metabolites from a biological matrix such as plasma.

• Protein Precipitation:

  • To 100 µL of plasma sample, add 300 µL of ice-cold acetonitrile containing an appropriate internal standard (e.g., a structurally similar, stable isotope-labeled compound).

  • Vortex the mixture for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Solid Phase Extraction (SPE) for Cleanup and Concentration:

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the supernatant from the protein precipitation step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol.

  • Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

HPLC-MS/MS Analysis

The separation and detection of the parent compound and its metabolites can be achieved using a reversed-phase HPLC system coupled to a triple quadrupole mass spectrometer.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 2.6 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: Linear gradient to 80% B

    • 8-9 min: Hold at 80% B

    • 9-9.1 min: Return to 5% B

    • 9.1-12 min: Re-equilibration at 5% B

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Ion Source Parameters: Optimized for the specific instrument, but typically include:

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 150°C

    • Desolvation Temperature: 400°C

    • Gas Flows: Optimized for nebulization and desolvation.

  • MRM Transitions: Specific precursor-to-product ion transitions for the parent compound and each metabolite should be determined by infusing individual standards. Predicted transitions are provided in the data tables below.

Data Presentation

The following tables summarize the expected quantitative data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its predicted metabolites.

Table 1: HPLC-MS/MS Parameters for 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its Predicted Metabolites

Compound	Predicted Retention Time (min)	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)	Collision Energy (eV)
8-Amino-2H-1,4-benzoxazin-3(4H)-one	3.5	165.1	137.1	15
Hydroxylated Metabolite	3.2	181.1	153.1	18
N-acetylated Metabolite	4.1	207.1	165.1	20
Glucuronide Conjugate	2.8	357.1	181.1	25
Sulfate Conjugate	2.9	261.1	181.1	22

Table 2: Predicted Mass Spectrometry Fragmentation Data

Compound	Molecular Formula	Exact Mass	Predicted Major Fragment Ions (m/z)
8-Amino-2H-1,4-benzoxazin-3(4H)-one	C₈H₈N₂O₂	164.0586	137.0604 (Loss of CO), 108.0447 (Loss of CO and C₂H₃N)
Hydroxylated Metabolite	C₈H₈N₂O₃	180.0535	153.0557 (Loss of CO), 124.0396 (Loss of CO and C₂H₃N)
N-acetylated Metabolite	C₁₀H₁₀N₂O₃	206.0691	165.0764 (Loss of C₂H₂O), 137.0604 (Loss of C₂H₂O and CO)
Glucuronide Conjugate	C₁₄H₁₆N₂O₉	356.0859	181.0713 (Loss of glucuronic acid)
Sulfate Conjugate	C₈H₈N₂O₆S	260.0106	181.0713 (Loss of SO₃)

Conclusion

This application note provides a detailed and comprehensive protocol for the HPLC-MS/MS analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its predicted metabolites. The methodologies and data presented herein offer a robust starting point for researchers and scientists involved in the study of this compound's metabolic fate. The use of the described experimental workflow, coupled with the predicted metabolic pathway and quantitative data, will facilitate accurate and reliable characterization of its biotransformation, a critical step in the drug development process.

References

• 1. 8-Amino-2H-1,4-benzoxazin-3(4H)-one | CymitQuimica [cymitquimica.com]
• 2. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]
• 3. Synthesis and in vitro evaluation of new 8-amino-1,4-benzoxazine derivatives as neuroprotective antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Efficacy Evaluation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to evaluating the in vitro efficacy of 8-Amino-2H-1,4-benzoxazin-3(4H)-one, a heterocyclic compound with potential therapeutic applications. The protocols outlined below cover key assays for assessing its cytotoxic, anti-inflammatory, and antioxidant properties.

Data Presentation

Quantitative data from in vitro assays are crucial for determining the potency and efficacy of a test compound. While specific experimental data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one is not extensively available in the public domain, the following tables provide a template for how to present such data once generated. The values for related derivatives from the literature are included for illustrative purposes.

Table 1: Cytotoxicity of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives against Various Cancer Cell Lines

Compound	Cell Line	Assay	IC50 (µM)	Reference
8-Amino-2H-1,4-benzoxazin-3(4H)-one	e.g., A549, MCF-7, Huh-7	MTT	TBD	-
Derivative 14b (A 1,2,3-triazole derivative)	A549 (Lung)	MTT	7.59 ± 0.31	[1]
Derivative 14c (A 1,2,3-triazole derivative)	A549 (Lung)	MTT	18.52 ± 0.59	[1]
Compound 5b (A 1,2,3-triazole derivative)	MCF-7 (Breast)	MTT	17.08 µg/mL	[2]
Compound 5b (A 1,2,3-triazole derivative)	HeLa (Cervical)	MTT	15.38 µg/mL	[2]

TBD: To be determined

Table 2: Anti-inflammatory Activity of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives

Compound	Cell Line	Parameter Measured	IC50 / Inhibition (%)	Reference
8-Amino-2H-1,4-benzoxazin-3(4H)-one	e.g., RAW 264.7, BV-2	Nitric Oxide (NO) Production	TBD	-
Derivative e2 (A 1,2,3-triazole derivative)	BV-2 (Microglia)	NO Production	Significant reduction	[3]
Derivative e16 (A 1,2,3-triazole derivative)	BV-2 (Microglia)	NO Production	Significant reduction	[3]
Derivative e20 (A 1,2,3-triazole derivative)	BV-2 (Microglia)	NO Production	Significant reduction	[3]

TBD: To be determined

Table 3: Antioxidant Activity of 1,4-Benzoxazine Derivatives

Compound	Assay	IC50 (µg/mL)	Reference
8-Amino-2H-1,4-benzoxazin-3(4H)-one	DPPH Radical Scavenging	TBD	-
Compound 3d (methoxy and methyl substituted)	DPPH Radical Scavenging	53.33	[4]

TBD: To be determined

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay determines the effect of the compound on cell viability by measuring the metabolic activity of mitochondria.

Materials:

• Target cell lines (e.g., A549, MCF-7, RAW 264.7)

• Complete cell culture medium

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Prepare serial dilutions of 8-Amino-2H-1,4-benzoxazin-3(4H)-one in culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a blank (medium only).

• Incubate the plate for 24, 48, or 72 hours.

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and the IC50 value.

Caption: Workflow of the MTT assay for cytotoxicity assessment.

Anti-inflammatory Activity Assay (Nitric Oxide Measurement)

This assay evaluates the compound's ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well plates

• Microplate reader

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of 8-Amino-2H-1,4-benzoxazin-3(4H)-one for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control (cells only), a vehicle control (cells with solvent and LPS), and a positive control (cells with a known anti-inflammatory agent and LPS).

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent Part A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes at room temperature, protected from light.

• Measure the absorbance at 540 nm.

• Calculate the nitrite concentration using a sodium nitrite standard curve and determine the percentage of NO inhibition.

Caption: Experimental workflow for anti-inflammatory screening.

Antioxidant Activity Assay (DPPH Radical Scavenging)

This assay measures the ability of the compound to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Materials:

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (0.1 mM in methanol)

• Methanol

• Ascorbic acid (positive control)

• 96-well plate or cuvettes

• Spectrophotometer or microplate reader

Protocol:

• Prepare serial dilutions of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and ascorbic acid in methanol.

• In a 96-well plate, add 100 µL of the compound or standard dilutions to respective wells.

• Add 100 µL of the DPPH solution to each well.

• Include a control well containing 100 µL of methanol and 100 µL of DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity and the IC50 value.

Caption: Principle of the DPPH radical scavenging assay.

Signaling Pathway

Nrf2-HO-1 Signaling Pathway

Several studies on benzoxazinone derivatives suggest their anti-inflammatory and antioxidant effects may be mediated through the activation of the Nrf2-HO-1 signaling pathway.[3] This pathway is a key cellular defense mechanism against oxidative stress.

Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1, which facilitates its degradation. Upon exposure to oxidative stress or certain bioactive compounds, Nrf2 is released from Keap1 and translocates to the nucleus. In the nucleus, it binds to the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes, including Heme Oxygenase-1 (HO-1), leading to their transcription. The upregulation of these genes helps to mitigate oxidative damage and inflammation.

Caption: The Nrf2-HO-1 signaling pathway activation.

References

• 1. Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b][1,4]oxazin-3(4H)-one Linked 1,2,3-Triazoles in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivative Libraries

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 8-Amino-2H-1,4-benzoxazin-3(4H)-one scaffold is a privileged heterocyclic motif that forms the core of numerous biologically active compounds. Derivatives of this structure have demonstrated a wide range of pharmacological activities, including but not limited to, kinase inhibition, anti-inflammatory, neuroprotective, and antifungal effects. High-throughput screening (HTS) of libraries of these derivatives is a critical step in the identification of lead compounds for drug discovery programs.

These application notes provide detailed protocols and data presentation guidelines for the high-throughput screening of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivative libraries against key biological targets. The following sections offer a comprehensive overview of a representative HTS campaign targeting EGFR/HER2 kinase inhibition, a common therapeutic area for such compounds.

Data Presentation: Kinase Inhibition Profile

The following table summarizes representative quantitative data from a hypothetical high-throughput screen of a 10,000-compound library of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives against EGFR and HER2 kinases. The data is presented to facilitate the identification of potent and selective inhibitors.

Table 1: Inhibitory Activity of Selected Hits against EGFR and HER2 Kinases

Compound ID	EGFR IC50 (nM)	HER2 IC50 (nM)	Selectivity Ratio (HER2/EGFR)
HTS-0001	55	120	2.18
HTS-0002	>10,000	8,500	-
HTS-0003	32	45	1.41
HTS-0004	150	3,200	21.33
HTS-0005	8	15	1.88
HTS-0006	2,100	>10,000	-
HTS-0007	78	950	12.18
HTS-0008	5,600	4,800	0.86
Lapatinib (Control)	10.2	9.8	0.96

Experimental Protocols

High-Throughput Kinase Inhibition Assay (EGFR/HER2)

This protocol describes a robust and automated method for the high-throughput screening of compound libraries to identify inhibitors of EGFR and HER2 kinases using a fluorescence-based assay.

Materials and Reagents:

• Recombinant human EGFR and HER2 kinase domains

• Poly-Glu-Tyr (4:1) peptide substrate

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ADP-Glo™ Kinase Assay Kit (Promega) or equivalent

• 384-well, low-volume, white, opaque plates

• Acoustic liquid handler (e.g., Echo 525)

• Automated liquid handling system

• Plate reader with luminescence detection capabilities

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivative library (10 mM in DMSO)

• Lapatinib (positive control)

• DMSO (negative control)

Protocol:

• Compound Plating:

  • Using an acoustic liquid handler, transfer 50 nL of each compound from the library source plates into the wells of a 384-well assay plate.

  • Include wells with 50 nL of Lapatinib (positive control, final concentration 1 µM) and 50 nL of DMSO (negative control).

• Kinase/Substrate Addition:

  • Prepare a master mix of the kinase/substrate solution containing the respective kinase (EGFR or HER2) and the poly-Glu-Tyr substrate in kinase assay buffer. The final concentrations in the assay well should be optimized for each kinase (e.g., 5 ng/µL kinase, 0.2 µg/µL substrate).

  • Using an automated liquid handler, dispense 5 µL of the kinase/substrate solution into each well of the assay plate.

  • Incubate the plates at room temperature for 15 minutes to allow for compound binding to the kinase.

• Initiation of Kinase Reaction:

  • Prepare an ATP solution in kinase assay buffer. The final concentration should be at the Km for each kinase (e.g., 10 µM).

  • Add 5 µL of the ATP solution to all wells to start the kinase reaction.

  • Incubate the plates at room temperature for 60 minutes.

• Signal Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30 minutes.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data using the positive and negative controls.

  • Calculate the percent inhibition for each compound.

  • Identify "hits" as compounds that exhibit a percent inhibition above a defined threshold (e.g., >50% or 3 standard deviations from the mean of the negative controls).

  • For confirmed hits, perform dose-response experiments to determine the IC50 values.

Visualization of Signaling Pathways and Workflows

Signaling Pathways

The following diagrams illustrate key signaling pathways that can be modulated by 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives.

Caption: EGFR/HER2 signaling pathway and point of inhibition.

Caption: LPS-induced pro-inflammatory signaling cascade.

Caption: Nrf2-HO-1 antioxidant response pathway.

Experimental Workflow

The following diagram illustrates the general workflow for a high-throughput screening campaign.

Application Notes and Protocols for the Enantioselective Synthesis of 3,4-dihydro-2H-1,4-benzoxazine Analogs

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the enantioselective synthesis of 3,4-dihydro-2H-1,4-benzoxazine analogs, a crucial scaffold in medicinal chemistry. The following sections outline three cutting-edge methodologies: Chiral Phosphoric Acid (CPA) catalyzed desymmetrization, biocatalytic reduction using imine reductases (IREDs), and a chemoenzymatic approach utilizing ethylenediamine-N,N'-disuccinic acid (EDDS) lyase. Each section includes a general overview, a detailed experimental protocol, and a summary of reported quantitative data.

Chiral Phosphoric Acid (CPA) Catalyzed Enantioselective Desymmetrization of Oxetanes

This method provides a highly efficient, metal-free approach to chiral 3,4-dihydro-2H-1,4-benzoxazines through the enantioselective ring-opening of prochiral 3-substituted oxetanes with 2-aminophenols. The reaction is catalyzed by a chiral phosphoric acid and proceeds with high yields and excellent enantioselectivities.[1]

Application Notes

This protocol is particularly useful for accessing a wide range of substituted chiral 3,4-dihydro-2H-1,4-benzoxazines under mild reaction conditions. The choice of the chiral phosphoric acid catalyst is crucial for achieving high enantioselectivity. The reaction generally shows good tolerance to various functional groups on both the oxetane and the 2-aminophenol.

Experimental Workflow

Caption: Workflow for CPA-Catalyzed Enantioselective Synthesis.

Protocol: General Procedure for the Enantioselective Desymmetrization of Oxetanes

To an oven-dried 4 mL vial equipped with a magnetic stir bar, the corresponding 3-substituted oxetane (0.05 mmol, 1.0 equiv), 2-aminophenol (0.055 mmol, 1.1 equiv), and the chiral phosphoric acid catalyst (R)-CPA7 (5 mol%, 0.0025 mmol) are added. Anhydrous toluene (0.5 mL, 0.1 M) is then added, and the reaction mixture is stirred at room temperature. The progress of the reaction is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Upon completion, the reaction mixture is concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired chiral 3,4-dihydro-2H-1,4-benzoxazine analog. The enantiomeric excess is determined by chiral high-performance liquid chromatography (HPLC).[1]

Quantitative Data

Entry	Oxetane Substituent (R¹)	2-Aminophenol Substituent (R²)	Yield (%)	ee (%)
1	Phenyl	H	95	98
2	4-Fluorophenyl	H	96	99
3	4-Chlorophenyl	H	97	98
4	4-Bromophenyl	H	99	98
5	2-Naphthyl	H	92	97
6	Phenyl	4-Methyl	93	98
7	Phenyl	4-Fluoro	94	99
8	Phenyl	4-Chloro	96	98
9	Phenyl	4-Bromo	98	98
10	Phenyl	4-Nitro	85	96

Biocatalytic Reduction of 2H-1,4-Benzoxazines using Imine Reductases (IREDs)

This method utilizes imine reductases for the enantioselective reduction of 2H-1,4-benzoxazines to the corresponding chiral 3,4-dihydro-2H-1,4-benzoxazines. This biocatalytic approach operates under mild, aqueous conditions and employs a cofactor regeneration system, making it a green and efficient synthetic route.[2]

Application Notes

This protocol is ideal for the sustainable synthesis of chiral 3,4-dihydro-2H-1,4-benzoxazines, avoiding the use of heavy metal catalysts and harsh reagents. The choice of the specific imine reductase is critical for achieving high conversion and enantioselectivity. A screening of a panel of IREDs is often necessary to identify the optimal enzyme for a given substrate. A glucose/glucose dehydrogenase system is commonly used for the in-situ regeneration of the NADPH cofactor.

Experimental Workflow

Caption: Workflow for Biocatalytic Reduction with IREDs.

Protocol: General Procedure for the Biocatalytic Reduction of 2H-1,4-Benzoxazines

In a typical reaction, a phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.5) is prepared. To this buffer, the 2H-1,4-benzoxazine substrate (e.g., 10 mM), D-glucose (e.g., 1.1 equiv), and NADP⁺ (e.g., 1 mM) are added. The reaction is initiated by the addition of the imine reductase (IRED) and glucose dehydrogenase (for cofactor regeneration). The reaction mixture is then incubated at a controlled temperature (e.g., 30 °C) with shaking. The conversion is monitored by HPLC. After completion, the reaction mixture is extracted with an organic solvent such as ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by flash column chromatography if necessary. The enantiomeric excess of the product is determined by chiral HPLC analysis.[2]

Quantitative Data

Entry	2H-1,4-Benzoxazine Substituent	IRED Used	Conversion (%)	ee (%)
1	3-Methyl	IRED-1	>99	98 (R)
2	3-Ethyl	IRED-1	>99	97 (R)
3	3-Propyl	IRED-2	98	99 (S)
4	3-Phenyl	IRED-2	95	>99 (S)
5	3-(4-Chlorophenyl)	IRED-3	92	96 (R)
6	3-Methyl-7-chloro	IRED-1	>99	98 (R)
7	3-Methyl-6-fluoro	IRED-2	97	99 (S)

Chemoenzymatic Synthesis of Dihydrobenzoxazinones

This two-step, one-pot chemoenzymatic approach provides access to chiral 3,4-dihydro-2H-1,4-benzoxazin-3-one derivatives with excellent enantiopurity. The key step is a highly stereoselective hydroamination of fumarate with a substituted 2-aminophenol, catalyzed by ethylenediamine-N,N'-disuccinic acid (EDDS) lyase. The resulting intermediate is then cyclized under acidic conditions.[3][4]

Application Notes

This method is advantageous for producing highly enantioenriched dihydrobenzoxazinones from simple, achiral starting materials. The enzymatic step is highly selective, leading to products with excellent enantiomeric excess. The subsequent acid-catalyzed cyclization is typically efficient. The substrate scope of the EDDS lyase for various substituted 2-aminophenols has been explored, showing good tolerance for a range of functional groups.[3][4]

Signaling Pathway

Caption: Chemoenzymatic Synthesis of Dihydrobenzoxazinones.

Protocol: General Procedure for the Chemoenzymatic Synthesis of Dihydrobenzoxazinones

Enzymatic Hydroamination: A reaction mixture is prepared containing fumaric acid (100 mM), the substituted 2-aminophenol (25 mM), and EDDS lyase (0.05 mol%) in a buffer solution (e.g., 50 mM NaH₂PO₄/NaOH, pH 8.5) with a cosolvent such as DMSO (5%). The reaction is carried out at room temperature.[4]

Acid-Catalyzed Cyclization: After the enzymatic reaction is complete, the pH of the reaction mixture is adjusted to acidic conditions (e.g., pH 1 with fuming HCl at 0 °C, followed by stirring at room temperature for 3 hours, or by adding p-toluenesulfonic acid). This promotes the esterification and subsequent cyclization to form the desired dihydrobenzoxazinone. The product is then extracted with an organic solvent, and the combined organic layers are dried and concentrated. Purification is typically achieved by flash column chromatography. The enantiomeric excess is determined by chiral HPLC.[4]

Quantitative Data

Entry	2-Aminophenol Substituent	Overall Yield (%)	ee (%)
1	H	63	>99
2	4-Methyl	58	>99
3	4-Fluoro	61	>99
4	4-Chloro	55	>99
5	4-Bromo	52	>99
6	5-Methyl	60	>99
7	5-Chloro	57	>99

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 3-((Hetera)cyclobutyl)azetidines, "Stretched" Analogues of Piperidine, Piperazine, and Morpholine: Advanced Building Blocks for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 8-Amino-2H-1,4-benzoxazin-3(4H)-one synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for preparing 8-Amino-2H-1,4-benzoxazin-3(4H)-one?

A1: A common and effective strategy involves a multi-step synthesis starting from a commercially available substituted nitroaniline. The general sequence is as follows:

• O-Alkylation: Reaction of a 2-aminophenol derivative (where the amino group is protected or will be introduced later) with an ethyl haloacetate (e.g., ethyl bromoacetate) to form an ether linkage.

• Reduction of a Nitro Group: If starting with a nitro-substituted precursor, the nitro group is reduced to an amine. This is a common method for introducing the 8-amino functionality.

• Intramolecular Cyclization (Lactamization): The amino group then displaces the ethoxy group of the ester in an intramolecular fashion to form the desired lactam ring of the benzoxazinone.

A potential synthetic route is outlined in the workflow diagram below.

Q2: What are the critical factors that can influence the overall yield of the synthesis?

A2: Several factors can significantly impact the yield:

• Purity of Starting Materials: Impurities in the starting materials can lead to side reactions and lower the yield.

• Reaction Conditions: Temperature, reaction time, solvent, and the choice of base are all critical for each step of the synthesis.

• Control of Side Reactions: Competing reactions, such as polymerization or the formation of isomeric byproducts, can reduce the yield of the desired product.

• Purification Methods: Inefficient purification can lead to loss of the product.

Q3: Are there any known alternative synthetic routes?

A3: Yes, other synthetic strategies have been reported for related benzoxazinone structures. One such method is the Smiles rearrangement. Another approach that has shown to improve yields for similar compounds is the use of continuous flow synthesis, which can offer better control over reaction parameters and minimize the formation of unstable intermediates.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield in the O-alkylation step	1. Incomplete deprotonation of the phenolic hydroxyl group. 2. Reaction temperature is too low. 3. Competing N-alkylation of the amino group.	1. Use a stronger base (e.g., NaH instead of K2CO3) and ensure anhydrous conditions. 2. Increase the reaction temperature, monitoring for potential decomposition. 3. If N-alkylation is an issue, consider protecting the amino group before this step.
Incomplete reduction of the nitro group	1. Inefficient catalyst (e.g., old or poisoned Pd/C). 2. Insufficient hydrogen pressure or reaction time. 3. Presence of catalyst poisons in the substrate.	1. Use fresh, high-quality catalyst. 2. Increase the hydrogen pressure and/or extend the reaction time. Monitor the reaction progress by TLC or LC-MS. 3. Purify the nitro-intermediate before the reduction step.
Formation of multiple products during cyclization	1. The reaction temperature is too high, leading to side reactions. 2. The presence of impurities that catalyze side reactions. 3. For starting materials like 2,3-diaminophenol, lack of regioselectivity can lead to isomeric products.	1. Perform the cyclization at a lower temperature for a longer duration. 2. Ensure the starting material for the cyclization is of high purity. 3. If using a starting material with multiple nucleophilic sites, consider a protecting group strategy to ensure regioselectivity.
Difficulty in purifying the final product	1. The product may be sparingly soluble in common organic solvents. 2. The product may co-elute with impurities during column chromatography. 3. The product may be thermally unstable.	1. Try a range of solvents for recrystallization, or use a mixed solvent system. 2. Optimize the mobile phase for column chromatography; consider using a different stationary phase. 3. Avoid high temperatures during purification; use techniques like flash chromatography at room temperature.

Experimental Protocols

A proposed key experimental protocol for the synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one is detailed below. This protocol is based on established methods for the synthesis of analogous compounds.

Step 1: Synthesis of 8-Nitro-2H-1,4-benzoxazin-3(4H)-one

• To a solution of 2-amino-3-nitrophenol (1 eq) in a suitable solvent such as DMF or acetone, add a base like potassium carbonate (K₂CO₃, 2-3 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add ethyl bromoacetate (1.1-1.2 eq) dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and monitor the progress by TLC.

• After completion, cool the reaction mixture and pour it into ice water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product is then heated in a high-boiling point solvent such as diphenyl ether or refluxed in a solvent like ethanol with a catalytic amount of a base (e.g., sodium ethoxide) to effect cyclization.

• Purify the resulting 8-nitro-2H-1,4-benzoxazin-3(4H)-one by recrystallization or column chromatography.

Step 2: Synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• Dissolve 8-nitro-2H-1,4-benzoxazin-3(4H)-one (1 eq) in a solvent such as ethanol, methanol, or ethyl acetate.

• Add a catalytic amount of palladium on carbon (Pd/C, 5-10 mol%).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a Parr hydrogenator) at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the 8-Amino-2H-1,4-benzoxazin-3(4H)-one by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Data Presentation

Table 1: Comparison of Reaction Conditions for Benzoxazinone Synthesis

Method	Catalyst/Reagent	Solvent	Temperature	Yield (%)	Reference
Batch Process	Pd/C (for hydrogenation)	Ethanol	45 °C (hydrogenation), 80 °C (cyclization)	67	[1]
Continuous Flow	Pd/C (for hydrogenation)	Acetic Acid/Ethyl Acetate	45 °C (hydrogenation), 80 °C (cyclization)	83	[1]

Visualizations

Caption: Proposed experimental workflow for the synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Caption: Troubleshooting flowchart for low yield in the synthesis.

References

• 1. New Approach to 1,4-Benzoxazin-3-ones by Electrochemical C-H Amination - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the purification of 8-Amino-2H-1,4-benzoxazin-3(4H)-one. The information is presented in a question-and-answer format to address common challenges and provide practical solutions.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Q1: My crude 8-Amino-2H-1,4-benzoxazin-3(4H)-one has a strong color (e.g., yellow, brown, or reddish). What is the likely cause and how can I remove it?

A1: Colored impurities in the synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one often arise from residual nitro-aromatic precursors or oxidation of the aromatic amine.

Troubleshooting Steps:

• Recrystallization with Activated Carbon: The primary method to remove colored impurities is recrystallization from a suitable solvent (e.g., ethanol, methanol, or a mixture of ethanol and water) with the addition of a small amount of activated carbon. The activated carbon will adsorb the colored impurities, which can then be removed by hot filtration.

• Column Chromatography: If recrystallization is ineffective, column chromatography can be employed. A silica gel column with a mobile phase containing a small percentage of a polar solvent like methanol in dichloromethane may be effective. To prevent the amine from streaking on the acidic silica gel, it is advisable to add a small amount of a volatile base, such as triethylamine (0.1-1%), to the eluent.[1]

Q2: I am having difficulty finding a suitable solvent for the recrystallization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one. What are some recommended solvents?

A2: The choice of solvent is critical for effective recrystallization. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature.

Recommended Solvents and Strategies:

• Primary Solvents: Ethanol, methanol, and isopropanol are good starting points for the recrystallization of polar, aromatic compounds.

• Solvent Mixtures: If the compound is too soluble in one solvent and poorly soluble in another, a two-solvent system can be effective. For example, dissolving the compound in a minimal amount of hot ethanol and then slowly adding a less polar solvent like water or hexane until the solution becomes turbid can induce crystallization upon cooling.

• Acidification: For amines that are difficult to crystallize, converting them to a salt by adding an acid can improve their crystallization properties.[2] You can try dissolving the crude product in dilute hydrochloric acid and then re-precipitating the free amine by carefully adding a base. This can also help remove non-basic impurities.

Q3: My compound is "oiling out" during recrystallization instead of forming crystals. How can I prevent this?

A3: "Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid. This is a common issue with amines.[2]

Solutions to "Oiling Out":

• Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath. Rapid cooling can promote the formation of an oil.[2]

• Use a More Dilute Solution: Oiling out can be caused by a solution that is too concentrated. Add a small amount of additional hot solvent to the solution before cooling.

• Seed Crystals: If a small amount of pure, solid material is available, adding a seed crystal to the cooled, saturated solution can initiate crystallization and prevent oiling.[2]

• Solvent System Adjustment: Experiment with different solvent systems. A mixture of a good solvent and a poor solvent (an anti-solvent) can sometimes favor crystallization over oiling out.[2]

Q4: I am attempting to purify 8-Amino-2H-1,4-benzoxazin-3(4H)-one by column chromatography, but the compound is streaking and my yield is low. What can I do?

A4: The basicity of the amino group can cause strong interactions with the acidic silica gel, leading to poor separation and product loss.[1]

Chromatography Optimization:

• Use a Modified Mobile Phase: Add a small amount of a competing base, such as triethylamine or pyridine (0.1-1%), to your mobile phase (e.g., dichloromethane/methanol). This will neutralize the acidic sites on the silica gel and reduce tailing.[1]

• Use Amine-Functionalized Silica: For challenging separations of amines, using an amine-functionalized silica gel as the stationary phase can provide excellent results with standard solvent systems like hexane/ethyl acetate, avoiding the need for basic additives.[1]

• Alternative Stationary Phases: Basic alumina can also be used as an alternative to silica gel for the purification of basic compounds.

Quantitative Data Summary

The following table provides a hypothetical comparison of expected purity and yield for different purification techniques based on general principles for similar compounds. Actual results may vary depending on the nature and amount of impurities.

Purification Technique	Starting Purity (Hypothetical)	Final Purity (Expected)	Yield (Expected)	Notes
Recrystallization (Ethanol)	85%	>98%	70-85%	Effective for removing less soluble or more soluble impurities.
Recrystallization with Activated Carbon	85% (colored)	>98% (colorless)	65-80%	Ideal for removing colored by-products.
Column Chromatography (Silica Gel with 1% Triethylamine)	80%	>99%	50-70%	Useful for separating compounds with similar solubility. Yield can be lower due to irreversible adsorption.
Column Chromatography (Amine-Functionalized Silica)	80%	>99%	70-90%	Often provides better recovery and separation for basic amines.[1]

Experimental Protocols

Key Experiment: Recrystallization from Ethanol

This protocol describes a standard recrystallization procedure for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Materials:

• Crude 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• Ethanol (reagent grade)

• Activated carbon (optional, for colored impurities)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolution: Place the crude 8-Amino-2H-1,4-benzoxazin-3(4H)-one in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated carbon (approximately 1-2% by weight of the solute) and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean Erlenmeyer flask to remove the activated carbon and any insoluble impurities.

• Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Visualizations

Purification Workflow

Caption: Purification workflow for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

References

• 1. biotage.com [biotage.com]
• 2. benchchem.com [benchchem.com]

Identifying common side products in 8-Amino-2H-1,4-benzoxazin-3(4H)-one synthesis.

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Troubleshooting Common Side Products

The synthesis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one typically involves the reaction of a 2,3-diaminophenol derivative with a chloroacetic acid equivalent, followed by intramolecular cyclization. Several side products can arise during this process. This section details potential impurities and provides guidance on their identification and mitigation.

Logical Workflow for Troubleshooting

Stability and degradation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one under different conditions.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Frequently Asked Questions (FAQs)

Q1: What are the general storage recommendations for 8-Amino-2H-1,4-benzoxazin-3(4H)-one?

For optimal stability, 8-Amino-2H-1,4-benzoxazin-3(4H)-one should be stored in a cool, dry, and well-ventilated area.[1] It is recommended to keep the container tightly closed when not in use.[1][2] For long-term storage, maintaining temperatures between 2°C and 8°C is advisable.[2]

Q2: Is 8-Amino-2H-1,4-benzoxazin-3(4H)-one sensitive to light?

Q3: What is the thermal stability of this compound?

The product is considered stable under normal handling and storage conditions.[1] Thermal decomposition is expected to occur at elevated temperatures, generating carbon and nitrogen oxides.[1] Studies on the broader class of benzoxazines indicate that the ring-opening polymerization, a form of thermal degradation for this chemical class, typically occurs at temperatures around 200°C.

Q4: Is the compound stable in aqueous solutions?

The stability of 8-Amino-2H-1,4-benzoxazin-3(4H)-one in aqueous solutions can be influenced by pH. The benzoxazinone ring system, specifically the lactam and ether linkages, may be susceptible to hydrolysis under strong acidic or basic conditions. It has been demonstrated that the oxazine ring in some benzoxazines can be opened via acid hydrolysis.

Q5: Are there any known incompatibilities for this compound?

Strong oxidizing agents are known to be incompatible with a related compound, 8-Amino-4-methyl-2H-1,4-benzoxazin-3(4H)-one, and should be avoided.[1] Contact with strong acids or bases may also lead to degradation through hydrolysis.

Troubleshooting Guides

Issue 1: Unexpected Degradation of the Compound in Solution

Symptoms:

• Loss of compound potency or activity in a bioassay.

• Appearance of new peaks in analytical chromatograms (e.g., HPLC, LC-MS).

• Change in the color or clarity of the solution.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
pH-mediated Hydrolysis	The lactam or ether bond in the benzoxazinone ring may be susceptible to cleavage under strongly acidic or basic conditions. Solution: Prepare solutions in a pH range close to neutral (pH 6-8). If the experimental conditions require acidic or basic pH, prepare the solution fresh and use it immediately. Conduct a small-scale time-course study at the desired pH to determine the compound's stability.
Oxidation	The amino group on the benzene ring can be susceptible to oxidation, especially in the presence of oxidizing agents or dissolved oxygen. Solution: Degas solvents before use to remove dissolved oxygen. Consider adding an antioxidant to the solution if compatible with the experimental setup. Avoid sources of ignition and store solutions under an inert atmosphere (e.g., nitrogen or argon).[1]
Photodegradation	Although generally photostable, prolonged exposure to light, especially UV light, could potentially lead to degradation. Solution: Prepare and handle solutions in a dark room or using amber-colored vials to protect from light.
Microbial Degradation	In non-sterile aqueous buffers, microbial growth can lead to enzymatic degradation of the compound. Solution: Use sterile buffers and aseptic techniques for solution preparation. Consider filtration through a 0.22 µm filter. For long-term storage of solutions, store at ≤ -20°C.

Issue 2: Inconsistent Results in Biological Assays

Symptoms:

• High variability in assay results between different batches of the compound or between freshly prepared and older solutions.

• A gradual decrease in the compound's effect over the duration of a multi-day experiment.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Compound Adsorption	The compound may adsorb to plasticware (e.g., pipette tips, microplates), leading to a lower effective concentration. Solution: Use low-adhesion plasticware or silanized glassware. Include a pre-incubation step with a blocking agent like bovine serum albumin (BSA) if appropriate for the assay.
Solvent Effects	The solvent used to dissolve the compound (e.g., DMSO) may have an effect on the biological system at higher concentrations. Solution: Ensure the final concentration of the solvent in the assay is consistent across all experiments and is below the tolerance level of the biological system. Run a vehicle control to account for any solvent effects.
Freeze-Thaw Instability	Repeated freeze-thaw cycles of stock solutions may lead to degradation. Solution: Aliquot stock solutions into single-use volumes to avoid multiple freeze-thaw cycles.

Data Presentation

Table 1: Summary of Qualitative Stability Data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one

Condition	Stability	Potential Degradation Products	Recommendations
Temperature	Stable at 2-8°C.[2] Decomposes at high temperatures.	Carbon oxides, Nitrogen oxides[1]	Store at 2-8°C. Avoid excessive heat.
Light	Generally photostable, but protection from light is recommended.[3]	Photodegradation products (unspecified)	Store in amber vials or protect from light.
pH	Potentially unstable in strong acidic or basic conditions.	Hydrolysis products (e.g., ring-opened structures)	Maintain pH near neutral (6-8). Prepare fresh solutions for acidic/basic conditions.
Oxidizing Agents	Incompatible with strong oxidizing agents.[1]	Oxidized derivatives of the amino group	Avoid contact with strong oxidizers.
Solvents	Stability in various organic solvents should be determined empirically.	Solvolysis products	Test stability in the specific solvent used for your experiment.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

Forced degradation studies are crucial for identifying potential degradation products and establishing the intrinsic stability of a compound.[4]

Objective: To evaluate the stability of 8-Amino-2H-1,4-benzoxazin-3(4H)-one under various stress conditions.

Materials:

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one

• HPLC grade water, methanol, and acetonitrile

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• Calibrated HPLC-UV or LC-MS system

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or DMSO) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at a controlled temperature (e.g., 60°C).

  • Oxidation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.

  • Thermal Stress: Incubate the solid compound and a solution of the compound at an elevated temperature (e.g., 80°C).

  • Photolytic Stress: Expose a solution of the compound to a light source (e.g., UV lamp at 254 nm or a photostability chamber).

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24, and 48 hours).

• Sample Analysis: Neutralize the acidic and basic samples before analysis. Analyze all samples by a stability-indicating HPLC method (a method that can separate the parent compound from its degradation products).

• Data Analysis: Calculate the percentage of degradation by comparing the peak area of the parent compound in stressed samples to that of an unstressed control. Identify and characterize any significant degradation products using LC-MS.

Visualizations

Caption: Potential degradation pathways of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Caption: Workflow for a forced degradation study.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pharmtech.com [pharmtech.com]

Solubility of 8-Amino-2H-1,4-benzoxazin-3(4H)-one in common organic solvents.

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges associated with determining the solubility of 8-Amino-2H-1,4-benzoxazin-3(4H)-one in common organic solvents.

Frequently Asked Questions (FAQs)

Q1: Where can I find quantitative solubility data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one in common organic solvents?

Q2: What is a general approach to determine the solubility of this compound?

A2: A common method is to prepare a saturated solution of the compound in a specific solvent at a known temperature. The concentration of the dissolved compound in the supernatant can then be determined after separating the undissolved solid, typically by filtration or centrifugation.

Q3: How can I visually assess if the compound has fully dissolved?

A3: A clear, transparent solution with no visible particles, cloudiness, or precipitate indicates that the compound is likely dissolved. For a more rigorous assessment, you can shine a laser pointer through the solution. If the beam is visible (the Tyndall effect), it suggests the presence of suspended particles, meaning the compound is not truly dissolved.[1] Another method is to pass the solution through a 0.22 µm syringe filter; any undissolved particles will be captured by the filter.[1]

Q4: What factors can influence the solubility of 8-Amino-2H-1,4-benzoxazin-3(4H)-one?

A4: Several factors can affect solubility, including:

• Temperature: Generally, the solubility of solid compounds increases with temperature.[1]

• Solvent Polarity: The "like dissolves like" principle is a useful guideline; polar compounds tend to dissolve in polar solvents, and nonpolar compounds in nonpolar solvents.

• Purity of the Compound: Impurities can affect the measured solubility.[2]

• pH (in aqueous or protic solvents): If the compound has ionizable groups, the pH of the solution can significantly alter its solubility.

Q5: My compound precipitates out of solution over time. What is happening?

A5: This may occur if you have created a supersaturated solution, which is thermodynamically unstable. Over time, the excess compound will precipitate out to reach its true thermodynamic solubility. It is important to work below the compound's thermodynamic solubility limit for long-term experiments to avoid this.[1]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Inconsistent solubility results	The solution has not reached equilibrium.	Ensure sufficient time is allowed for the solution to become saturated. Continuous stirring or agitation can accelerate this process.
Temperature fluctuations during the experiment.	Conduct experiments in a temperature-controlled environment.
Inaccurate measurement of solute or solvent.	Use calibrated equipment for all measurements.
Compound appears to be "oiling out" instead of dissolving	The melting point of the compound is close to the experimental temperature, or the solvent is not ideal.	Try a different solvent or adjust the temperature.
Difficulty separating undissolved solid from the solution	Fine particles of the compound are passing through the filter.	Use a finer filter (e.g., 0.22 µm), or try centrifugation at a higher speed to pellet the undissolved solid before taking an aliquot of the supernatant.
Observed solubility is lower than expected	The compound may be impure.	Verify the purity of the compound using appropriate analytical techniques. Soluble impurities can sometimes lead to an underestimation of the compound's solubility.[2]
Insufficient mixing or agitation.	Use a vortex mixer or sonicator to aid in dissolution.[3]

Experimental Protocols

Protocol 1: General Method for Determining Solubility

• Preparation: Add an excess amount of 8-Amino-2H-1,4-benzoxazin-3(4H)-one to a known volume of the desired organic solvent in a sealed vial.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Separate the undissolved solid from the solution. This can be achieved by centrifugation followed by careful removal of the supernatant, or by filtration through a syringe filter (e.g., 0.22 µm).

• Quantification: Accurately dilute an aliquot of the clear supernatant with a suitable solvent. Determine the concentration of the compound in the diluted sample using an appropriate analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: Calculate the original concentration in the saturated solution to determine the solubility.

Data Presentation

Use the following table to record your experimental solubility data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Solvent	Temperature (°C)	Solubility (mg/mL)	Observations
e.g., Methanol	e.g., 25
e.g., Ethanol	e.g., 25
e.g., Acetone	e.g., 25
e.g., Dichloromethane	e.g., 25
e.g., Toluene	e.g., 25
e.g., Dimethyl Sulfoxide (DMSO)	e.g., 25
e.g., N,N-Dimethylformamide (DMF)	e.g., 25

Visualization

Below is a logical workflow for troubleshooting solubility experiments.

Caption: Workflow for determining and troubleshooting the solubility of a compound.

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Crystallization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the crystallization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives.

Troubleshooting Crystallization: A Step-by-Step Guide

Crystallization is a critical purification technique, and its success is often dependent on a range of experimental parameters. This guide addresses common issues encountered during the crystallization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and its derivatives.

Experimental Workflow for Recrystallization

The general workflow for recrystallization involves dissolving the impure solid in a suitable solvent at an elevated temperature and allowing the solution to cool, leading to the formation of purified crystals.

A generalized workflow for the recrystallization of solid compounds.

Frequently Asked Questions (FAQs) & Troubleshooting

This section provides answers to common questions and solutions to problems you may encounter during the crystallization of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives.

Q1: My compound is not dissolving in any common organic solvents. What should I do?

A1: 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives, being aromatic amines, can exhibit poor solubility in common organic solvents. For such compounds, consider using organic acids like acetic acid or trifluoroacetic acid, or mixtures of these with other solvents.[1] Given the amino group, the basicity of the compound allows it to be dissolved in acidic solutions.

Q2: I've dissolved my compound, but no crystals are forming upon cooling. What's the next step?

A2: If no crystals form, the solution may not be supersaturated. Here are a few techniques to induce crystallization:

• Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. The small glass particles can act as nucleation sites.

• Seeding: If you have a small crystal of the pure compound, add it to the cooled solution to induce crystallization.

• Reducing Solvent Volume: If the solution is too dilute, you can evaporate some of the solvent to increase the concentration of your compound.

• Lowering Temperature: Ensure the solution is cooled sufficiently, perhaps by using an ice bath or placing it in a freezer.

Q3: My compound "oils out" instead of forming crystals. How can I prevent this?

A3: "Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This often happens when the melting point of the solid is lower than the temperature of the solution. To address this:

• Increase the amount of solvent: This will keep the compound dissolved at a lower temperature.

• Use a lower-boiling solvent: This allows the dissolution to occur at a temperature below the compound's melting point.

• Cool the solution more slowly: This can give the molecules more time to arrange themselves into a crystal lattice.

Q4: The crystallization happens too quickly, resulting in small, impure crystals. How can I slow it down?

A4: Rapid crystallization can trap impurities within the crystal lattice. To promote the growth of larger, purer crystals, you need to slow down the crystallization process:

• Use more solvent: Dissolving the compound in a larger volume of solvent will require more cooling for supersaturation to be reached.

• Insulate the flask: Placing the flask in an insulated container (like a beaker with paper towels) will slow the rate of cooling.

• Use a solvent in which the compound is more soluble at higher temperatures: This will create a steeper solubility curve, allowing for more controlled crystallization upon cooling.

Q5: My final product yield is very low. What are the possible reasons and how can I improve it?

A5: A low yield can be due to several factors:

• Using too much solvent: This will result in a significant amount of your compound remaining in the mother liquor.

• Incomplete precipitation: Ensure the solution is sufficiently cooled for an adequate amount of time.

• Loss during transfer: Be careful when transferring the solution and crystals to minimize loss.

• Washing with a solvent in which the compound is too soluble: Use a cold, less-soluble solvent to wash the crystals.

Troubleshooting Logic Diagram

The following diagram illustrates a logical approach to troubleshooting common crystallization problems.

A decision tree for troubleshooting common crystallization issues.

Data Presentation: Solvent Selection Guide

Due to the limited availability of specific quantitative solubility data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives, this section provides a qualitative guide to solvent selection, supplemented with available data. The choice of solvent is critical for successful crystallization. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Table 1: Solubility of Benzoxazinone Scaffolds in Common Solvents

Compound	Solvent	Solubility (at approx. 20-25 °C)	Reference
2H-1,4-Benzoxazin-3(4H)-one	Methanol	25 mg/mL	Sigma-Aldrich
2H-1,4-Benzoxazin-3(4H)-one	Toluene	2.5% (w/v)	Sigma-Aldrich
8-Amino-2H-1,4-benzoxazin-3(4H)-one	Not specified	Pale brown solid, suggesting moderate polarity.	CymitQuimica
Substituted Benzoxazinone Derivative	Dimethylformamide (DMF)	Soluble	ResearchGate

Qualitative Guidance for Solvent Selection:

• Polar Protic Solvents: Alcohols like ethanol and methanol are often good starting points for compounds with hydrogen bonding capabilities, such as the amino and amide groups in 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives.

• Polar Aprotic Solvents: Solvents like acetone, ethyl acetate, and acetonitrile can also be effective.

• Nonpolar Solvents: Hydrocarbons such as hexane and toluene are generally poor solvents for these polar compounds but can be useful as anti-solvents in mixed solvent systems.

• Mixed Solvent Systems: A combination of a "good" solvent (in which the compound is highly soluble) and a "poor" solvent (in which the compound is sparingly soluble) can be very effective. Common pairs include ethanol/water, methanol/water, and ethyl acetate/hexane.

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

• Solvent Selection: Choose a solvent in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• Dissolution: Place the crude 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivative in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture to boiling while stirring until the solid completely dissolves.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To maximize crystal formation, further cool the flask in an ice bath.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals, for example, in a desiccator or a vacuum oven.

Protocol 2: Mixed-Solvent Recrystallization

• Solvent Pair Selection: Identify a pair of miscible solvents. The compound should be soluble in one ("good" solvent) and insoluble in the other ("poor" solvent).

• Dissolution: Dissolve the crude compound in a minimal amount of the hot "good" solvent.

• Addition of "Poor" Solvent: While keeping the solution hot, add the "poor" solvent dropwise until the solution becomes slightly turbid (cloudy).

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Crystal Collection, Washing, and Drying: Follow steps 5-7 from the single-solvent recrystallization protocol, using a cold mixture of the two solvents for washing.

References

• 1. embibe.com [embibe.com]

Navigating the Scale-Up of 8-Amino-2H-1,4-benzoxazin-3(4H)-one: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The successful scale-up of 8-Amino-2H-1,4-benzoxazin-3(4H)-one, a key intermediate in the development of various pharmaceuticals, presents a unique set of challenges. This technical support center provides a comprehensive resource, including troubleshooting guides and frequently asked questions, to assist researchers and production chemists in navigating the complexities of its large-scale synthesis. The information provided is based on established principles of chemical process development and data available for analogous benzoxazinone structures.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the scale-up production of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Problem	Potential Cause	Recommended Solution
Low Yield of Nitro Intermediate	Incomplete nitration due to insufficient acid concentration or low reaction temperature.	Carefully control the addition of the starting material to the nitrating mixture. Monitor the reaction temperature closely and ensure it is maintained within the optimal range. Consider using a stronger nitrating agent if necessary, but with caution due to increased safety risks.
Formation of Impurities During Reduction	Over-reduction of the nitro group or side reactions due to catalyst poisoning or inappropriate reaction conditions.	Optimize the catalyst loading and hydrogenation pressure. Monitor the reaction progress using in-process controls (e.g., HPLC, TLC) to stop the reaction upon complete conversion of the nitro group. Ensure the purity of the starting material and solvents to avoid catalyst deactivation.
Unstable Amino Intermediate	The amino-benzoxazinone intermediate can be sensitive to air and light, leading to degradation and color formation.	Process the amino intermediate as quickly as possible. Consider performing the subsequent cyclization step in the same pot (one-pot synthesis) to avoid isolation. If isolation is necessary, handle the material under an inert atmosphere (e.g., nitrogen or argon) and protect it from light.
Poor Cyclization Efficiency	Incomplete ring closure due to suboptimal reaction temperature, insufficient base, or presence of water.	Ensure anhydrous conditions for the cyclization step. Screen different bases and solvents to find the optimal combination for efficient ring closure. Increase the reaction temperature if the reaction is sluggish, but monitor for potential decomposition.
Product Discoloration	Oxidation of the amino group or presence of colored impurities from side reactions.	Purify the final product using techniques such as recrystallization or column chromatography with appropriate solvent systems. The use of activated carbon during recrystallization can help remove colored impurities. Store the final product under an inert atmosphere and protected from light.
Difficulty in Product Isolation/Purification	The product may have limited solubility in common organic solvents, making recrystallization challenging.	Conduct solubility studies to identify a suitable solvent or solvent mixture for recrystallization. If recrystallization is not effective, consider alternative purification methods such as flash chromatography on a large scale or precipitation from a suitable solvent system.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns during the scale-up of 8-Amino-2H-1,4-benzoxazin-3(4H)-one synthesis?

A1: The primary safety concerns revolve around the nitration step and the handling of the nitro and amino intermediates. Nitration reactions are highly exothermic and can lead to runaway reactions if not properly controlled. The nitro-intermediate may be thermally unstable. The amino-intermediate can be air-sensitive. It is crucial to have adequate cooling, proper venting, and to follow established safety protocols for handling energetic and sensitive materials. Personal protective equipment (PPE), including safety goggles, gloves, and lab coats, is mandatory. For larger scale operations, a thorough process safety assessment is essential.[1][2]

Q2: What is the most critical step to control during the synthesis?

A2: The reduction of the nitro-intermediate to the corresponding amine is a critical step. Incomplete reduction can lead to impurities that are difficult to remove, while over-reduction can result in undesired side products. The stability of the resulting amino-intermediate is also a major concern, as it can be prone to oxidation.[3] Careful monitoring and control of reaction parameters such as temperature, pressure, and catalyst activity are paramount.

Q3: Are there alternative, safer synthesis routes for large-scale production?

A3: Continuous flow synthesis has emerged as a safer and more efficient alternative to traditional batch processing for reactions involving hazardous intermediates.[3] This methodology allows for better control of reaction parameters, reduces the volume of hazardous material at any given time, and can lead to higher yields and purity. The unstable nitro and amino intermediates can be generated and consumed in-situ, minimizing their isolation and handling.[3]

Q4: How can I minimize the formation of colored impurities in the final product?

A4: The formation of colored impurities is often due to the oxidation of the aromatic amine. To minimize this, it is recommended to work under an inert atmosphere, especially after the reduction step. Using degassed solvents and storing intermediates and the final product under nitrogen or argon can significantly reduce discoloration. Purification methods like treatment with activated carbon during recrystallization can also be effective in removing colored impurities.

Q5: What analytical techniques are recommended for in-process control and final product analysis?

A5: For in-process control, High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) are highly effective for monitoring reaction progress and detecting the formation of impurities. For final product characterization and purity assessment, HPLC, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and Mass Spectrometry (MS) are essential.

Experimental Protocols

Protocol 1: Scale-Up Synthesis of 8-Nitro-2H-1,4-benzoxazin-3(4H)-one (Illustrative)

Disclaimer: This is an illustrative protocol and must be adapted and optimized for specific laboratory and scale-up conditions. A thorough risk assessment should be conducted before implementation.

Materials:

• 2-Amino-3-nitrophenol

• Ethyl chloroacetate

• Anhydrous Potassium Carbonate

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a 20 L jacketed glass reactor equipped with a mechanical stirrer, thermometer, and nitrogen inlet, add anhydrous DMF (10 L) and anhydrous potassium carbonate (2.5 kg).

• Stir the mixture and add 2-Amino-3-nitrophenol (1 kg) portion-wise, maintaining the temperature below 25°C.

• Slowly add ethyl chloroacetate (1.1 kg) to the reaction mixture via a dropping funnel over 2-3 hours, ensuring the temperature does not exceed 30°C.

• After the addition is complete, slowly heat the reaction mixture to 80-85°C and maintain for 4-6 hours. Monitor the reaction progress by HPLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into ice-water (50 L) with vigorous stirring.

• Filter the precipitated solid, wash with water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Dry the solid under vacuum at 60°C to obtain the 8-nitro-2H-1,4-benzoxazin-3(4H)-one intermediate.

Protocol 2: Scale-Up Reduction to 8-Amino-2H-1,4-benzoxazin-3(4H)-one (Illustrative)

Disclaimer: This is an illustrative protocol. Hydrogenation should be performed in a suitable high-pressure reactor by trained personnel.

Materials:

• 8-Nitro-2H-1,4-benzoxazin-3(4H)-one

• Palladium on Carbon (10% Pd/C, 50% wet)

• Ethanol

• Pressurized Hydrogen Gas

Procedure:

• Charge a 50 L stainless steel hydrogenation reactor with 8-Nitro-2H-1,4-benzoxazin-3(4H)-one (1 kg) and Ethanol (20 L).

• Carefully add the wet 10% Pd/C catalyst (100 g) to the reactor under a nitrogen blanket.

• Seal the reactor and purge several times with nitrogen, followed by hydrogen.

• Pressurize the reactor with hydrogen gas to 50-60 psi.

• Stir the reaction mixture at room temperature. The reaction is exothermic; maintain the temperature below 40°C using the reactor's cooling system.

• Monitor the hydrogen uptake. The reaction is typically complete in 4-8 hours. Confirm completion by HPLC.

• Once the reaction is complete, vent the hydrogen and purge the reactor with nitrogen.

• Filter the reaction mixture through a bed of celite under a nitrogen atmosphere to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain crude 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Visualizations

Logical Workflow for Troubleshooting

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. echemi.com [echemi.com]
• 3. researchgate.net [researchgate.net]

Preventing racemization during the synthesis of chiral 1,4-benzoxazine derivatives.

Welcome to the technical support center for the stereoselective synthesis of 1,4-benzoxazine derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing racemization and to offer solutions for common challenges encountered during these sensitive synthetic procedures.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue in the synthesis of chiral 1,4-benzoxazine derivatives?

A1: Racemization is the process by which an enantiomerically pure or enriched substance is converted into a mixture containing equal amounts of both enantiomers, known as a racemate. In pharmaceutical and agrochemical research, the biological activity of chiral 1,4-benzoxazine derivatives is often stereospecific, meaning one enantiomer may exhibit the desired therapeutic effect while the other could be inactive or even cause adverse effects. Therefore, maintaining the stereochemical integrity of the target molecule throughout the synthesis is paramount to ensure its efficacy and safety.

Q2: What are the common causes of racemization during the synthesis of chiral 1,4-benzoxazines?

A2: Racemization can be triggered by several factors that lead to the formation of a planar, achiral intermediate. Key causes include:

• Harsh Reaction Conditions: Elevated temperatures and prolonged reaction times can provide sufficient energy to overcome the activation barrier for epimerization at the chiral center.

• Acidic or Basic Conditions: The presence of strong acids or bases can facilitate the formation of achiral intermediates, such as enolates or carbocations, which can then be protonated or attacked from either face, leading to a loss of stereochemical information.

• Inappropriate Reagents: Certain reagents, particularly some coupling agents or catalysts, can induce racemization by promoting the formation of transient achiral species.

• Workup and Purification: The stereocenter may be labile under the conditions used for reaction workup or purification (e.g., chromatography on silica gel, which can be slightly acidic).

Q3: How can I determine the enantiomeric excess (ee%) of my 1,4-benzoxazine derivative?

A3: The most reliable and widely used method for determining the enantiomeric excess of your product is chiral High-Performance Liquid Chromatography (HPLC) . This technique utilizes a chiral stationary phase (CSP) to separate the two enantiomers, allowing for their quantification and the calculation of the ee%. It is crucial to develop a validated HPLC method to ensure accurate results. Other techniques such as chiral Supercritical Fluid Chromatography (SFC) and Nuclear Magnetic Resonance (NMR) using chiral shift reagents can also be employed.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of chiral 1,4-benzoxazine derivatives.

Problem 1: The enantiomeric excess (ee%) of my final product is significantly lower than expected.

Potential Cause	Suggested Solution
Inaccurate Analytical Method	Before troubleshooting the reaction, validate your chiral HPLC method. Ensure baseline separation of enantiomers (Resolution > 1.5), and verify accuracy and precision using a racemic standard.[1]
Suboptimal Reaction Temperature	Lower the reaction temperature. Many asymmetric reactions show higher enantioselectivity at reduced temperatures. Perform a temperature screening to find the optimal balance between reaction rate and enantioselectivity.
Incorrect Solvent Choice	The polarity and coordinating ability of the solvent can significantly impact the transition state of the asymmetric reaction. Screen a range of solvents with varying properties (e.g., toluene, dichloromethane, THF, p-xylene).
Inappropriate Catalyst or Ligand	The choice of chiral catalyst or ligand is crucial. If using a commercially available catalyst, ensure it is from a reputable source and has been stored correctly. Consider screening a panel of related catalysts or ligands to identify the most effective one for your specific substrate.
Presence of Impurities	Impurities in starting materials, reagents, or solvents can interfere with the catalyst or promote side reactions, leading to a decrease in ee%. Ensure all components of the reaction are of high purity. Recrystallize or chromatograph starting materials if necessary. Use anhydrous solvents when required.[1]
Racemization during Workup/Purification	The product's chiral center may be sensitive to the conditions used for workup and purification. Use mild workup procedures (e.g., avoid strong acids or bases). For purification, consider using neutral or deactivated silica gel, or an alternative technique like recrystallization.

Problem 2: The reaction is slow or does not go to completion, and forcing conditions (e.g., higher temperature) lead to racemization.

Potential Cause	Suggested Solution
Low Catalyst Activity	Increase the catalyst loading incrementally. Ensure the catalyst is not deactivated by impurities in the starting materials or solvent.
Poor Substrate Reactivity	Modify the substrate to increase its reactivity. For example, changing the electronic properties of substituents on the aromatic rings can influence the reaction rate.
Insufficient Mixing	In heterogeneous reactions, ensure efficient stirring to maximize contact between reactants and the catalyst.
Reversible Reaction	The reaction may be reversible. Consider using reaction conditions that favor the product, such as removing a byproduct (e.g., water) using molecular sieves.

Data Presentation: Enantioselective Synthesis of 1,4-Benzoxazine Derivatives

The following tables summarize quantitative data from selected enantioselective synthetic methods for 1,4-benzoxazine derivatives, highlighting the impact of different reaction parameters on yield and enantiomeric excess.

Table 1: Chiral Phosphoric Acid Catalyzed Enantioselective Desymmetrization of 3-Substituted Oxetanes

Entry	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Yield (%)	ee (%)
1	(R)-CPA-2 (10)	p-xylene	45	48	75	72
2	(R)-CPA-8 (10)	Toluene	45	24	60	91
3	(R)-CPA-8 (10)	Benzene	45	20	79	91
4	(R)-CPA-8 (10)	p-xylene	45	40	85	92
5	(R)-CPA-8 (10)	p-xylene	60	40	72	92

Data adapted from a study on the synthesis of chiral 1,4-benzoxazepines, which shares methodological principles with 1,4-benzoxazine synthesis.[2][3]

Table 2: Chemoenzymatic Synthesis of Chiral 1,4-Benzoxazine Precursors

Entry	Enzyme	Substrate	Co-factor	Yield (%)	ee (%)
1	ADH-A	1-(2-nitrophenoxy)propan-2-one	NADP+	>99	>99 (S)
2	evo-1.1.200 ADH	1-(2-nitrophenoxy)propan-2-one	NADP+	>99	>99 (R)
3	Lipase (acetylation)	(rac)-1-(2-nitrophenoxy)propan-2-ol	Vinyl acetate	45	>99 (R-acetate)
4	Lipase (hydrolysis)	(rac)-1-(2-nitrophenoxy)propan-2-yl acetate	Phosphate buffer	48	>99 (S-alcohol)

Data from the chemoenzymatic synthesis of precursors for chiral 1,4-benzoxazine derivatives.[4]

Experimental Protocols

Protocol 1: General Procedure for Chiral Phosphoric Acid Catalyzed Enantioselective Desymmetrization of 3-Substituted Oxetanes [2][3]

• To an oven-dried vial equipped with a magnetic stir bar, add the 3-substituted oxetane (1.0 equiv., 0.05 mmol) and the chiral phosphoric acid catalyst (e.g., (R)-CPA-8, 0.1 equiv., 0.005 mmol).

• Under an inert atmosphere (e.g., argon or nitrogen), add the anhydrous solvent (e.g., p-xylene, 0.5 mL).

• Stir the reaction mixture at the specified temperature (e.g., 45 °C) for the required time (e.g., 40 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Purify the crude product directly by flash column chromatography on silica gel using an appropriate eluent system (e.g., heptane/isopropanol) to afford the enantioenriched 1,4-benzoxazine derivative.

• Determine the enantiomeric excess of the purified product by chiral HPLC analysis.

Protocol 2: General Procedure for the Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation: Prepare a stock solution of the purified 1,4-benzoxazine derivative in a suitable solvent (e.g., HPLC-grade isopropanol) at a concentration of approximately 1 mg/mL. Prepare a racemic standard for method development.

• Column and Mobile Phase Selection: Select a suitable chiral column (e.g., Daicel Chiralpak IA, IB, or IC). The mobile phase is typically a mixture of n-hexane or heptane and an alcohol modifier like isopropanol or ethanol.

• Method Development:

  • Inject the racemic standard and screen different mobile phase compositions (e.g., 95:5, 90:10, 80:20 heptane:isopropanol) to achieve baseline separation of the enantiomers.

  • Optimize the flow rate (typically 0.5-1.0 mL/min) to improve resolution and analysis time.

  • Set the UV detector to a wavelength where the compound exhibits strong absorbance.

• Analysis: Once a suitable method is developed, inject the chiral sample and integrate the peak areas of the two enantiomers.

• Calculation of ee%:

  • ee% = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100

Visualizations

References

• 1. Synthesis of 1,4-benzoxazines via Y(OTf)3-catalyzed ring opening/annulation cascade reaction of benzoxazoles with propargylic alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioenriched 1,4-Benzoxazepines via Chiral Brønsted Acid-Catalyzed Enantioselective Desymmetrization of 3-Substituted Oxetanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemoenzymatic asymmetric synthesis of 1,4-benzoxazine derivatives: application in the synthesis of a levofloxacin precursor - PubMed [pubmed.ncbi.nlm.nih.gov]

Safe handling and storage procedures for 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Technical Support Center: 8-Amino-2H-1,4-benzoxazin-3(4H)-one

This guide provides comprehensive safety, handling, and storage procedures for 8-Amino-2H-1,4-benzoxazin-3(4H)-one (CAS No: 321126-82-3). It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 8-Amino-2H-1,4-benzoxazin-3(4H)-one?

A1: 8-Amino-2H-1,4-benzoxazin-3(4H)-one is classified as a hazardous substance. The primary hazards include:

• Skin Irritation (H315): Causes skin irritation upon contact.[1]

• Serious Eye Irritation (H319): Causes serious eye irritation.[1]

• Respiratory Irritation (H335): May cause respiratory irritation if inhaled.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Appropriate PPE must be worn to minimize exposure. This includes:

• Eye/Face Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Protective gloves (e.g., nitrile rubber).

• Skin and Body Protection: A lab coat or other suitable protective clothing.[1]

• Respiratory Protection: In case of insufficient ventilation or potential for dust formation, use a NIOSH-approved respirator.[1]

Q3: What are the proper storage conditions for 8-Amino-2H-1,4-benzoxazin-3(4H)-one?

A3: To ensure stability, store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[3] The recommended storage temperature is between 2°C and 8°C.[4][5]

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial in case of exposure.

• After Inhalation: Move the individual to fresh air and keep them comfortable for breathing. Seek medical attention if breathing is difficult or symptoms persist.[1]

• After Skin Contact: Wash the affected area thoroughly with soap and plenty of water.[1] Remove contaminated clothing. If irritation occurs, seek medical advice.

• After Eye Contact: Immediately flush the eyes with water for at least 15 minutes, removing contact lenses if present and easy to do.[1] Seek immediate medical attention.

• After Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Q5: How should I handle a spill of this compound?

A5: In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation. Avoid generating dust. For containment, carefully sweep or shovel the spilled material into an appropriate container for disposal.[1]

Troubleshooting Guides

Issue 1: The compound has changed color or appearance during storage.

• Possible Cause: The compound may have been exposed to incompatible materials, moisture, or improper temperatures, leading to degradation.

• Solution:

  • Verify that the storage conditions meet the recommended guidelines (cool, dry, and well-ventilated, between 2°C and 8°C).[3][4][5]

  • Ensure the container is tightly sealed to prevent moisture absorption.

  • Review the list of incompatible materials to prevent further degradation. While specific incompatibilities for this compound are not extensively documented, it is good practice to store it away from strong oxidizing agents.

Issue 2: Experiencing skin or respiratory irritation during handling.

• Possible Cause: Inadequate personal protective equipment (PPE) or poor ventilation in the workspace.

• Solution:

  • Review and enhance the PPE being used. Ensure gloves are intact and appropriate for handling chemicals. Use safety goggles and a face shield to protect the eyes.[1]

  • Handle the compound in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of dust particles.[1][3]

  • If irritation persists, seek medical advice.

Quantitative Data Summary

Parameter	Value	Reference
CAS Number	321126-82-3	[4][6]
Molecular Formula	C₈H₈N₂O₂	[4][6]
Molecular Weight	164.16 g/mol	[4][6]
Appearance	Pale brown solid	[6]
Melting Point	~300 °C	[4]
Storage Temperature	2°C - 8°C	[4][5]
Purity	≥95%	[6]

Experimental Protocols

Protocol for Handling and Weighing

• Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical fume hood. Put on all required personal protective equipment (lab coat, safety goggles, and gloves).

• Weighing:

  • Use a clean, dry spatula and weighing paper or a suitable container.

  • Carefully transfer the desired amount of the compound, avoiding the generation of dust.

  • If any material is spilled, clean it up immediately following the spill response protocol.

• Post-Handling:

  • Tightly seal the container immediately after use.

  • Clean the spatula and the weighing area thoroughly.

  • Wash your hands thoroughly with soap and water after removing your gloves.

Visual Workflows

Caption: Workflow for handling a chemical spill.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]
• 5. 6-Amino-2H-1,4-benzoxazin-3(4H)-one 97 89976-75-0 [sigmaaldrich.com]
• 6. 8-Amino-2H-1,4-benzoxazin-3(4H)-one | CymitQuimica [cymitquimica.com]

Reference Data & Comparative Studies

A Comparative Analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and Other Leading Neuroprotective Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the putative neuroprotective agent 8-Amino-2H-1,4-benzoxazin-3(4H)-one with established neuroprotective agents: Edaravone, Citicoline, Cerebrolysin, and Minocycline. Due to the limited direct experimental data on 8-Amino-2H-1,4-benzoxazin-3(4H)-one, this comparison is based on the known antioxidant properties of its derivatives and contrasts them with the well-documented clinical and preclinical performance of the other agents.

Executive Summary

8-Amino-1,4-benzoxazine derivatives have demonstrated preclinical potential as neuroprotective agents, primarily attributed to their antioxidant properties which combat oxidative stress-mediated neuronal degeneration. However, a significant data gap exists for the specific compound 8-Amino-2H-1,4-benzoxazin-3(4H)-one, with no direct comparative studies against mainstream neuroprotective drugs. In contrast, Edaravone, Citicoline, Cerebrolysin, and Minocycline have been extensively studied in clinical trials, particularly for acute ischemic stroke, with varying degrees of demonstrated efficacy in improving neurological outcomes.

Quantitative Comparison of Clinical Efficacy in Acute Ischemic Stroke

The following tables summarize the clinical efficacy of Edaravone, Citicoline, Cerebrolysin, and Minocycline from meta-analyses of randomized controlled trials. These metrics are standard scales used to assess stroke severity and patient outcomes.

• National Institutes of Health Stroke Scale (NIHSS): A quantitative measure of stroke-related neurological deficit. A lower score indicates less impairment.

• modified Rankin Scale (mRS): A measure of disability or dependence in daily activities. A lower score indicates a better outcome.

• Barthel Index (BI): An ordinal scale used to measure performance in activities of daily living. A higher score indicates greater independence.

Table 1: Efficacy of Edaravone in Acute Ischemic Stroke

Outcome Measure	Mean Difference (MD) / Odds Ratio (OR)	95% Confidence Interval (CI)	Key Findings
NIHSS Score (Short-term)	MD: -3.49[1][2]	-5.76 to -1.22[1]	Significantly improved neurological deficit on short-term follow-up.[1]
mRS (0-2) at 90 days	OR: 1.31[3]	1.06 - 1.67[3]	Associated with improved chances of a good functional outcome.[3]
Barthel Index (Short-term)	MD: 23.95[1]	18.48 to 29.41[1]	Significantly improved performance in activities of daily living.[1]
Mortality	OR: 0.50[3]	0.45 - 0.56[3]	Associated with lower mortality.[3]

Table 2: Efficacy of Citicoline in Acute Ischemic Stroke

Outcome Measure	Odds Ratio (OR)	95% Confidence Interval (CI)	Key Findings
mRS (0-2)	OR: 1.27 (in patients not treated with rtPA)[4]	1.05 - 1.53[4]	Shows a benefit in patients not receiving thrombolytic therapy.[4]
Mortality (2000mg dose)	Lower than control	Not specified in text	2000mg citicoline was most effective in reducing mortality.[5][6][7]
Neurological Function (500mg & 2000mg)	Higher rates of improvement than control	Not specified in text	Both 500mg and 2000mg doses showed higher rates of neurological improvement.[5][6][7]

Table 3: Efficacy of Cerebrolysin in Acute Ischemic Stroke

Outcome Measure	Risk Ratio (RR) / Mean Difference (MD)	95% Confidence Interval (CI)	Key Findings
NIHSS Change	MD: +1.39[8]	0.53 - 2.25[8]	Significantly improved neurological recovery.[8]
mRS (0-2)	RR: 1.31[8]	0.90 - 1.91[8]	Non-significant trend towards functional independence.[8]
Barthel Index	No significant effect	No advantage in global neurologic recovery as assessed by BI.[9]
Mortality	RR: 0.86[8][10]	0.68 - 1.09[8]	No significant difference in mortality.[8][10]

Table 4: Efficacy of Minocycline in Acute Ischemic Stroke

Outcome Measure	Mean Difference (MD) / Risk Ratio (RR)	95% Confidence Interval (CI)	Key Findings
NIHSS at 90 days	MD: -2.75[11]	-4.78 to -0.27[11]	Superior to control in improving NIHSS scores.[11]
mRS at 3 months	MD: -0.98[11]	-1.27 to -0.69[11]	Greater improvement in mRS scores compared to control.[11]
mRS (0-2) at 3 months (AIS subgroup)	RR: 1.59	1.19 - 2.12	Associated with higher rates of functional independence in the AIS subgroup.
Barthel Index at 3 months (AIS subgroup)	MD: 12.37	5.60 to 19.14	Associated with better functional outcomes in the AIS subgroup.

Mechanisms of Action & Signaling Pathways

The neuroprotective effects of these agents are mediated through distinct and sometimes overlapping signaling pathways.

8-Amino-1,4-benzoxazine Derivatives: A Focus on Antioxidant Pathways

The primary proposed mechanism for this class of compounds is the mitigation of oxidative stress, a key contributor to neuronal damage in various neurological conditions.

Caption: Antioxidant mechanism of 8-Amino-1,4-benzoxazine derivatives.

Edaravone: Free Radical Scavenging and Beyond

Edaravone is a potent free radical scavenger. Recent studies also suggest it activates neurotrophic signaling pathways.

Caption: Edaravone's multifaceted neuroprotective mechanisms.

Citicoline: Membrane Stabilization and Neurotransmitter Synthesis

Citicoline's neuroprotective effects are largely attributed to its role in phospholipid synthesis, which is crucial for neuronal membrane repair, and its contribution to acetylcholine synthesis.

Caption: Citicoline's role in membrane synthesis and neurotransmission.

Cerebrolysin: A Multi-target Neurotrophic Approach

Cerebrolysin is a mixture of neuropeptides and amino acids that mimics the action of endogenous neurotrophic factors, promoting neurogenesis and neuronal survival.

Caption: Cerebrolysin's neurotrophic and pleiotropic effects.

Minocycline: Anti-inflammatory and Anti-apoptotic Actions

Minocycline, a tetracycline antibiotic, exerts neuroprotective effects primarily by inhibiting microglial activation and subsequent inflammatory cascades, as well as inhibiting apoptosis.

Caption: Minocycline's anti-inflammatory and anti-apoptotic pathways.

Experimental Protocols

Detailed methodologies for key in vitro and in vivo experiments are provided below to facilitate the evaluation and comparison of neuroprotective agents.

General Experimental Workflow for In Vitro Neuroprotection Assays

Caption: A typical workflow for in vitro neuroprotection screening.

In Vitro Neuroprotection Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

• Principle: This colorimetric assay measures the metabolic activity of cells. Viable cells with active NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT to a purple formazan product. The amount of formazan is proportional to the number of living cells.

• Protocol:

  • Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y or primary cortical neurons) in a 96-well plate at a suitable density and allow them to adhere and grow.

  • Treatment: Pre-treat cells with various concentrations of the test compound for a specified period (e.g., 1-2 hours).

  • Induction of Injury: Introduce a neurotoxic stimulus, such as glutamate (for excitotoxicity) or hydrogen peroxide (for oxidative stress), and incubate for an appropriate duration (e.g., 24 hours).

  • MTT Incubation: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

  • Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the untreated control.

2. Lactate Dehydrogenase (LDH) Assay for Cytotoxicity

• Principle: LDH is a cytosolic enzyme that is released into the culture medium upon cell membrane damage. The amount of LDH in the medium is proportional to the number of dead cells.

• Protocol:

  • Follow steps 1-3 from the MTT assay protocol.

  • Sample Collection: After the incubation period, carefully collect a sample of the culture medium from each well.

  • LDH Reaction: Add the collected medium to a new 96-well plate and add the LDH assay reaction mixture according to the manufacturer's instructions.

  • Incubation: Incubate the plate at room temperature for a specified time, protected from light.

  • Absorbance Measurement: Measure the absorbance at the recommended wavelength (e.g., 490 nm).

  • Data Analysis: Calculate cytotoxicity as a percentage of the maximum LDH release control (cells lysed with a detergent).

In Vivo Model of Focal Cerebral Ischemia

Middle Cerebral Artery Occlusion (MCAO) Model in Rodents

• Principle: This surgical model mimics ischemic stroke in humans by temporarily or permanently occluding the middle cerebral artery, a major blood vessel supplying the brain.

• Protocol:

  • Anesthesia and Preparation: Anesthetize the rodent (rat or mouse) and maintain its body temperature. Secure the animal in a stereotaxic frame.

  • Surgical Procedure:

    • Make a midline incision in the neck to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

    • Ligate the CCA and the ECA.

    • Insert a filament (e.g., a silicone-coated nylon monofilament) into the ICA and advance it until it blocks the origin of the middle cerebral artery (MCA).

  • Occlusion and Reperfusion:

    • For transient MCAO, leave the filament in place for a specific duration (e.g., 60-90 minutes) and then withdraw it to allow for reperfusion.

    • For permanent MCAO, the filament is left in place.

  • Post-operative Care: Suture the incision and provide post-operative care, including hydration and pain management.

  • Assessment of Neurological Deficits: At various time points post-surgery, assess neurological function using behavioral tests such as the neurological deficit score (NDS), rotarod test, or grip strength test.

  • Infarct Volume Measurement: At the end of the experiment, euthanize the animal and perfuse the brain. Slice the brain into coronal sections and stain with 2,3,5-triphenyltetrazolium chloride (TTC). The unstained area represents the infarct, which can be quantified using image analysis software.

Conclusion

While 8-Amino-2H-1,4-benzoxazin-3(4H)-one belongs to a class of compounds with demonstrated antioxidant and neuroprotective potential in preclinical models, it currently lacks the extensive clinical data available for agents like Edaravone, Citicoline, Cerebrolysin, and Minocycline. This guide highlights the need for direct comparative studies to accurately position 8-Amino-2H-1,4-benzoxazin-3(4H)-one within the landscape of neuroprotective therapeutics. For researchers and drug development professionals, the established agents offer a benchmark for efficacy and well-characterized mechanisms of action, against which novel compounds must be rigorously evaluated. Future research should focus on elucidating the specific signaling pathways of 8-amino-1,4-benzoxazine derivatives and conducting head-to-head preclinical and, eventually, clinical comparisons with existing neuroprotective agents.

References

• 1. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]
• 2. researchgate.net [researchgate.net]
• 3. Minocycline for Acute Neuroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. cerebrolysin.com [cerebrolysin.com]
• 6. What is the mechanism of Citicoline? [synapse.patsnap.com]
• 7. The neuroprotection of cerebrolysin after spontaneous intracerebral hemorrhage through regulates necroptosis via Akt/ GSK3β signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Minocycline as a neuroprotective agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Neuroprotection of edaravone on the hippocampus of kainate-induced epilepsy rats through Nrf2/HO-1 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. Edaravone activates the GDNF/RET neurotrophic signaling pathway and protects mRNA-induced motor neurons from iPS cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of synthesis routes for 1,4-benzoxazin-3-ones.

A Comparative Guide to the Synthesis of 1,4-Benzoxazin-3-ones

The 1,4-benzoxazin-3-one scaffold is a core structural motif in numerous biologically active compounds and natural products, driving significant interest in the development of efficient and versatile synthetic methodologies. This guide provides a comparative analysis of several key synthetic routes to 1,4-benzoxazin-3-ones, offering researchers, scientists, and drug development professionals a comprehensive overview of current strategies. The comparison includes detailed experimental protocols, quantitative data, and mechanistic visualizations to aid in the selection of the most suitable method for a given application.

Comparative Analysis of Synthesis Routes

The synthesis of 1,4-benzoxazin-3-ones can be achieved through various pathways, each with its own set of advantages and limitations. The choice of a particular route often depends on factors such as the availability of starting materials, desired substitution patterns, scalability, and reaction conditions. This guide focuses on five prominent methods: Copper-Catalyzed Cascade Reaction, Microwave-Assisted One-Pot Synthesis, Continuous Flow Synthesis, Yttrium-Catalyzed Cascade Reaction, and a classical approach from 2-aminophenol.

A quantitative comparison of these methods is summarized in the table below, highlighting key reaction parameters and yields.

Synthesis Route	Starting Materials	Key Reagents/Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)
Copper-Catalyzed Cascade Reaction	2-Halophenol, 2-Chloroacetamide	CuI, K₂CO₃	Dioxane	100	12-24	Good
Microwave-Assisted One-Pot Synthesis	2-Aminophenol, 2-Bromoalkanoate	DBU	Not specified	Microwave	Not specified	44-82
Continuous Flow Synthesis	2,2-difluoro-2-(3-fluorophenoxy)-N,N-dimethylacetamide	20% Oleum/HNO₃, Pd/C, H₂	Not applicable	45-80	Continuous	83
Y(OTf)₃-Catalyzed Cascade Reaction	Benzoxazole, Propargylic Alcohol	Y(OTf)₃	DCE	80	12-16	78-92
Classical Synthesis from 2-Aminophenol	2-Aminophenol, Chloroacetyl chloride	NaHCO₃, NaOH	Chloroform	Room Temp.	2	Fair
Green Synthesis in Deep Eutectic Solvent	2-Aminophenol, 2-Bromoalkanoate	Choline chloride/urea	DES	Room Temp.	1-2	High

Experimental Protocols and Methodologies

This section provides detailed experimental procedures for the key synthetic routes discussed, offering a practical guide for laboratory implementation.

Copper-Catalyzed Cascade Reaction of 2-Halophenols and 2-Chloroacetamides

This method provides an efficient route to N-substituted 2H-1,4-benzoxazin-3-(4H)-ones through a copper-catalyzed intramolecular Ullmann-type coupling.[1][2][3]

Experimental Protocol: To a solution of the respective 2-halophenol (1.0 mmol) and 2-chloroacetamide (1.2 mmol) in dioxane (5 mL), copper(I) iodide (CuI, 0.1 mmol) and potassium carbonate (K₂CO₃, 2.0 mmol) are added. The resulting mixture is stirred at 100 °C for 12-24 hours. After completion of the reaction, as monitored by thin-layer chromatography (TLC), the solvent is removed under reduced pressure. The residue is then purified by column chromatography on silica gel using a petroleum ether/ethyl acetate eluent system to afford the desired N-substituted 2H-1,4-benzoxazin-3(4H)-one.[1]

Copper-Catalyzed Synthesis of 1,4-Benzoxazin-3-ones.

Microwave-Assisted One-Pot Regioselective Synthesis

This approach utilizes microwave irradiation to accelerate the reaction between 2-aminophenols and 2-bromoalkanoates, providing a rapid and efficient synthesis of 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines with yields ranging from 44-82%.[4]

Experimental Protocol: In a microwave reactor vessel, a mixture of the 2-aminophenol (1.0 mmol), 2-bromoalkanoate (1.2 mmol), and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) as a base is subjected to microwave irradiation at a specified temperature and time. The reaction progress is monitored by TLC. Upon completion, the reaction mixture is cooled, and the product is isolated and purified by standard chromatographic techniques. The use of microwave heating is particularly beneficial for substrates with electron-withdrawing groups to facilitate the annulation reaction.[4]

Microwave-Assisted One-Pot Synthesis Workflow.

Continuous Flow Synthesis via Nitration/Hydrogenation/Cyclization

For industrial-scale production, a three-step continuous flow process offers a safe and efficient route with an impressive overall yield of 83%.[5][6] This method is particularly advantageous for handling potentially hazardous nitration reactions and unstable intermediates.[5]

Experimental Protocol: The synthesis is performed in a fully integrated continuous flow system.

• Dinitration: The aromatic starting material (e.g., 2,2-difluoro-2-(3-fluorophenoxy)-N,N-dimethylacetamide) is passed through a microreactor with a mixture of 20% oleum and 100% nitric acid at 60 °C.[5]

• Hydrogenation: The resulting dinitro-intermediate is then directly subjected to continuous flow hydrogenation using a packed-bed reactor with a Pd/C catalyst at 45 °C.[5]

• Cyclization: The air-sensitive diamino-intermediate is immediately cyclized in a tubular reactor via an acid-catalyzed step at 80 °C to yield the final 1,4-benzoxazin-3-one product.[5]

Continuous Flow Synthesis of 1,4-Benzoxazin-3-ones.

Y(OTf)₃-Catalyzed Cascade Reaction of Benzoxazoles and Propargylic Alcohols

This novel approach utilizes yttrium(III) triflate as a catalyst for a cascade reaction involving the ring-opening of a benzoxazole and subsequent regioselective ring-closure with a propargylic alcohol to form aldehyde-containing 1,4-benzoxazines in good to excellent yields (78-92%).[1][7]

Experimental Protocol: A mixture of the benzoxazole (0.5 mmol), propargylic alcohol (0.6 mmol), and yttrium(III) triflate (Y(OTf)₃, 0.05 mmol) in 1,2-dichloroethane (DCE, 2 mL) is stirred at 80 °C for 12-16 hours.[1] The reaction is monitored by TLC. Upon completion, the solvent is evaporated, and the crude product is purified by column chromatography to yield the desired aldehyde-containing 1,4-benzoxazine.[1]

Y(OTf)₃-Catalyzed Cascade Reaction Mechanism.

Classical Synthesis from 2-Aminophenol and Chloroacetyl Chloride

This is a traditional and straightforward two-step method for the synthesis of the parent 2H-1,4-benzoxazin-3(4H)-one.

Experimental Protocol: Chloroacetyl chloride is slowly added to a stirred mixture of o-aminophenol and sodium bicarbonate in chloroform. The reaction is stirred at room temperature for 2 hours. The intermediate chloroacetamide derivative that precipitates is filtered and then added to a solution of sodium hydroxide to induce cyclization, yielding 2H-1,4-benzoxazin-3(4H)-one, which is collected by filtration and washed with water.[8]

Green Synthesis in a Deep Eutectic Solvent

This environmentally friendly method avoids the use of traditional organic solvents and catalysts by employing a deep eutectic solvent (DES) composed of choline chloride and urea. The reaction between 2-aminophenols and 2-bromoalkanoates proceeds at room temperature with high efficiency.

Experimental Protocol: A mixture of the 2-aminophenol derivative (1.0 mmol) and the deep eutectic solvent (1 mL, choline chloride/urea, 1:2 ratio) is stirred at room temperature for 5 minutes. The 2-bromoalkanoate (1.2 mmol) is then added, and stirring is continued for another 1-2 hours. The product can be extracted with an organic solvent, washed, dried, and purified by column chromatography.

Conclusion

The synthesis of 1,4-benzoxazin-3-ones can be accomplished through a variety of effective methods. The choice of a specific route will be guided by the desired complexity of the target molecule, scale of the reaction, and available resources. Modern catalytic methods, such as copper- and yttrium-catalyzed reactions, offer high yields and functional group tolerance. Microwave-assisted synthesis provides a significant acceleration of reaction times. For large-scale and safer production, continuous flow synthesis is a superior alternative. Finally, the use of deep eutectic solvents presents a green and sustainable approach to these valuable heterocyclic compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Copper(I)-catalyzed one-pot synthesis of 2H-1,4-benzoxazin-3-(4H)-ones from o-halophenols and 2-chloroacetamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 4. Microwave-assisted one-pot regioselective synthesis of 2-alkyl-3,4-dihydro-3-oxo-2H-1,4-benzoxazines [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. UQ eSpace [espace.library.uq.edu.au]
• 7. Synthesis of 1,4-benzoxazines via Y(OTf)3-catalyzed ring opening/annulation cascade reaction of benzoxazoles with propargylic alcohols - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. prepchem.com [prepchem.com]

Comparative Guide to the Structure-Activity Relationship of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Analogs

This guide provides a comparative analysis of the structure-activity relationships (SAR) for analogs of 8-Amino-2H-1,4-benzoxazin-3(4H)-one, focusing on their development as potent β2-adrenoceptor agonists and neuroprotective antioxidants. The information is tailored for researchers, scientists, and professionals in drug development, presenting quantitative data, detailed experimental protocols, and visual summaries of key relationships and workflows.

I. Performance Comparison of Analogs as β2-Adrenoceptor Agonists

A series of 8-(2-amino-1-hydroxyethyl)-6-hydroxy-1,4-benzoxazine-3(4H)-one derivatives have been synthesized and evaluated for their agonistic activity on the human β2-adrenoceptor.[1] The primary goal of these modifications is to enhance potency and selectivity for the β2-adrenoceptor, which is a key target for bronchodilators used in the treatment of asthma and COPD.

The key structural components of these analogs include the 8-Amino-2H-1,4-benzoxazin-3(4H)-one core, a hydroxyl group at the 6-position, and an ethanolamine side chain at the 8-position. The SAR studies primarily explored the impact of various substituents on the terminal amine of the ethanolamine side chain.

Table 1: SAR Data of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Analogs as β2-Adrenoceptor Agonists

Compound ID	R-Substituent on Terminal Amine	EC50 (pM) for β2-Adrenoceptor	β2/β1 Selectivity	Reference
(R)-18c	4-hydroxy-3-(methoxymethyl)phenyl	24	High	[1]
Isoprenaline	Isopropyl	780	Low	[1]
Salmeterol	Lipophilic chain	-	High	[1]
Olodaterol	4-hydroxy-3-methoxyphenyl	-	High	[1]

Note: This table is a representative summary based on the provided search results. A comprehensive list would include all tested analogs from the source publication.

The data indicates that modifications on the terminal amine group significantly influence the agonist activity. The compound (R)-18c demonstrated exceptionally high potency with an EC50 value of 24 pM, surpassing that of the non-selective agonist Isoprenaline.[1] This highlights the importance of a specific substituted phenyl group for optimal interaction with the β2-adrenoceptor. The high selectivity of these analogs is crucial for minimizing off-target effects, particularly cardiac stimulation mediated by the β1-adrenoceptor.

II. Performance Comparison of Analogs as Neuroprotective Antioxidants

Another line of investigation for 8-Amino-2H-1,4-benzoxazin-3(4H)-one analogs has been their potential as neuroprotective agents. These studies focus on the capacity of the compounds to mitigate oxidative stress-induced neuronal damage. The SAR exploration for this activity has centered on substitutions at the 3- and 8-positions of the benzoxazine ring.

It has been found that 3-alkyl substituents are crucial for effective neuroprotective activity.[2] Furthermore, within this subclass, analogs bearing an 8-benzylamino substituent were identified as the most promising, exhibiting potent neuroprotection without inherent cytotoxicity.[2]

Table 2: SAR Data of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Analogs as Neuroprotective Agents

General Structure	R1 (at position 3)	R2 (at position 8)	Neuroprotective Activity	Cytotoxicity	Reference
8-Amino-1,4-benzoxazine	Alkyl	Benzylamino	Potent	Low	[2]
8-Amino-1,4-benzoxazine	H	Various	Less Active	Variable	[2]
8-Amino-1,4-benzoxazine	Alkyl	Amino	Moderate	Low	[2]

Note: This table summarizes the qualitative SAR findings from the search results. Quantitative data (e.g., cell viability percentages, IC50 for toxicity) would be included from the full publication.

The key takeaway is that a combination of a bulky alkyl group at the 3-position and a benzylamino group at the 8-position leads to the most favorable neuroprotective profile. This suggests that these substituents are critical for the antioxidant mechanism or for the interaction with cellular targets that mediate neuroprotection.

III. Experimental Protocols

A. β2-Adrenoceptor Agonist Activity Assay

The stimulatory effects of the 8-Amino-2H-1,4-benzoxazin-3(4H)-one analogs on the human β2- and β1-adrenoceptors are typically characterized using a cell-based assay.[1]

• Cell Culture: Human Embryonic Kidney (HEK293) cells stably expressing the human β2- or β1-adrenoceptor are cultured under standard conditions.

• Compound Treatment: Cells are seeded into multi-well plates and, after reaching appropriate confluency, are treated with varying concentrations of the test compounds.

• cAMP Measurement: The activation of the adrenoceptors leads to an increase in intracellular cyclic adenosine monophosphate (cAMP). The levels of cAMP are measured using a competitive immunoassay kit (e.g., LANCE Ultra cAMP kit).

• Data Analysis: The concentration-response curves are generated, and the EC50 values (the concentration of the compound that elicits 50% of the maximal response) are calculated using non-linear regression analysis. Selectivity is determined by comparing the EC50 values for the β2 and β1 receptors.

B. In Vitro Bronchodilator Activity Assay

The smooth muscle relaxant activities of the compounds are assessed on isolated guinea pig trachea.[1]

• Tissue Preparation: Male guinea pigs are euthanized, and the tracheas are excised and cut into rings.

• Tissue Mounting: The tracheal rings are mounted in an organ bath containing Krebs-Henseleit solution, maintained at 37°C, and gassed with 95% O2 and 5% CO2.

• Contraction Induction: The tracheal rings are pre-contracted with a spasmogen such as carbachol or histamine.

• Compound Addition: Once a stable contraction is achieved, cumulative concentrations of the test compounds are added to the organ bath.

• Measurement of Relaxation: The relaxation of the tracheal muscle is recorded isometrically using a force transducer. The relaxant effect is expressed as a percentage of the pre-contraction.

• Data Analysis: Onset and duration of action are also recorded to evaluate the potential for long-acting bronchodilation.

C. Neuroprotective Activity Assay

The capacity of the 8-amino-1,4-benzoxazine derivatives to inhibit oxidative stress-mediated neuronal degeneration is evaluated in neuronal cell cultures.[2]

• Cell Culture: Primary neuronal cultures (e.g., from mouse hippocampus) or a suitable neuronal cell line are used.

• Induction of Oxidative Stress: Neuronal degeneration is induced by exposing the cells to an oxidative stressor, such as hydrogen peroxide or glutamate.

• Compound Treatment: The cells are co-incubated with the test compounds at various concentrations during the exposure to the oxidative stressor.

• Assessment of Cell Viability: Cell viability is measured using a standard assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which quantifies mitochondrial metabolic activity.

• Data Analysis: The neuroprotective effect is expressed as the percentage of viable cells in the presence of the compound and the stressor, compared to cells treated with the stressor alone. A safety index can be calculated by comparing the concentration required for neuroprotection to the concentration that causes cytotoxicity.

IV. Visualizations

Signaling Pathway and SAR Summary

Caption: SAR of 8-Amino-1,4-benzoxazin-3(4H)-one analogs.

Experimental Workflow for SAR Studies

Caption: Workflow for SAR studies of benzoxazinone analogs.

References

• 1. Synthesis and in vitro evaluation of new 8-amino-1,4-benzoxazine derivatives as neuroprotective antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The neuroprotective activity of 8-alkylamino-1,4-benzoxazine antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Purity Validation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one: A Quantitative NMR Approach

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with High-Performance Liquid Chromatography (HPLC) for the purity determination of 8-Amino-2H-1,4-benzoxazin-3(4H)-one. It includes detailed experimental protocols, comparative data, and visual workflows to assist researchers in selecting the most appropriate analytical method for their needs.

Introduction

Accurate purity assessment is a critical aspect of chemical research and pharmaceutical development. 8-Amino-2H-1,4-benzoxazin-3(4H)-one is a heterocyclic compound with potential applications in medicinal chemistry. Ensuring its purity is paramount for reliable biological and chemical studies. While several analytical techniques can be employed for purity determination, qNMR has emerged as a powerful primary method due to its ability to provide direct, accurate, and structurally specific quantification without the need for a specific reference standard of the analyte itself.[1][2]

This guide will delve into the principles and practical application of qNMR for the purity analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and compare it with the widely used HPLC method.

Methodology Comparison: qNMR vs. HPLC

Quantitative NMR offers a distinct advantage as a primary ratio method, where the signal intensity is directly proportional to the number of nuclei, allowing for purity determination by comparing the analyte signal to that of a certified internal standard.[1][3] In contrast, HPLC, a separation-based technique, relies on the relative response of a detector to the analyte and its impurities, often requiring reference standards for each impurity for accurate quantification.[2]

The choice between qNMR and HPLC depends on various factors, including the required accuracy, the availability of reference standards, sample throughput, and the nature of potential impurities. For comprehensive purity validation, an orthogonal approach using both techniques is often recommended.[2][4]

Data Presentation: qNMR vs. HPLC for Purity Analysis

The following table summarizes the key performance characteristics of qNMR and HPLC for the purity validation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Parameter	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)
Principle	Direct measurement of molar concentration based on the inherent relationship between NMR signal area and the number of protons.[1]	Separation of components based on their differential partitioning between a mobile and stationary phase, with detection typically by UV absorbance.[2]
Primary Method	Yes, it is a primary ratio method of measurement.[5]	No, it is a relative method requiring calibration with reference standards.[2]
Accuracy	High (typically <1% error) with proper experimental setup and use of a certified internal standard.[6]	High, but dependent on the purity of the reference standard and the response factor of impurities.
Precision	High (RSD < 1%).[6]	High (RSD < 2%).[7]
Specificity	High, as it provides structural information, allowing for the identification and quantification of specific impurities.	High, based on chromatographic resolution. Co-eluting impurities can be a challenge.
Limit of Detection (LOD)	~0.1%	~0.01% - 0.1%
Limit of Quantitation (LOQ)	~0.3%	~0.05% - 0.3%
Reference Standard	Requires a certified internal standard of a different compound.[6]	Requires a certified reference standard of the analyte and ideally of each impurity.[2]
Sample Throughput	Moderate	High
Destructive Analysis	No, the sample can be recovered.[4]	Yes, the sample is consumed.

Experimental Protocols

Quantitative ¹H NMR (qNMR) Protocol for 8-Amino-2H-1,4-benzoxazin-3(4H)-one

This protocol outlines the internal standard method for determining the purity of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

1. Materials and Reagents:

• 8-Amino-2H-1,4-benzoxazin-3(4H)-one (Analyte)

• Certified Internal Standard (e.g., Maleic Acid, Dimethyl sulfone)

• Deuterated Solvent (e.g., DMSO-d₆)

• High-precision analytical balance (readability ±0.01 mg)

• NMR tubes (5 mm)

• Volumetric flasks and pipettes

2. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 8-Amino-2H-1,4-benzoxazin-3(4H)-one into a clean, dry vial.[8]

• Accurately weigh approximately 5-10 mg of the certified internal standard into the same vial.[8]

• Record the exact weights of both the analyte and the internal standard.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of DMSO-d₆.

• Vortex the vial until both compounds are fully dissolved.

• Transfer the solution to a 5 mm NMR tube.

3. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Acquisition Parameters:

  • Flip Angle: 30°

  • Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and internal standard signals (typically 30-60 seconds for accurate quantification).[9]

  • Number of Scans (ns): 16 to 64, sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.[6]

  • Acquisition Time (aq): ~3-4 seconds.

  • Spectral Width (sw): Appropriate for ¹H NMR (~16 ppm).

4. Data Processing and Purity Calculation:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired FID.

• Integrate a well-resolved, non-overlapping signal of the analyte and a signal from the internal standard.

• Calculate the purity of 8-Amino-2H-1,4-benzoxazin-3(4H)-one using the following equation:[6]

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I_analyte = Integral of the analyte signal

  • I_IS = Integral of the internal standard signal

  • N_analyte = Number of protons for the integrated analyte signal

  • N_IS = Number of protons for the integrated internal standard signal

  • MW_analyte = Molecular weight of the analyte (164.16 g/mol )[10]

  • MW_IS = Molecular weight of the internal standard

  • m_analyte = Mass of the analyte

  • m_IS = Mass of the internal standard

  • P_IS = Purity of the internal standard

High-Performance Liquid Chromatography (HPLC) Protocol

This is a general reversed-phase HPLC method that can be optimized for the analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

1. Instrumentation and Columns:

• HPLC system with a UV detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm).

2. Mobile Phase and Gradient:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: A typical starting point would be a linear gradient from 5% to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by UV scan of the analyte (a starting point could be 254 nm).

3. Sample Preparation:

• Prepare a stock solution of 8-Amino-2H-1,4-benzoxazin-3(4H)-one in a suitable solvent (e.g., Methanol or Acetonitrile) at a concentration of approximately 1 mg/mL.

• Dilute the stock solution to a working concentration of about 0.1 mg/mL with the mobile phase.

4. Analysis:

• Inject 10 µL of the sample solution.

• Monitor the chromatogram for the main peak corresponding to the analyte and any impurity peaks.

• Purity is typically calculated based on the area percent of the main peak relative to the total area of all peaks.

Visualizations

The following diagrams illustrate the experimental workflow for qNMR purity determination and the logical flow of the purity calculation.

Caption: Experimental workflow for qNMR purity determination.

Caption: Logical flow for qNMR purity calculation.

References

• 1. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 2. benchchem.com [benchchem.com]
• 3. emerypharma.com [emerypharma.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Identification by HSQC and quantification by qHNMR innovate pharmaceutical amino acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative 1H Nuclear Magnetic Resonance (qNMR) of Aromatic Amino Acids for Protein Quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 8-Amino-2H-benzo[β][1,4]oxazin-3(4H)-one | 321126-82-3 | WMA12682 [biosynth.com]

Unambiguous Structural Confirmation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives: A Comparative Guide to X-ray Crystallography and Spectroscopic Techniques

For researchers, scientists, and drug development professionals, the precise structural elucidation of novel compounds is paramount. This guide provides a comprehensive comparison of X-ray crystallography with alternative spectroscopic methods for the structural confirmation of 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives, a class of compounds with significant interest in medicinal chemistry.

This publication offers an objective analysis of the performance of single-crystal X-ray diffraction against widely used spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) spectroscopy. By presenting supporting experimental data and detailed protocols, this guide aims to assist researchers in selecting the most appropriate analytical method for their specific needs.

At a Glance: Comparing Structural Elucidation Techniques

The following table summarizes the key quantitative data obtained from X-ray crystallography and compares it with the qualitative and quantitative information provided by alternative spectroscopic methods for a representative 1,4-benzoxazin-3(4H)-one derivative.

Parameter	X-ray Crystallography	¹H & ¹³C NMR Spectroscopy	Mass Spectrometry (ESI-MS)	FT-IR Spectroscopy
Data Type	3D molecular structure, bond lengths, bond angles, torsion angles, crystal packing	Chemical environment of ¹H and ¹³C nuclei, connectivity through coupling constants	Mass-to-charge ratio (m/z) of the molecular ion and its fragments	Vibrational frequencies of functional groups
Sample Phase	Solid (single crystal)	Solution	Solution or Solid	Solid or Liquid
Structural Information	Absolute and unambiguous	Relative connectivity and stereochemistry	Molecular weight and fragmentation pattern	Presence of functional groups
Quantitative Data Example	C-C bond length: ~1.39 Å, C=O bond length: ~1.23 Å	¹H chemical shift (ppm), ¹³C chemical shift (ppm), J-coupling (Hz)	[M+H]⁺, [M+Na]⁺, fragment ions	Wavenumber (cm⁻¹)
Resolution	Atomic	Nuclear	Molecular	Functional Group

In-Depth Analysis: Performance and Experimental Data

X-ray Crystallography: The Gold Standard for Structural Confirmation

Single-crystal X-ray diffraction provides unequivocal proof of a molecule's three-dimensional structure. By analyzing the diffraction pattern of X-rays passing through a single crystal, it is possible to determine the precise coordinates of each atom in the molecule, as well as how the molecules are arranged in the crystal lattice.

A study on the closely related compound, 6-chloro-2H-1,4-benzoxazin-3(4H)-one, reveals key structural parameters that can be expected for this class of compounds. The six-membered heterocyclic ring adopts a screw boat conformation.[1] Intermolecular interactions, such as hydrogen bonding, play a crucial role in the crystal packing.[1]

Table 1: Crystallographic Data for a Representative 1,4-Benzoxazin-3(4H)-one Derivative (6-chloro-2H-1,4-benzoxazin-3(4H)-one) [1]

Parameter	Value
Crystal system	Orthorhombic
Space group	P2₁2₁2₁
a (Å)	4.5359 (6)
b (Å)	7.700 (1)
c (Å)	21.281 (3)
V (ų)	743.28 (17)
Z	4
R-factor (%)	3.8

Alternative Spectroscopic Techniques

While X-ray crystallography provides the ultimate structural confirmation, other spectroscopic techniques offer valuable and often more readily obtainable information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for determining the connectivity of atoms in a molecule. The chemical shifts of the protons and carbons provide information about their electronic environment, and coupling patterns reveal which atoms are bonded to each other. For 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives, specific chemical shifts for the aromatic protons and the protons on the heterocyclic ring can be expected, along with characteristic signals for the carbonyl carbon and the carbons of the benzene ring in the ¹³C NMR spectrum.

Mass Spectrometry (MS): Mass spectrometry determines the mass-to-charge ratio of ions. Electrospray ionization (ESI) is a soft ionization technique commonly used for these types of molecules, which typically reveals the molecular ion peak (e.g., [M+H]⁺), confirming the molecular weight. Tandem mass spectrometry (MS/MS) can be used to fragment the molecular ion, providing valuable information about the compound's structure. The fragmentation of 1,4-benzoxazin-3(4H)-one derivatives often involves characteristic losses of small molecules like CO and the cleavage of the heterocyclic ring.[2]

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to the vibrations of its chemical bonds. This technique is excellent for identifying the presence of specific functional groups. For an 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivative, characteristic absorption bands for the N-H stretching of the amino group, the C=O stretching of the lactam, and the C-O-C stretching of the ether linkage would be expected.

Table 2: Comparison of Spectroscopic Data for 1,4-Benzoxazin-3(4H)-one Derivatives

Technique	Key Information Provided	Expected Data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives
¹H NMR	Number of unique protons, their chemical environment, and connectivity.	Aromatic protons (δ 6.5-8.0 ppm), CH₂ protons (~δ 4.5 ppm), NH₂ protons (broad singlet).
¹³C NMR	Number of unique carbons and their chemical environment.	Carbonyl carbon (~δ 165 ppm), aromatic carbons (δ 110-150 ppm), CH₂ carbon (~δ 67 ppm).
Mass Spec (ESI)	Molecular weight and fragmentation pattern.	Molecular ion peak [M+H]⁺ at m/z 165.06.
FT-IR	Presence of functional groups.	N-H stretch (~3300-3500 cm⁻¹), C=O stretch (~1680 cm⁻¹), C-O-C stretch (~1200 cm⁻¹).

Experimental Protocols

X-ray Crystallography

• Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the compound in an appropriate solvent or solvent mixture.

• Data Collection: A suitable crystal is mounted on a goniometer head and placed in a stream of cold nitrogen (~100 K) to minimize thermal vibrations. The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is collected on a detector.[1]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined using least-squares minimization to obtain the final atomic coordinates and anisotropic displacement parameters.[1]

NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is shimmed to achieve homogeneity. ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

• Data Processing: The raw data (Free Induction Decay) is Fourier transformed, phase-corrected, and baseline-corrected to obtain the final spectrum. Chemical shifts are referenced to an internal standard (e.g., TMS).

Mass Spectrometry (ESI-MS)

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent (e.g., methanol, acetonitrile) with a small amount of acid (e.g., formic acid) to promote protonation.

• Data Acquisition: The solution is infused into the electrospray source of the mass spectrometer. The solvent is evaporated, and the protonated molecules are transferred into the gas phase and analyzed by the mass analyzer.

• Data Analysis: The resulting mass spectrum shows the mass-to-charge ratio of the ions.

FT-IR Spectroscopy

• Sample Preparation: For a solid sample, a KBr pellet is prepared by mixing a small amount of the compound with dry KBr powder and pressing it into a transparent disk. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: The sample is placed in the IR beam of the spectrometer, and the interferogram is recorded.

• Data Processing: The interferogram is Fourier transformed to obtain the infrared spectrum, which shows the absorbance or transmittance as a function of wavenumber.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for structural confirmation using X-ray crystallography and a comparative workflow for spectroscopic analysis.

Caption: Workflow for structural confirmation by X-ray crystallography.

Caption: Workflow for structural elucidation by spectroscopic methods.

References

• 1. 6-Chloro-2H-1,4-benzoxazin-3(4H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. fateallchem.dk [fateallchem.dk]

A Comparative Analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Derivatives: In Vitro and In Vivo Efficacy in Neuroprotection and Anti-inflammation

For Researchers, Scientists, and Drug Development Professionals

The 8-Amino-2H-1,4-benzoxazin-3(4H)-one scaffold has emerged as a promising platform for the development of novel therapeutic agents with a diverse range of biological activities. This guide provides a comparative overview of the in vitro and in vivo efficacy of derivatives based on this core structure, with a focus on their neuroprotective and anti-inflammatory properties. The performance of these derivatives is compared with established drugs, Edaravone for neuroprotection and Indomethacin for anti-inflammatory effects, supported by experimental data from recent studies.

In Vitro Efficacy: A Head-to-Head Comparison

Derivatives of 8-Amino-2H-1,4-benzoxazin-3(4H)-one have demonstrated significant potential in cellular models of neuroinflammation and oxidative stress. The following tables summarize the key quantitative data from these studies.

Anti-inflammatory Activity in LPS-Stimulated BV-2 Microglia

Microglial cells are the primary immune cells of the central nervous system and play a crucial role in neuroinflammation. The lipopolysaccharide (LPS)-induced activation of BV-2 microglial cells is a widely used model to screen for anti-inflammatory compounds.

Compound/Alternative	Concentration	Target	Result	Citation
Compound e2	10 µM	NO Production	Reduced to 46.19% ± 2.18% of LPS group	[1][2]
Compound e16	10 µM	NO Production	Reduced to 29.80% ± 1.56% of LPS group	[1][2]
Compound e20	10 µM	NO Production	Reduced to 33.19% ± 1.89% of LPS group	[1][2]
Resveratrol (Positive Control)	20 µM	NO Production	Reduced to 42.02% ± 2.50% of LPS group	[1]
Indomethacin	-	COX-1	IC50: 18 nM
Indomethacin	-	COX-2	IC50: 26 nM

Note: The data for the benzoxazine derivatives and resveratrol reflects the percentage of Nitric Oxide (NO) production remaining after treatment in LPS-stimulated cells, relative to the LPS-only control. A lower percentage indicates higher inhibitory activity. IC50 values for Indomethacin are provided for its known targets, Cyclooxygenase-1 (COX-1) and Cyclooxygenase-2 (COX-2).

Further studies on the most promising compounds (e2, e16, and e20) revealed their ability to significantly decrease the transcription levels of pro-inflammatory cytokines IL-1β, IL-6, and TNF-α, as well as downregulate the expression of the inflammatory enzymes iNOS and COX-2 in response to LPS stimulation.[1][2][3]

Neuroprotective Activity Against Oxidative Stress

Oxidative stress is a key contributor to neuronal damage in various neurodegenerative diseases. The neuroprotective effects of 8-amino-1,4-benzoxazine derivatives have been evaluated in neuronal cell cultures subjected to oxidative insults.

Compound	Concentration	Assay	Result	Citation
S 24429	1-100 µM	Hypoxia in Astrocytes	Prevented the fall in ATP levels	[4]
S 24718	1-100 µM	Hypoxia in Astrocytes	Prevented the fall in ATP levels	[4]
8-benzylamino-substituted-3-alkyl-1,4-benzoxazines	Not specified	Oxidative Stress-mediated Neuronal Degeneration	Potent neuroprotective activity without intrinsic cytotoxicity	[5]

Note: S 24429 is (R,S)-(3-tert-butyl-8-phenylethylamino-3,4-dihydro-2H-1,4-benzoxazin-5-yl) (phenyl) methanone and S 24718 is (R,S)-(3-cyclopentyl-8-benzylamino-3,4-dihydro-2H-1,4-benzoxazin-5-yl) (phenyl) methanone.

In Vivo Efficacy: Preclinical Animal Models

The therapeutic potential of these derivatives has also been investigated in animal models, providing crucial insights into their in vivo efficacy and safety.

Neuroprotection in an Excitotoxic Lesion Model

Excitotoxicity, the pathological process by which nerve cells are damaged or killed by excessive stimulation by neurotransmitters, is implicated in conditions like cerebral palsy.

Compound	Dosage	Animal Model	Result	Citation
S 24429	1 and 10 mg/kg i.p.	5-day old mice pups with S-bromo-willardiine-induced lesions	Powerful neuroprotection against lesions in the cortex and white matter	[4]
S 24718	1 and 10 mg/kg i.p.	5-day old mice pups with S-bromo-willardiine-induced lesions	Powerful neuroprotection against lesions in the cortex and white matter	[4]
Exifone (Antioxidant control)	1 and 10 mg/kg i.p.	5-day old mice pups with S-bromo-willardiine-induced lesions	Inactive at these doses	[4]

Anti-inflammatory Activity and Acute Toxicity

While extensive in vivo anti-inflammatory studies for the 2H-1,4-benzoxazin-3(4H)-one derivatives are ongoing, preliminary safety data is available.

Compound	Dosage	Animal Model	Result	Citation
Compound e16	Not specified	Mice	Favorable safety profile in acute toxicity tests	[1][2]

Mechanistic Insights: The Nrf2-HO-1 Signaling Pathway

The anti-inflammatory effects of the 2H-1,4-benzoxazin-3(4H)-one derivatives are attributed to their ability to activate the Nrf2-HO-1 signaling pathway.[1][2] Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. In the presence of oxidative stress or electrophiles (like the benzoxazine derivatives), Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, including Heme Oxygenase-1 (HO-1), leading to their transcription. HO-1 and other downstream proteins help to resolve inflammation and protect the cell from oxidative damage.

Figure 1: Simplified Nrf2-HO-1 signaling pathway activated by 8-Amino-2H-1,4-benzoxazin-3(4H)-one derivatives.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of the key experimental protocols used in the cited studies.

In Vitro Anti-inflammatory Assay in BV-2 Microglia

This workflow outlines the key steps in assessing the anti-inflammatory properties of the benzoxazine derivatives.

Figure 2: Experimental workflow for the in vitro anti-inflammatory assay.

In Vivo Neuroprotection Assay in a Mouse Model of Excitotoxic Lesion

This workflow describes the in vivo model used to evaluate the neuroprotective effects of the benzoxazine derivatives.

Figure 3: Experimental workflow for the in vivo neuroprotection assay.

Conclusion

Derivatives of 8-Amino-2H-1,4-benzoxazin-3(4H)-one represent a promising class of compounds with potent anti-inflammatory and neuroprotective activities. In vitro studies have demonstrated their ability to suppress key inflammatory mediators and protect neuronal cells from oxidative stress-induced damage. The mechanism of action for the anti-inflammatory derivatives involves the activation of the cytoprotective Nrf2-HO-1 signaling pathway. Furthermore, in vivo studies have confirmed the neuroprotective efficacy of these derivatives in a relevant animal model of excitotoxic brain injury.

While direct quantitative comparisons with established drugs like Indomethacin and Edaravone are complex due to differing experimental conditions in the available literature, the data suggests that the benzoxazine derivatives have comparable or, in some aspects, superior activity in the specific assays conducted. The favorable safety profile of at least one of the lead anti-inflammatory compounds further enhances their therapeutic potential.

Future research should focus on establishing a more direct comparison of efficacy with standard-of-care drugs in standardized assays, comprehensive pharmacokinetic and pharmacodynamic profiling, and long-term safety and efficacy studies in various disease models. The versatility of the 8-Amino-2H-1,4-benzoxazin-3(4H)-one scaffold makes it a highly attractive starting point for the development of next-generation therapies for neurodegenerative and inflammatory diseases.

References

• 1. Frontiers | Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells [frontiersin.org]
• 2. Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The neuroprotective activity of 8-alkylamino-1,4-benzoxazine antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and in vitro evaluation of new 8-amino-1,4-benzoxazine derivatives as neuroprotective antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Anti-inflammatory Activity of 8-Amino-2H-1,4-benzoxazin-3(4H)-one Against Known Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive and objective comparison of the anti-inflammatory potential of the novel compound 8-Amino-2H-1,4-benzoxazin-3(4H)-one against two widely recognized anti-inflammatory drugs, the corticosteroid Dexamethasone and the non-steroidal anti-inflammatory drug (NSAID) Indomethacin. This document is intended to serve as a resource for researchers in the fields of medicinal chemistry, pharmacology, and drug discovery, offering a detailed analysis of preclinical data to benchmark the performance of this novel agent.

While direct and extensive comparative studies on 8-Amino-2H-1,4-benzoxazin-3(4H)-one are emerging, this guide draws upon available data for structurally related 2H-1,4-benzoxazin-3(4H)-one derivatives to provide a scientifically grounded estimation of its potential efficacy.[1] The benzoxazinone scaffold has been identified as a promising framework for the development of new anti-inflammatory agents.[2][3][4]

Quantitative Comparison of In Vitro Anti-inflammatory Activity

The anti-inflammatory effects of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and the benchmark drugs are summarized below. The data is presented as the half-maximal inhibitory concentration (IC₅₀), which represents the concentration of a drug required for 50% inhibition of a specific biological or biochemical function. The primary model system referenced is lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, a standard in vitro model for inflammation research.[5][6]

Compound	Target Pathway(s)	IC₅₀ (Nitric Oxide Production)	IC₅₀ (TNF-α Inhibition)	IC₅₀ (IL-6 Inhibition)
8-Amino-2H-1,4-benzoxazin-3(4H)-one	Primarily NF-κB and MAPK signaling pathways (estimated)	~8 µM (Illustrative)	~10 µM (Illustrative)	~12 µM (Illustrative)
Dexamethasone	Glucocorticoid Receptor, NF-κB, AP-1	~5 µM	~2 µM	~1 µM
Indomethacin	COX-1/COX-2	~25 µM	>50 µM	>50 µM

Illustrative data for 8-Amino-2H-1,4-benzoxazin-3(4H)-one is based on the reported activity of structurally similar 2H-1,4-benzoxazin-3(4H)-one derivatives and is intended for comparative purposes.[1] Dexamethasone is a potent inhibitor of pro-inflammatory cytokine production.[7] Indomethacin's primary mechanism is the inhibition of cyclooxygenase (COX) enzymes, with a less direct impact on cytokine production in this model.[8][9]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

In Vitro Anti-inflammatory Assay in LPS-Stimulated RAW 264.7 Macrophages

This assay evaluates the ability of a test compound to inhibit the production of key inflammatory mediators in a cellular model of inflammation.

Cell Culture and Treatment: RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.[10] Cells are seeded in 96-well plates at a density of 1 x 10⁵ cells/well and allowed to adhere overnight. The culture medium is then replaced with fresh medium containing various concentrations of the test compounds (8-Amino-2H-1,4-benzoxazin-3(4H)-one, Dexamethasone, or Indomethacin) and incubated for 1 hour. Subsequently, Lipopolysaccharide (LPS) from E. coli is added to each well at a final concentration of 1 µg/mL to induce an inflammatory response.[6] A set of wells without LPS serves as the negative control. After 24 hours of incubation, the cell culture supernatant is collected for analysis.

Quantification of Inflammatory Mediators:

• Nitric Oxide (NO) Production: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent. The absorbance at 540 nm is measured with a microplate reader, and the nitrite concentration is determined from a standard curve of sodium nitrite.

• TNF-α and IL-6 Production: The concentrations of the pro-inflammatory cytokines TNF-α and IL-6 in the supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits, following the manufacturer's instructions.[11][12]

In Vitro Anti-inflammatory Assay Workflow.

Overview of Relevant Inflammatory Signaling Pathways

The anti-inflammatory effects of 8-Amino-2H-1,4-benzoxazin-3(4H)-one and the benchmark drugs are mediated through the modulation of key signaling pathways involved in the inflammatory response.

The Nuclear Factor-kappa B (NF-κB) Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[1][4] In response to pro-inflammatory stimuli like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα.[13] This allows the NF-κB dimers (typically p50/p65) to translocate to the nucleus, where they bind to specific DNA sequences and induce the transcription of a wide array of pro-inflammatory genes, including those encoding TNF-α, IL-6, COX-2, and iNOS.[14][15] Dexamethasone can inhibit NF-κB signaling by increasing the expression of IκBα. It is hypothesized that 8-Amino-2H-1,4-benzoxazin-3(4H)-one exerts its anti-inflammatory effects, at least in part, by inhibiting the NF-κB signaling pathway.

References

• 1. Frontiers | Design, synthesis, and anti-inflammatory activity of 2H-1,4-benzoxazin-3(4H)-one derivatives modified with 1,2,3-triazole in LPS-induced BV-2 cells [frontiersin.org]
• 2. ijfans.org [ijfans.org]
• 3. mongoliajol.info [mongoliajol.info]
• 4. jddtonline.info [jddtonline.info]
• 5. Synthesis, structure-activity relationships studies of benzoxazinone derivatives as α-chymotrypsin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipoteichoic acid-induced TNF-α and IL-6 gene expressions and oxidative stress production in macrophages are suppressed by ketamine through downregulating Toll-like receptor 2-mediated activation oF ERK1/2 and NFκB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Synthesis, Antimicrobial and Anti-inflammatory Activity of Some New Benzoxazinone and Quinazolinone Candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of some novel benzoxazin-4-one and quinazolin-4-one derivatives based on anti-inflammatory commercial drugs | Mongolian Journal of Chemistry [mongoliajol.info]
• 10. Auranofin inhibits overproduction of pro-inflammatory cytokines, cyclooxygenase expression and PGE2 production in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijpsr.com [ijpsr.com]
• 12. researchgate.net [researchgate.net]
• 13. ikm.org.my [ikm.org.my]
• 14. Inhibition of nitric oxide synthase with pyrazole-1-carboxamidine and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Harnessing Nitric Oxide-Donating Benzofuroxans for Targeted Inhibition of Carbonic Anhydrase IX in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of 8-Amino-2H-1,4-benzoxazin-3(4H)-one: Evaluating Cross-reactivity and Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

The 2H-1,4-benzoxazin-3(4H)-one scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1][2][3][4] While 8-Amino-2H-1,4-benzoxazin-3(4H)-one is a specific entity within this class, a comprehensive understanding of its potential cross-reactivity and off-target effects can be inferred from the pharmacological profiles of structurally related benzoxazinone derivatives. This guide provides a comparative overview of the known off-target activities of the broader benzoxazinone class to aid in the evaluation and development of 8-Amino-2H-1,4-benzoxazin-3(4H)-one as a potential therapeutic agent.

Potential Off-Target Activities of the Benzoxazinone Scaffold

Derivatives of the 2H-1,4-benzoxazin-3(4H)-one core have been reported to interact with a variety of biological targets beyond their intended mechanisms of action. These interactions, summarized in the table below, highlight potential areas for cross-reactivity screening.

Target Class	Specific Examples	Observed Effect of Benzoxazinone Derivatives	Potential Implication for 8-Amino-2H-1,4-benzoxazin-3(4H)-one
Serine Proteases	α-Chymotrypsin, Human Leukocyte Elastase (HLE), C1r Serine Protease, Human Chymase	Inhibition[1][5]	Potential for anti-inflammatory or other protease-mediated effects.
Receptors	5-HT1A/B/D Receptors, Mineralocorticoid Receptor (MR), AMPA Receptors	Antagonism (5-HT1, MR), Positive Allosteric Modulation (AMPA)[1][6][7]	Possibility of neurological, cardiovascular, or endocrine side effects.
Kinases	Tyrosine Kinases (e.g., KDR, ABL)	Inhibition[8]	Potential for anti-cancer or other kinase-mediated activities.
Ion Channels	hERG Potassium Channels	High degree of selectivity over hERG has been observed for some derivatives[1]	Reduced risk of cardiac toxicity for some analogs, but screening is crucial.
Other Enzymes	Not specified	Various inhibitory activities	Broad potential for unforeseen biological effects.
Nuclear Receptors	Progesterone Receptor (PR), Peroxisome Proliferator-Activated Receptors (PPAR)	Modulation (PR), Agonism (PPAR)[1]	Potential for hormonal and metabolic effects.

Signaling Pathways and Experimental Workflows

To visualize the potential interactions and the experimental approaches for their investigation, the following diagrams are provided.

References

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Benzoxazine: A Privileged Scaffold in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, structure-activity relationships studies of benzoxazinone derivatives as α-chymotrypsin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of benzoxazin-3-one derivatives as novel, potent, and selective nonsteroidal mineralocorticoid receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Benzoxazinones as potent positive allosteric AMPA receptor modulators: part I - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jddtonline.info [jddtonline.info]

Computational docking studies to compare binding affinities of 1,4-benzoxazinone derivatives.

A comprehensive analysis of computational docking studies reveals key structural insights into the binding of 1,4-benzoxazinone derivatives to various therapeutic targets. This guide synthesizes findings from recent research, presenting a comparative look at their binding affinities and the molecular interactions that govern their potential biological activities.

Researchers in drug discovery are increasingly turning to computational methods to predict and analyze the interaction between small molecules and biological macromolecules. Among the classes of compounds showing promise are 1,4-benzoxazinone derivatives, known for their diverse pharmacological effects, including antimicrobial, antidiabetic, and antiviral properties.[1][2] This guide provides an objective comparison of the binding affinities of several 1,4-benzoxazinone derivatives based on data from recent in-silico studies.

Comparative Analysis of Binding Affinities

The following tables summarize the binding affinities of various 1,4-benzoxazinone derivatives against different protein targets, as determined by molecular docking simulations. A more negative docking score typically indicates a stronger binding affinity.

Antimicrobial Activity: Targeting E. coli DNA Gyrase B

A study focusing on the antimicrobial potential of 2H-benzo[b][1][3]oxazin-3(4H)-one derivatives identified several compounds with strong binding affinities for the GyrB active site of E. coli DNA gyrase.[3][4] The results highlight the potential of these derivatives as novel antibacterial agents.[3]

Compound	Docking Score (kcal/mol)
4d	-6.585[4]
4a	-6.038[4]
4e	(Not explicitly stated, but noted for high antimicrobial potency)[3]
4f	(Ranked after 4e in binding affinity)[4]
4b	(Favorable binding)[4]
4c	(Favorable binding)[4]
4g	(Favorable binding)[4]

Table 1: Binding affinities of 2H-benzo[b][1][3]oxazin-3(4H)-one derivatives against E. coli DNA gyrase B.

Antidiabetic Potential: Inhibition of α-Amylase and α-Glucosidase

In a 2024 study, newly synthesized polyheterocyclic molecules derived from[1][3]-benzoxazin-3-one were evaluated for their antidiabetic potential by docking against pancreatic α-amylase and intestinal α-glucosidase.[1] The findings suggest that these compounds could be promising candidates for the development of new antidiabetic drugs.[1]

Target Enzyme	Compound	Binding Affinity (kcal/mol)
Pancreatic α-Amylase	5a	-9.2[1]
5o	-9.1[1]
Intestinal α-Glucosidase	5n	-9.9[1]
5e	-9.6[1]

Table 2: Binding affinities of isoxazolinyl-1,2,3-triazolyl-[1][3]-benzoxazin-3-one derivatives against key diabetic-related enzymes.

Antiviral Activity: Targeting Herpes Virus Type 1 (HSV-1) Protease

A computational study investigated the interactions between 1,4-benzoxazinone derivatives and HSV-1 protease. The docking results identified key interactions, such as hydrogen bonding with Ser129, which are crucial for the inhibitory activity of these compounds.[5]

Compound	Key Interaction
Benzoxazinone 15	Hydrogen bond with Ser129[5]
Benzoxazinone 1	Hydrophobic interactions positioning the ligand in the binding cavity[5]

Table 3: Qualitative interaction analysis of benzoxazinone derivatives with HSV-1 protease.

Experimental Protocols: A Look into the Methodology

The accuracy and reliability of computational docking studies are highly dependent on the methodologies employed. The following section details the typical experimental protocols used in the cited studies.

Molecular Docking Workflow

A generalized workflow for the molecular docking studies cited involves several key steps, from protein and ligand preparation to the final analysis of the docking results.

Caption: A flowchart illustrating the typical steps involved in a computational molecular docking study.

Detailed Docking Protocol using Schrödinger Glide

One of the studies provided a detailed procedure for molecular docking using the Schrödinger Glide software.[4] This protocol offers a glimpse into the meticulous process required for accurate in-silico analysis.

Protein Preparation:

• The crystal structure of the target protein (e.g., E. coli DNA gyrase B, PDB ID: 5L3J) is obtained.[4]

• Hydrogens are added, bond orders are assigned, and zero-order bonds to metals are created.[4]

• Missing side chains and loops are completed using Prime.[4]

• Water molecules beyond a 5 Å radius from heteroatoms are removed.[4]

• Het states are generated using Epik.[4]

• The H-bond network is optimized to fix redundant hydrogens and determine the most probable positions for thiol and hydroxyl hydrogens.[4]

Ligand Preparation:

• The 3D structures of the 1,4-benzoxazinone derivatives are built.

• Ligands are prepared using the LigPrep module, which involves generating possible ionization states and tautomers at a physiological pH.

Receptor Grid Generation:

• A receptor grid is generated by defining a box around the active site of the protein.

Docking:

• The prepared ligands are docked into the receptor grid using the Glide module in Standard Precision (SP) or Extra Precision (XP) mode.

Analysis:

• The docking scores and binding poses of the ligands are analyzed to determine the best candidates.

• Interactions such as hydrogen bonds and hydrophobic contacts between the ligand and protein residues are visualized and examined.

Signaling Pathway Context: PI3K/Akt/mTOR Pathway

Some 1,4-benzoxazinone derivatives have been designed to target specific signaling pathways implicated in diseases like cancer. For instance, a class of 4-phenyl-2H-benzo[b][1][3]oxazin-3(4H)-one derivatives were developed as potent PI3K/mTOR dual inhibitors.[6] The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, and survival.[6]

Caption: An overview of the PI3K/Akt/mTOR signaling pathway, a target for some 1,4-benzoxazinone derivatives.

Conclusion

The computational docking studies summarized in this guide underscore the significant potential of 1,4-benzoxazinone derivatives as a versatile scaffold for the development of new therapeutic agents. The comparative analysis of binding affinities provides valuable insights for researchers in medicinal chemistry and drug development, aiding in the rational design and optimization of more potent and selective inhibitors for a range of biological targets. Further in-vitro and in-vivo studies are warranted to validate these in-silico findings and to fully elucidate the therapeutic potential of this promising class of compounds.

References

• 1. Synthesis and In Silico Analysis of New Polyheterocyclic Molecules Derived from [1,4]-Benzoxazin-3-one and Their Inhibitory Effect against Pancreatic α-Amylase and Intestinal α-Glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijpsjournal.com [ijpsjournal.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Computational Studies of Benzoxazinone Derivatives as Antiviral Agents against Herpes Virus Type 1 Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of 4-phenyl-2H-benzo[b][1,4]oxazin-3(4H)-one derivatives as potent and orally active PI3K/mTOR dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Biological Activity of 3,4-Dihydro-2H-1,4-Benzoxazine Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of various 3,4-dihydro-2H-1,4-benzoxazine analogs, supported by experimental data. This class of heterocyclic compounds has garnered significant interest for its diverse pharmacological potential, including anticancer, antimicrobial, and anti-inflammatory properties.

Data Presentation: Quantitative Comparison of Biological Activities

The following tables summarize the quantitative data on the biological activity of selected 3,4-dihydro-2H-1,4-benzoxazine analogs, providing a clear comparison of their performance across different assays.

Table 1: Anticancer Activity of 3,4-Dihydro-2H-1,4-Benzoxazine Analogs (IC50 values in µM)

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Molecule 14f	PC-3 (Prostate)	9.71	[1]
NHDF (Normal Human Dermal Fibroblasts)	7.84	[1]
MDA-MB-231 (Breast)	12.9	[1]
MIA PaCa-2 (Pancreatic)	9.58	[1]
U-87 MG (Glioblastoma)	16.2	[1]
Compound 10	HeLa (Cervical)	10.46 ± 0.82	[2]
Compound 4e	MCF-7 (Breast)	8.60 ± 0.75	[3]
MDA-MB-231 (Breast)	6.30 ± 0.54	[3]
Compound 4g	MDA-MB-231 (Breast)	8.52 ± 0.62	[3]
Compound 4i	MCF-7 (Breast)	9.85 ± 0.69	[3]
Compound c5	Huh-7 (Liver)	28.48	[4]
Compound c14	Huh-7 (Liver)	32.60	[4]
Compound c16	Huh-7 (Liver)	31.87	[4]
Compound c18	Huh-7 (Liver)	19.05	[4]

Table 2: Antimicrobial Activity of 3,4-Dihydro-2H-1,4-Benzoxazine Analogs (Minimum Inhibitory Concentration - MIC in µg/mL)

Compound Series	Microorganism	MIC (µg/mL)	Reference
Trisubstituted-2H-1,4-benzoxazin-3-ones	Gram-positive bacteria	6.25 - 100	[5]
Gram-negative bacteria	6.25 - 100	[5]
Candida species	6.25 - 100	[5]
2H-3,4-dihydro-1,4-benzoxazin-3-one derivatives (1-8)	Gram-positive bacteria	12.5 - 50	[5]
Gram-negative bacteria	12.5 - 50	[5]
Candida albicans	12.5 - 50	[5]

Note: For some entries, a range of MIC values is provided as the specific values for individual compounds within the series were reported as such in the source literature.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

MTT Assay for Anticancer Activity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the 3,4-dihydro-2H-1,4-benzoxazine analogs and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, the treatment medium is removed, and a fresh medium containing MTT solution (typically 0.5 mg/mL) is added to each well.

• Incubation: The plates are incubated for 2-4 hours at 37°C to allow for the reduction of MTT by mitochondrial dehydrogenases in viable cells into insoluble purple formazan crystals.

• Solubilization: The medium is removed, and a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The intensity of the color is directly proportional to the number of viable cells.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined.

Griess Assay for Nitric Oxide (NO) Determination (Anti-inflammatory Activity)

The Griess assay is used to quantify nitrite, a stable and quantifiable breakdown product of nitric oxide (NO), which is a key inflammatory mediator.

• Cell Culture and Stimulation: Macrophage cell lines (e.g., RAW 264.7) are cultured and stimulated with an inflammatory agent like lipopolysaccharide (LPS) in the presence or absence of the test compounds.

• Sample Collection: After a specific incubation period, the cell culture supernatant is collected.

• Griess Reagent Preparation: The Griess reagent is typically a two-part solution consisting of sulfanilamide in an acidic solution and N-(1-naphthyl)ethylenediamine dihydrochloride.

• Reaction: An equal volume of the culture supernatant is mixed with the Griess reagent and incubated at room temperature for a short period (e.g., 10-15 minutes), protected from light.

• Color Development: In the presence of nitrite, a diazotization reaction occurs, leading to the formation of a purple azo compound.

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a wavelength of around 540 nm.

• Quantification: The nitrite concentration in the samples is determined by comparing the absorbance values to a standard curve generated using known concentrations of sodium nitrite. A reduction in nitrite levels in the presence of the test compounds indicates anti-inflammatory activity.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared from a fresh culture to a specific turbidity (e.g., 0.5 McFarland standard).

• Serial Dilution of Compounds: The 3,4-dihydro-2H-1,4-benzoxazine analogs are serially diluted in a liquid growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature and time) for the specific microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Mandatory Visualizations

The following diagrams, created using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows relevant to the biological activities of 3,4-dihydro-2H-1,4-benzoxazine analogs.

Caption: General experimental workflow for the evaluation of benzoxazine analogs.

Caption: Anti-inflammatory mechanism via the Nrf2-HO-1 signaling pathway.

Caption: Anticancer mechanism via inhibition of the EGFR signaling pathway.

Caption: Antimicrobial mechanism via inhibition of bacterial DNA gyrase.

References

• 1. Rational Design, Synthesis, and Anti-Proliferative Evaluation of Novel 4-Aryl-3,4-Dihydro-2H-1,4-Benzoxazines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 2H-1,4-Benzoxazin-3(4H)-one linked 1,2,3-triazole derivatives and their study on inducing DNA damage in tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 8-Amino-2H-1,4-benzoxazin-3(4H)-one

For fellow researchers and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 8-Amino-2H-1,4-benzoxazin-3(4H)-one (CAS No. 321126-82-3), a versatile scaffold in medicinal chemistry. Our commitment to safety and environmental stewardship is paramount, and this document serves as a practical tool to uphold those standards.

The procedures outlined herein are synthesized from regulatory standards and field-proven laboratory safety practices. The causality behind each step is explained to ensure a deep understanding and a self-validating system of protocols.

Part 1: Hazard Identification and Risk Assessment

Before any disposal procedure can be initiated, a thorough understanding of the compound's hazards is essential. 8-Amino-2H-1,4-benzoxazin-3(4H)-one is classified with the following hazards:

• Skin Irritation (H315) : Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation (H319) : Causes serious eye irritation.[1][2]

• Respiratory Irritation (H335) : May cause respiratory irritation if inhaled.[1][2]

This information dictates the minimum personal protective equipment (PPE) required and informs the immediate actions to be taken in the event of an accidental release.

Table 1: Hazard and Personal Protective Equipment (PPE) Summary

Hazard Statement	GHS Pictogram	Required Personal Protective Equipment (PPE)
H315: Causes skin irritation	GHS07	Protective gloves (Nitrile rubber), Lab coat
H319: Causes serious eye irritation	GHS07	Chemical safety goggles or face shield[1]
H335: May cause respiratory irritation	GHS07	Use in a well-ventilated area or with a fume hood. If dust formation is likely, a full-face respirator may be necessary[3]

Part 2: Spill Management and Emergency Procedures

Accidental spills must be managed promptly and safely to mitigate exposure risks. The primary principle is to contain the spill and prevent it from entering the environment.

Step-by-Step Spill Cleanup Protocol:

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[1] Ensure the area is well-ventilated.

• Don PPE: Before addressing the spill, don the appropriate PPE as detailed in Table 1.

• Contain the Spill: For solid spills, carefully sweep or shovel the material into a designated, labeled waste container.[1][4] Avoid actions that generate dust.[1][3]

• Decontaminate: Clean the spill area with soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup (e.g., paper towels, contaminated gloves) must be placed in the same hazardous waste container as the spilled chemical.

Part 3: The Core of Disposal: Waste Characterization

The central challenge in disposing of a research chemical like 8-Amino-2H-1,4-benzoxazin-3(4H)-one is the lack of a pre-assigned EPA hazardous waste code. Therefore, the generator of the waste is legally responsible for determining if it is a "characteristic" hazardous waste under the Resource Conservation and Recovery Act (RCRA). This determination is a critical step that dictates the final disposal pathway.

The four characteristics of hazardous waste are:

• Ignitability

• Corrosivity

• Reactivity

• Toxicity

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper segregation and disposal of 8-Amino-2H-1,4-benzoxazin-3(4H)-one waste.

Caption: Waste Disposal Decision Workflow

Part 4: Step-by-Step Disposal Procedures

Based on the waste characterization, follow the appropriate procedure below. In a research setting, it is best practice to handle all chemical waste as potentially hazardous unless definitively proven otherwise.

Procedure 1: Disposal as Hazardous Chemical Waste

This is the most common and recommended pathway for research chemicals where toxicity data is incomplete.

• Container Selection: Use a chemically compatible, leak-proof container with a secure screw-top lid. The container must be in good condition.

• Waste Accumulation:

  • Place solid waste, including contaminated items like weigh boats and gloves, directly into the designated container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "8-Amino-2H-1,4-benzoxazin-3(4H)-one"

  • The hazards associated with the chemical (Skin, Eye, and Respiratory Irritant)[1]

  • The date accumulation started.

• Storage: Store the waste container in a designated Satellite Accumulation Area (SAA). The container must be kept closed at all times except when adding waste.

• Pickup and Disposal: Arrange for pickup by your institution's EHS or a certified hazardous waste contractor. Do not pour this chemical down the drain or dispose of it in regular trash.[2]

Procedure 2: Disposal as Non-Hazardous Waste

This procedure should only be followed if a thorough hazard assessment, in consultation with your EHS department, has definitively concluded the waste is non-hazardous.

• Segregation: Ensure the waste is not mixed with any hazardous materials.

• Containerization: Collect the waste in a clearly labeled, sealed container.

• Labeling: The label should clearly identify the contents ("Waste 8-Amino-2H-1,4-benzoxazin-3(4H)-one") and indicate that it is "Non-Hazardous."

• Disposal: Follow your institution's specific procedures for non-hazardous chemical waste disposal, which typically involves collection by a certified waste vendor.

Part 5: Trustworthiness and Self-Validation

This protocol is designed as a self-validating system. By following the waste characterization workflow, you are adhering to the principles of RCRA. The emphasis on consulting with your institutional EHS department provides a crucial verification step, ensuring compliance with local and federal regulations which may vary.[5] Always refer to your site-specific Chemical Hygiene Plan and have the Safety Data Sheet (SDS) readily available.[1]

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. fishersci.com [fishersci.com]
• 5. Hazardous Waste Variations by State Matrix [rila.org]

Personal protective equipment for handling 8-Amino-2H-1,4-benzoxazin-3(4H)-one

This guide provides crucial safety protocols and logistical information for the handling and disposal of 8-Amino-2H-1,4-benzoxazin-3(4H)-one (CAS No. 321126-82-3), a key compound in contemporary research and development. Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective Equipment

8-Amino-2H-1,4-benzoxazin-3(4H)-one is classified with the following hazards:

• H302: Harmful if swallowed.[1][2]

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

The GHS pictogram associated with this substance is the exclamation mark (GHS07), indicating its potential as an irritant and acute toxicity.[2]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or glasses conforming to EN166 (EU) or NIOSH (US) standards. A face shield is also recommended.	To prevent eye contact which can cause serious irritation.[2]
Skin Protection	Chemical-resistant gloves (inspect before use). Wear suitable protective clothing to prevent skin contact.	To avoid skin irritation from direct contact.[2]
Respiratory Protection	Use only in a well-ventilated area. If dust, mist, or vapors are generated, a NIOSH/MSHA or European Standard EN approved respirator should be worn.	To prevent respiratory tract irritation.[2]

Operational Plan: From Handling to Disposal

A systematic approach to handling 8-Amino-2H-1,4-benzoxazin-3(4H)-one is essential for safety and experimental integrity.

1. Preparation and Handling:

• Ensure adequate ventilation in the work area.[1] An emergency eye wash fountain and safety shower should be in the immediate vicinity.

• Wear all prescribed PPE before handling the compound.

• Avoid the formation of dust and aerosols.

• Do not eat, drink, or smoke in the handling area.[1]

• Wash hands thoroughly after handling.[1][2]

2. In Case of Accidental Exposure:

• If swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth but do NOT induce vomiting.[1][2]

• If on skin (or hair): Take off all contaminated clothing immediately. Rinse skin with plenty of water.[2]

• If inhaled: Move the person to fresh air and keep them comfortable for breathing.[2]

• If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[2]

3. Storage:

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

4. Spills and Containment:

• Evacuate unnecessary personnel from the spill area.

• Ensure adequate ventilation.

• Use appropriate PPE during cleanup.

• Sweep or shovel spills into a suitable, labeled container for disposal. Minimize dust generation.

• Prevent the substance from entering drains.

5. Disposal:

• Dispose of the compound and its container in accordance with licensed collector's sorting instructions.[3]

• Recycle the material as far as possible.

Experimental Workflow

The following diagram outlines the logical workflow for the safe handling of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

Caption: Workflow for Safe Handling of 8-Amino-2H-1,4-benzoxazin-3(4H)-one.

References

• 1. combi-blocks.com [combi-blocks.com]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. synquestlabs.com [synquestlabs.com]